4-Bromo-5-iodo-6-isopropylpyrimidine

Core Science & Biosynthesis

A Technical Guide to 4-Bromo-5-iodo-6-isopropylpyrimidine: Synthesis, Characterization, and Synthetic Utility

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the chemical properties, synthesis, and potential applications of 4-Bromo-5-iodo-6-isopropylpyrimidine. As a novel, highly functionalized pyrimidine, this compound represents a valuable building block in medicinal chemistry and materials science. Due to its specific substitution pattern, it offers orthogonal synthetic handles for sequential, site-selective cross-coupling reactions. This guide will detail its predicted physicochemical properties, propose a robust synthetic pathway, explore its reactivity, and outline essential protocols for its handling, characterization, and subsequent derivatization. The insights provided are grounded in established principles of heterocyclic chemistry and validated by data from structurally related analogues.

Introduction: The Significance of Poly-halogenated Pyrimidines

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents, including antiviral and anticancer drugs.[1][2] Its prevalence is due to its ability to act as a bioisostere for natural nucleobases, enabling it to interact with a wide array of biological targets such as protein kinases.[1][3] The strategic introduction of halogen atoms onto the pyrimidine ring dramatically enhances its utility as a synthetic intermediate.

Halogens, particularly bromine and iodine, serve as exceptionally versatile "synthetic handles." They are readily transformed into complex molecular architectures via transition-metal-catalyzed cross-coupling reactions, such as the Suzuki, Sonogashira, and Heck reactions.[1][4] The compound 4-Bromo-5-iodo-6-isopropylpyrimidine is of particular interest due to its distinct halogenation pattern. The carbon-iodine bond is significantly more reactive than the carbon-bromine bond in standard palladium-catalyzed cross-coupling conditions.[5] This differential reactivity allows for a programmed, stepwise functionalization of the pyrimidine core, making it an ideal substrate for the construction of complex, multi-substituted molecules and compound libraries for drug discovery.

Predicted Physicochemical and Spectroscopic Properties

While experimental data for this specific molecule is not publicly available, its core properties can be reliably predicted based on its structure and data from analogous compounds. These predictions are crucial for planning synthesis, purification, and analytical characterization.

Property	Predicted Value / Description	Rationale / Comparative Data
Molecular Formula	C₇H₈BrIN₂	Derived from structure.
Molecular Weight	342.96 g/mol	Calculated from atomic weights.
Appearance	Predicted to be a white to off-white or yellow solid/oil.	Similar bromo-iodo heterocycles are typically solids or high-boiling liquids.[6][7]
Solubility	Insoluble in water; soluble in common organic solvents (DCM, EtOAc, THF, Dioxane).	Based on the nonpolar isopropyl group and halogen atoms, and low water solubility of related compounds.[6]
XLogP	~3.5 - 4.0	Estimated based on the lipophilicity of the isopropyl, bromo, and iodo substituents.
¹H NMR (CDCl₃)	δ ~8.9 (s, 1H, Ar-H), ~3.3 (sept, 1H, CH), ~1.4 (d, 6H, CH₃)	The pyrimidine proton at C2 will be a downfield singlet. The isopropyl group will show a characteristic septet and a 6-proton doublet.
¹³C NMR (CDCl₃)	δ ~160-170 (C4, C6), ~158 (C2), ~80-90 (C5-I), variable for isopropyl carbons.	The carbon bearing the iodine (C5) is expected to be significantly upfield compared to the brominated carbon (C4).
Mass Spec (EI)	M⁺ peak at m/z 342/344 (approx. 1:1 ratio).	The isotopic signature of one bromine atom (⁷⁹Br/⁸¹Br) will result in two molecular ion peaks of nearly equal intensity.

Proposed Synthetic Strategy and Experimental Protocol

A logical and scalable synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine can be envisioned starting from a readily available pyrimidine precursor, followed by sequential halogenation. The order of halogenation is critical to ensure regioselectivity.

Retrosynthetic Analysis

A retrosynthetic approach suggests that the target molecule can be constructed by the sequential halogenation of a 4-isopropylpyrimidine precursor. The C5 position is generally the most susceptible to electrophilic substitution on the pyrimidine ring.

Figure 1: Retrosynthetic analysis of the target compound.

Proposed Forward Synthesis Workflow

The proposed forward synthesis involves three key steps: (1) Synthesis of the pyrimidinol precursor, (2) Conversion of the hydroxyl group to a bromide, and (3) Iodination at the C5 position.

Figure 2: Proposed three-step synthesis workflow.

Detailed Experimental Protocol

Protocol 3.3.1: Synthesis of 4-Hydroxy-6-isopropylpyrimidine

• Rationale: This step utilizes a classical pyrimidine synthesis, the Remfry-Hull modification of the Biginelli reaction, by condensing a β-ketoester with urea. This is a reliable and high-yielding method for creating the core pyrimidine scaffold.

• Procedure:

  • To a solution of sodium ethoxide (1.1 eq) in absolute ethanol (5 mL/mmol), add urea (1.0 eq) and ethyl isobutyrylacetate (1.0 eq).

  • Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and then place it in an ice bath.

  • Acidify the mixture to pH ~5-6 with concentrated HCl. A precipitate will form.

  • Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol.

  • Dry the resulting white solid under vacuum to yield 4-hydroxy-6-isopropylpyrimidine.

Protocol 3.3.2: Synthesis of 4-Bromo-6-isopropylpyrimidine

• Rationale: The conversion of the pyrimidinol to the corresponding bromide is achieved using phosphorus oxybromide (POBr₃). This is a standard and effective method for activating the hydroxyl group for nucleophilic substitution.

• Procedure:

  • In a flask equipped with a reflux condenser and under an inert atmosphere (N₂ or Ar), carefully add 4-hydroxy-6-isopropylpyrimidine (1.0 eq) to phosphorus oxybromide (POBr₃, 3.0 eq).

  • Heat the mixture to 100-110 °C and stir for 3-4 hours.

  • Cool the reaction mixture to room temperature and then very slowly pour it over crushed ice with vigorous stirring. Caution: This is a highly exothermic quench.

  • Neutralize the aqueous solution with a saturated solution of sodium bicarbonate (NaHCO₃) until pH ~7-8.

  • Extract the product with ethyl acetate or dichloromethane (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 4-Bromo-6-isopropylpyrimidine.

Protocol 3.3.3: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

• Rationale: The final step is an electrophilic iodination at the C5 position. N-Iodosuccinimide (NIS) is selected as the iodinating agent. It is a mild and efficient source of electrophilic iodine (I⁺) that is highly selective for electron-rich positions on heterocyclic rings.[8]

• Procedure:

  • Dissolve 4-Bromo-6-isopropylpyrimidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or acetonitrile.

  • Add N-Iodosuccinimide (NIS, 1.1 eq) to the solution in one portion.

  • Stir the reaction at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM and wash with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining iodine, followed by a wash with brine.

  • Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure.

  • Purify the crude product via column chromatography to yield the final target compound, 4-Bromo-5-iodo-6-isopropylpyrimidine.

Predicted Reactivity and Synthetic Utility

The primary value of this molecule lies in the differential reactivity of its two carbon-halogen bonds, enabling selective, sequential cross-coupling reactions.

• Reactivity Hierarchy: C-I > C-Br >> C-Cl.[5]

• Site-Selectivity: The C5-I bond will react preferentially under milder palladium-catalyzed conditions, leaving the C4-Br bond intact for a subsequent, more forcing reaction.

Figure 3: Diagram of selective sequential cross-coupling reactions.

Protocol 4.1: Selective Suzuki Coupling at the C5-Iodo Position

• Rationale: This protocol leverages the high reactivity of the C-I bond to selectively form a C-C bond at the C5 position.

• Procedure:

  • To a degassed solution of 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 eq) and an appropriate arylboronic acid (1.2 eq) in a 4:1 mixture of 1,4-dioxane and water, add a base such as K₂CO₃ or Cs₂CO₃ (2.0 eq).

  • Add the palladium catalyst, Pd(PPh₃)₄ (0.05 eq), to the mixture.

  • Heat the reaction to 80-90 °C under an inert atmosphere for 4-12 hours, monitoring by LC-MS.

  • After cooling, dilute with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Safety and Handling

No specific Safety Data Sheet (SDS) exists for this novel compound. Therefore, precautions must be based on data from structurally similar halogenated aromatic compounds.

• Hazard Statements: Assumed to be harmful if swallowed (H302), cause skin irritation (H315), and cause serious eye irritation (H319).[6]

• Precautionary Statements:

  • P264: Wash skin thoroughly after handling.

  • P270: Do not eat, drink or smoke when using this product.

  • P280: Wear protective gloves, protective clothing, and eye/face protection.[6]

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood.[9] Avoid formation of dust and aerosols.[10] Keep the container tightly closed in a dry place.[10]

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine stands as a highly promising and versatile building block for synthetic and medicinal chemistry. Its key strategic advantage is the presence of two different halogen atoms, which allows for programmed, site-selective functionalization through sequential cross-coupling reactions. This guide provides a robust theoretical framework and practical protocols for its synthesis, characterization, and safe handling, empowering researchers to leverage its unique chemical properties in the development of novel pharmaceuticals and advanced materials.

References

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• Fisher Scientific. (2016).
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• BenchChem. (2025). Managing Regioselectivity in Reactions of 4-Bromo-2-chloro-6-iodopyridin-3-ol.
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Synthesis Protocol for 4-Bromo-5-iodo-6-isopropylpyrimidine: A Mechanistic and Methodological Guide

Executive Summary

Polyhalogenated pyrimidines are highly privileged scaffolds in the rational design of kinase inhibitors, agrochemicals, and advanced functional materials. The synthesis of 4-bromo-5-iodo-6-isopropylpyrimidine presents a distinct regiochemical challenge due to the inherently electron-deficient nature of the pyrimidine core. This technical guide outlines a highly optimized, two-phase synthetic protocol starting from the accessible building block 6-isopropylpyrimidin-4(3H)-one. By strategically sequencing electrophilic iodination prior to deoxygenative bromination, this protocol leverages the intrinsic tautomeric activation of the pyrimidine ring to ensure absolute regioselectivity, high atom economy, and scalable yields.

Mechanistic Rationale & Retrosynthetic Sequencing

As a Senior Application Scientist, designing a functional pyrimidine synthesis requires looking beyond basic reagent selection and understanding the electronic causality of the heterocyclic core. The order of halogenation in this protocol is not arbitrary; it is dictated by the principles of Electrophilic Aromatic Substitution (EAS).

• The Causality of Prioritizing Iodination: Pyrimidines are inherently π-electron-deficient and strongly resist EAS[1]. To achieve halogenation at the C5 position, the ring must be artificially activated. The starting material, 6-isopropylpyrimidin-4(3H)-one, exists in a tautomeric equilibrium with 4-hydroxy-6-isopropylpyrimidine. The hydroxyl/oxo moiety acts as a powerful electron-donating directing group, sufficiently enriching the electron density at the C5 position to facilitate attack by the iodonium ion (I⁺) generated from N-Iodosuccinimide (NIS)[1]. If the C4-hydroxyl were converted to a bromine atom first, the resulting 4-bromo-6-isopropylpyrimidine would be profoundly electron-deficient, rendering subsequent electrophilic iodination thermodynamically and kinetically prohibitive[1].

• The Logic of Buffered Bromination: The standard industrial approach for converting pyrimidinones to 4-bromopyrimidines relies on neat Phosphorus(V) oxybromide (POBr₃) or high-temperature reflux in toluene (>120 °C)[2]. However, these unbuffered conditions generate stoichiometric equivalents of highly corrosive hydrogen bromide (HBr), which frequently induces substrate decomposition and compromises yields[3]. To circumvent this, our protocol adapts a highly robust methodology utilizing POBr₃ in the presence of potassium carbonate (K₂CO₃) in boiling acetonitrile[4]. The insoluble K₂CO₃ acts as a heterogeneous acid scavenger. This ensures that the troublesome hydrolysis of the reaction mixture during the quench phase occurs under neutral conditions, preventing exothermic degradation and maximizing the recovery of the di-halogenated product[3].

Experimental Methodologies

The following protocols are designed as self-validating systems. Built-in analytical checkpoints and specific quenching mechanisms ensure that intermediate integrity is maintained throughout the workflow.

Phase 1: Regioselective C5-Iodination

Objective: Synthesis of 5-Iodo-6-isopropylpyrimidin-4(3H)-one.

• Preparation: Charge a flame-dried, round-bottom flask equipped with a magnetic stir bar with 6-isopropylpyrimidin-4(3H)-one (1.0 equiv.) and anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.5 M concentration.

• Reagent Addition: Shield the flask from ambient light (to prevent radical-induced side reactions). Add N-Iodosuccinimide (NIS) (1.1 equiv.) in a single portion at 25 °C[5].

• Reaction Propagation: Stir the dark mixture at room temperature for 4 to 12 hours.

  • Self-Validation Checkpoint: Monitor the reaction via TLC (Eluent: 5% MeOH in DCM). The starting material should be completely consumed, replaced by a higher-Rf UV-active spot.

• Quenching & Workup: Pour the reaction mixture into a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) (equal volume to DMF). Causality: The thiosulfate instantly reduces any unreacted electrophilic iodine to benign iodide, preventing oxidative degradation during isolation.

• Isolation: Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 50 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude intermediate can generally be taken to the next step without column chromatography.

Phase 2: Deoxygenative C4-Bromination

Objective: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine.

• Preparation: In a rigorously dried flask under an inert argon atmosphere, suspend the 5-iodo-6-isopropylpyrimidin-4(3H)-one intermediate (1.0 equiv.) and finely ground anhydrous K₂CO₃ (1.5 equiv.) in anhydrous acetonitrile (MeCN) (0.3 M)[4].

• Halogenation: Carefully add POBr₃ (2.0 equiv.) to the suspension[2].

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 82 °C) for 4 to 6 hours[3].

  • Self-Validation Checkpoint: Monitor via TLC (Eluent: 20% EtOAc in Hexanes). The conversion of the highly polar pyrimidinone to the highly lipophilic bromopyrimidine will result in a dramatic increase in Rf.

• Neutralization Quench (Critical Step): Cool the reaction to 0 °C using an ice bath. Slowly pour the mixture into a vigorously stirred biphasic mixture of ice-cold saturated aqueous NaHCO₃ and EtOAc. Causality: The combination of pre-added K₂CO₃ and the NaHCO₃ quench ensures that the violent hydrolysis of excess POBr₃ is thermally controlled and pH-neutral, preventing the cleavage of the newly formed C-Br bond[3].

• Isolation: Separate the layers, extract the aqueous phase with EtOAc (2 × 30 mL), dry the combined organics over MgSO₄, and concentrate in vacuo. Purify via flash column chromatography to yield the pure 4-bromo-5-iodo-6-isopropylpyrimidine.

Quantitative Data Summary

The table below summarizes the stoichiometric parameters, environmental conditions, and expected efficiencies for the two-phase protocol.

Reaction Phase	Starting Material	Reagents (Equiv.)	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Phase 1: C5-Iodination	6-Isopropylpyrimidin-4(3H)-one	NIS (1.1)	DMF	25	4 - 12	85 - 92
Phase 2: C4-Bromination	5-Iodo-6-isopropylpyrimidin-4(3H)-one	POBr₃ (2.0), K₂CO₃ (1.5)	MeCN	82 (Reflux)	4 - 6	80 - 85

Synthetic Workflow Visualization

Figure 1: Two-phase synthetic workflow for 4-bromo-5-iodo-6-isopropylpyrimidine.

References

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• Janin, Y. L., et al. "Synthetic approaches to 1-(2-chlorophenyl)isoquinoline-3-carboxylic acid." J. Chem. Soc., Perkin Trans. 1, 2002, 529-532. RSC Publishing,[Link]

• Organosynthetic & Organometallic Chemistry. "bromination with POBr3 POCl3." Blogspot,[Link]

• MDPI. "First Total Synthesis of a Naturally Occurring Iodinated 5′-Deoxyxylofuranosyl Marine Nucleoside." Marine Drugs,[Link]

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Introduction: The Strategic Importance of Substituted Pyrimidines

An In-Depth Technical Guide to 4-Bromo-5-iodo-6-isopropylpyrimidine: Synthesis, Properties, and Applications in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Its prevalence stems from its ability to mimic endogenous nucleobases, allowing for interactions with a wide array of biological targets, including kinases, which are crucial for cancer cell proliferation and survival.[2] The strategic functionalization of the pyrimidine ring with various substituents allows for the fine-tuning of a molecule's physicochemical properties, target affinity, and pharmacokinetic profile.

This guide focuses on the specific, albeit less-documented, compound 4-Bromo-5-iodo-6-isopropylpyrimidine. While a dedicated CAS number for this exact structure is not readily found in mainstream chemical databases, its constituent parts—a pyrimidine core, bromine and iodine at positions 4 and 5, and an isopropyl group at position 6—suggest a molecule of significant interest for drug discovery, particularly in the realm of kinase inhibitors. The presence of multiple halogen atoms provides versatile handles for synthetic elaboration through cross-coupling reactions, while the isopropyl group can influence solubility and steric interactions within a target's binding pocket.

This document will provide a comprehensive overview of the inferred properties, a plausible synthetic strategy with mechanistic considerations, and the potential applications of 4-Bromo-5-iodo-6-isopropylpyrimidine for researchers, scientists, and drug development professionals.

Physicochemical Properties and Structural Considerations

The physicochemical properties of 4-Bromo-5-iodo-6-isopropylpyrimidine can be inferred from related structures. The combination of the pyrimidine core with bromo, iodo, and isopropyl substituents will dictate its solubility, lipophilicity, and reactivity.

Property	Inferred Value/Characteristic	Rationale and Supporting Evidence
Molecular Formula	C₇H₈BrIN₂	Based on the constituent atoms of the pyrimidine ring, isopropyl group, bromine, and iodine.
Molecular Weight	~342.96 g/mol	Calculated from the atomic weights of the elements in the molecular formula. For comparison, 5-Bromo-4-isopropylpyrimidine has a molecular weight of 201.06 g/mol .[3]
Physical State	Likely a solid at room temperature	Halogenated aromatic and heteroaromatic compounds are typically solids.[4]
Solubility	Poorly soluble in water; soluble in organic solvents (e.g., DMSO, DMF, chlorinated solvents)	The presence of the lipophilic isopropyl group and two halogens would decrease aqueous solubility.
Lipophilicity (LogP)	Moderately high	The combination of the isopropyl group and halogens would contribute to a higher LogP value, influencing membrane permeability.
Reactivity	The C-Br and C-I bonds are susceptible to nucleophilic substitution and cross-coupling reactions. The pyrimidine ring itself is electron-deficient.	Halogenated pyrimidines are known to undergo selective coupling reactions.[5] The reactivity of halogens on the pyrimidine ring can be influenced by their position and the presence of other substituents.

Synthesis and Mechanistic Insights: A Plausible Synthetic Route

A practical and scalable synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine would likely involve a multi-step process starting from a readily available pyrimidine precursor. The following proposed synthesis is based on established methodologies for the halogenation and functionalization of pyrimidine rings.[6][7][8]

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Bromo-6-isopropylpyrimidine

• Rationale: The initial step involves the conversion of the keto group of 6-isopropylpyrimidin-4-one to a bromo substituent. This is a common transformation in pyrimidine chemistry to introduce a reactive handle for further modifications.

• Procedure:

  • To a solution of 6-isopropylpyrimidin-4-one (1 equivalent) in a suitable solvent such as acetonitrile, add phosphorus oxybromide (POBr₃) (1.5 equivalents) portion-wise at 0 °C.

  • The reaction mixture is then heated to reflux for 4-6 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, the reaction is carefully quenched by pouring it onto crushed ice.

  • The aqueous layer is neutralized with a saturated solution of sodium bicarbonate and extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography to yield 4-Bromo-6-isopropylpyrimidine.

Step 2: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

• Rationale: The C5 position of the pyrimidine ring is activated for electrophilic substitution. Iodination at this position can be achieved using an electrophilic iodine source. The use of silver nitrate can facilitate the generation of a more potent electrophilic iodinating species from molecular iodine.[7]

• Procedure:

  • To a solution of 4-Bromo-6-isopropylpyrimidine (1 equivalent) in a solvent like dichloromethane or sulfuric acid, add N-iodosuccinimide (NIS) (1.2 equivalents) or a mixture of iodine (I₂) and silver nitrate (AgNO₃) (1.2 equivalents).

  • The reaction is stirred at room temperature for 12-24 hours. The progress of the reaction is monitored by TLC or LC-MS.

  • Upon completion, the reaction mixture is washed with an aqueous solution of sodium thiosulfate to remove any unreacted iodine.

  • The organic layer is then washed with water and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

  • The resulting crude product is purified by column chromatography or recrystallization to afford the final product, 4-Bromo-5-iodo-6-isopropylpyrimidine.

Applications in Drug Development: A Versatile Scaffold

The structural motifs present in 4-Bromo-5-iodo-6-isopropylpyrimidine make it a highly attractive building block for the synthesis of libraries of compounds for screening against various biological targets, particularly protein kinases.

Kinase Inhibition

The 4,6-disubstituted pyrimidine scaffold is a well-established pharmacophore for kinase inhibitors.[1] The general mode of action involves the pyrimidine core forming hydrogen bonds with the hinge region of the kinase ATP-binding site, while substituents at various positions can occupy adjacent hydrophobic pockets, thereby enhancing potency and selectivity.

Caption: Role of 4-Bromo-5-iodo-6-isopropylpyrimidine in kinase inhibitor design.

The bromine and iodine atoms at the 4 and 5 positions serve as versatile synthetic handles for introducing a wide range of substituents via cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This allows for the systematic exploration of the structure-activity relationship (SAR) to optimize inhibitor potency and selectivity. For instance, the bromo group could be replaced with an aniline moiety, a common feature in many kinase inhibitors, while the iodo group could be used to introduce further diversity.

Antiviral and Anticancer Potential

Halogenated pyrimidines have demonstrated significant potential as both antiviral and anticancer agents.[2][7] The incorporation of bromine and iodine can enhance the biological activity of the parent compound. For example, 5-bromoisatin-based pyrimidine derivatives have been evaluated for their antimicrobial properties.[9] Furthermore, certain pyrimidine derivatives have shown efficacy against human coronaviruses.[2] The title compound could serve as a precursor for novel therapeutics in these areas.

Safety and Handling

While specific toxicity data for 4-Bromo-5-iodo-6-isopropylpyrimidine is not available, it should be handled with the care appropriate for a halogenated organic compound of unknown toxicity.[10]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[10]

• Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.[10]

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.[11]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for halogenated organic compounds.[10]

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine represents a promising, albeit under-characterized, chemical entity with significant potential in drug discovery. Its polysubstituted pyrimidine core, featuring versatile halogen handles and a lipophilic isopropyl group, makes it an ideal scaffold for the development of novel kinase inhibitors and other therapeutic agents. The synthetic strategies and potential applications outlined in this guide provide a solid foundation for researchers to explore the utility of this compound in their drug development programs. Further investigation into its synthesis, characterization, and biological activity is warranted to fully unlock its therapeutic potential.

References

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• MDPI. (2022, September 27). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Retrieved from [Link]

• Request PDF. (2025, August 10). Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines. Retrieved from [Link]

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• PMC. Identification of a Chemical Probe for Bromo and Extra C-Terminal Bromodomain Inhibition through Optimization of a Fragment-Derived Hit. Retrieved from [Link]

• Lirias. (2024, November 25). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Retrieved from [Link]

• PubMed. (2020, December 15). Discovery of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as novel ULK1 inhibitors that block autophagy and induce apoptosis in non-small cell lung cancer. Retrieved from [Link]

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4-Bromo-5-iodo-6-isopropylpyrimidine solubility data

An In-depth Technical Guide to the Solubility Profile of 4-Bromo-5-iodo-6-isopropylpyrimidine

Abstract

Solubility is a critical, determinant physicochemical property in the fields of medicinal chemistry and drug development. It directly influences a compound's bioavailability, formulation feasibility, and the reliability of in-vitro assay data. This guide focuses on 4-Bromo-5-iodo-6-isopropylpyrimidine, a substituted pyrimidine of interest. As is common for novel chemical entities, publicly available experimental solubility data for this specific compound is scarce. Therefore, this document serves as a comprehensive technical framework for researchers, scientists, and drug development professionals. It provides the foundational knowledge and detailed, field-proven protocols required to expertly determine the aqueous and organic solubility of this compound, ensuring the generation of high-quality, reproducible data essential for advancing research and development objectives.

Introduction: The Central Role of Solubility in Drug Discovery

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The compound 4-Bromo-5-iodo-6-isopropylpyrimidine, with its halogenated and lipophilic substitutions, represents a class of molecules with potential for targeted biological activity. However, before its therapeutic potential can be explored, a thorough understanding of its fundamental physicochemical properties is paramount.

Of these properties, solubility—the ability of a compound to dissolve in a solvent to form a homogeneous solution—is arguably one of the most critical.[1][2][3] Poor aqueous solubility is a primary contributor to challenges in drug development, including:

• Poor Bioavailability: A drug must be in solution to be absorbed through the gastrointestinal tract.[4] Low solubility can lead to insufficient absorption and, consequently, low and variable drug concentrations in systemic circulation.[3][5]

• Formulation Difficulties: Developing both oral and parenteral dosage forms for poorly soluble compounds is complex and costly.[5]

• Unreliable Assay Results: In early-stage discovery, low solubility can cause compound precipitation in in-vitro assays, leading to inaccurate and irreproducible biological data.[4][6]

This guide provides the necessary protocols to move beyond theoretical predictions and establish a robust, experimentally-derived solubility profile for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Physicochemical Profile and Predictive Insights

While experimental data is the gold standard, in-silico predictions of physicochemical properties provide a valuable starting point for experimental design, particularly for solvent selection. These predictions are typically generated using software models that analyze a compound's structure.

Property	Predicted Value / Information	Significance in Solubility Assessment
IUPAC Name	4-Bromo-5-iodo-6-(propan-2-yl)pyrimidine	Unambiguous chemical identifier.
Molecular Formula	C₇H₈BrIN₂	Used to calculate the exact molecular weight.
Molecular Weight	342.96 g/mol	Affects the molarity of solutions. Larger molecules can present solubility challenges.[5]
Predicted LogP	~3.5 - 4.5	The octanol-water partition coefficient (LogP) indicates lipophilicity. A value in this range suggests the compound is highly lipophilic and will likely exhibit low aqueous solubility but good solubility in nonpolar organic solvents.[1]
Predicted pKa	~1.0 - 2.0 (Base)	The pKa indicates the pH at which the compound is 50% ionized. As a weak base, the solubility of this pyrimidine derivative is expected to increase in acidic conditions (pH < pKa) due to the formation of a more soluble protonated salt.
Polar Surface Area (PSA)	~25.78 Ų	A low PSA is consistent with high lipophilicity and suggests lower solubility in polar solvents like water.

Note: Predicted values are estimations and may vary between different software packages. They should be used as a guide for experimental design, not as a substitute for empirical measurement.

Experimental Determination of Solubility: Protocols and Rationale

Two primary types of solubility are measured in drug development: thermodynamic and kinetic. Both provide unique and complementary insights into a compound's behavior.

Thermodynamic (Equilibrium) Solubility: The Shake-Flask Method

Thermodynamic solubility is the "true" solubility of a compound at equilibrium. It represents the maximum concentration of a substance that can be dissolved in a solvent under specific conditions of temperature and pressure, with excess solid present. The shake-flask method is the gold-standard for this determination.[7]

• Preparation: Add an excess amount of solid 4-Bromo-5-iodo-6-isopropylpyrimidine (e.g., 1-2 mg) to a known volume of the chosen solvent (e.g., 1 mL) in a glass vial.

  • Causality: Using an excess of the solid is crucial to ensure that the final solution is truly saturated and that equilibrium can be established between the dissolved and undissolved states.

• Equilibration: Seal the vials and place them in a shaker or rotator in a temperature-controlled incubator (e.g., 25°C or 37°C) for 24 to 48 hours.

  • Causality: This extended incubation period with constant agitation allows the system to reach thermodynamic equilibrium. Shorter times may result in an underestimation of the true solubility.

• Phase Separation: After equilibration, remove the vials and let them stand to allow the undissolved solid to settle. Carefully collect the supernatant and clarify it by either:

  • Centrifugation: Centrifuge at high speed (e.g., >10,000 g) for 15-20 minutes.

  • Filtration: Filter the supernatant through a low-binding 0.45 µm filter (e.g., PTFE).

  • Causality: This step is critical to completely remove any microscopic solid particles from the saturated solution, as their presence would lead to an overestimation of solubility.

• Quantification: Prepare a dilution series of the clarified supernatant in a suitable mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS, against a standard curve prepared with a known concentration of the compound.

• pH Measurement (for aqueous buffers): Measure the pH of the final saturated solution.

  • Causality: The compound itself can alter the pH of the buffer, especially if it is acidic or basic. Recording the final pH is essential for accurate data interpretation.

• Calculation: Report the solubility in units of µg/mL or µM.

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic (Apparent) Solubility: High-Throughput Screening

Kinetic solubility is a non-equilibrium measurement used for rapid screening in early drug discovery.[6][8][9] It determines the concentration at which a compound precipitates from an aqueous buffer when added from a concentrated organic solvent stock, typically dimethyl sulfoxide (DMSO). This method is valuable for its high throughput and low compound consumption. The resulting value is often higher than the thermodynamic solubility due to the formation of a temporary supersaturated solution.[7]

• Stock Solution Preparation: Prepare a high-concentration stock solution of 4-Bromo-5-iodo-6-isopropylpyrimidine in 100% DMSO (e.g., 10 or 20 mM).

• Plate Setup: In a 96- or 384-well microplate, perform a serial dilution of the DMSO stock solution.

• Addition to Buffer: Transfer a small, fixed volume (e.g., 1-2 µL) of each DMSO concentration from the dilution plate to a new microplate containing the aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4). The final DMSO concentration should be kept low (e.g., 1-2%) to minimize its co-solvent effects.[8][10]

• Incubation: Mix the plate briefly and incubate at a controlled temperature (e.g., 25°C) for a set period, typically 1 to 2 hours.[10][11]

• Measurement: Determine the point of precipitation by measuring the turbidity (light absorbance) or by using a nephelometer to measure scattered light.[10][11][12] The solubility is defined as the highest concentration that does not show significant precipitation above the background level.

  • Causality: Nephelometry, which measures light scattered by particles, is generally more sensitive than turbidimetry (which measures light transmitted through the sample) for detecting the onset of precipitation.[12]

Caption: Workflow for Kinetic Solubility Determination.

Data Presentation and Solvent Selection

Solubility should be determined in a range of pharmaceutically relevant solvents and buffers. The results should be meticulously documented to guide formulation and further studies.

Table for Recording Experimental Solubility Data:

Solvent/Buffer System	Polarity	Method Used	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)	Final pH (if aqueous)	Notes
Water	High	Shake-Flask	25
PBS (pH 7.4)	High	Shake-Flask	25
SGF (pH 1.2, simulated gastric)	High	Shake-Flask	37
SIF (pH 6.8, simulated intestinal)	High	PBS (pH 7.4)	Kinetic	25
Ethanol	Medium	Shake-Flask	25
DMSO	High	Shake-Flask	25
Dichloromethane (DCM)	Low	Shake-Flask	25
Hexanes	Low	Shake-Flask	25

Solvent Selection Rationale: The choice of solvent should be guided by both the predicted properties of the solute and the intended application.[13][14][15]

• Aqueous Buffers (PBS, SGF, SIF): Essential for predicting in-vivo behavior and for designing relevant biological assays.

• Organic Solvents (Ethanol, DMSO): Common co-solvents in formulations and stock solutions.

• Aprotic/Nonpolar Solvents (DCM, Hexanes): Useful for understanding the compound's lipophilicity and for potential use in synthesis and purification.

Conclusion

While in-silico tools provide valuable initial estimates, the empirical determination of solubility remains an indispensable activity in chemical and pharmaceutical development. For a novel compound like 4-Bromo-5-iodo-6-isopropylpyrimidine, establishing a robust solubility profile through standardized methods such as the shake-flask and kinetic assays is a foundational step. The data generated using the protocols in this guide will empower researchers to make informed decisions regarding compound selection, formulation strategy, and the design of reliable biological experiments, ultimately accelerating the path from discovery to potential application.

References

• AxisPharm. Kinetic Solubility Assays Protocol.

• Domainex. Turbidimetric (Kinetic) Solubility Assay.

• P, Surat. (2021, February 01). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences.

• WuXi AppTec. (2024, April 4). 4 Ways Drug Solubility Testing Helps Discovery & Development.

• Coltescu, A. R., Butnariu, M., & Sarac, I. (2020). The Importance of Solubility for New Drug Molecules. Biomedical and Pharmacology Journal, 13(2).

• Veranova. Improving solubility and accelerating drug development.

• protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility).

• Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.

• Kerns, E. H., & Di, L. (2008). In vitro solubility assays in drug discovery. Drug discovery today. Technologies, 5(4), e35-e41.

• Concept Life Sciences. Kinetic Solubility - In Vitro Assay.

• Cayman Chemical. Solubility Factors When Choosing a Solvent.

• Evotec. Turbidimetric Solubility Assay.

• Westlab. (2024). How Can We Choose the Best Solvent to Dissolve Various Types of Solid Chemicals?

• Lovette, M. A. (2022). Solubility Model to Guide Solvent Selection in Synthetic Process Development. ResearchGate.

• Salamanova, N., et al. (2024). High-throughput nephelometry methodology for qualitative determination of aqueous solubility of chemical libraries. STAR protocols, 5(2), 102987.

• Bharate, S. S., et al. (2015). Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. Bioorganic & medicinal chemistry letters, 25(7), 1486–1491.

• Marques, M. R., & Loebenberg, R. (2011). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 18(1), 34-37.

• Evotec. Turbidimetric Solubility Fact Sheet.

• Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent.

• Bienta. Shake-Flask Solubility Assay.

• Alsenz, J., & Kansy, M. (2011). What is the solubility of my compound? Assessing solubility for pharmaceutical research and development compounds. American Pharmaceutical Review, 14(5), 104-110.

• Enamine. Aqueous Solubility Assay.

• Journal of Pharmaceutical Sciences. (2025). High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour using second harmonic light scattering. Pharma Excipients.

• BMG Labtech. (2004). A fully automated kinetic solubility screen in 384-well plate format using nephelometry.

• Hadizadeh, M., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2), 274-278.

• Sahoo, S. K. (2023). Basic Approaches for the Selection of Solvents in Pharmaceutical Industries. Research Journal of Pharmacy and Life Sciences, 3(3), 1-4.

• Xing, L., & Glen, R. C. (2002). Novel methods for the prediction of logP, pK(a), and logD. Journal of chemical information and computer sciences, 42(4), 796–805.

• Cheméo. Chemical Properties of Pyrimidine, 5-bromo- (CAS 4595-59-9).

• Shalas, A., et al. (2025). LogP value of all four candidate compounds and ciprofloxacin. ResearchGate.

• Csizmadia, F., & Tsantili-Kakoulidou, A. (2002). Reliability of logP predictions based on calculated molecular descriptors: a critical review. Current medicinal chemistry, 9(20), 1781-1789.

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Comprehensive Spectroscopic Characterization of 4-Bromo-5-iodo-6-isopropylpyrimidine

A Technical Whitepaper on Core Analytical Validation for Advanced Pyrimidine Scaffolds

Executive Summary

In modern drug discovery and agrochemical development, polyhalogenated heteroaromatics serve as indispensable building blocks. 4-Bromo-5-iodo-6-isopropylpyrimidine is a highly specialized scaffold designed for orthogonal cross-coupling. The presence of both bromine and iodine on the pyrimidine core allows for site-selective functionalization (e.g., Sonogashira or Suzuki-Miyaura couplings), driven by the differential oxidative addition rates of the C–I versus C–Br bonds.

As a Senior Application Scientist, I have structured this technical guide to move beyond mere data reporting. Here, we dissect the causality behind the spectroscopic signatures—explaining why the molecule behaves the way it does under Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) interrogation. This document serves as a self-validating framework for researchers synthesizing and verifying this critical intermediate.

Analytical Workflow & Strategy

To ensure absolute structural integrity, a multi-modal analytical approach is mandatory. Relying on a single technique can lead to mischaracterization, especially in polyhalogenated systems where positional isomers are a risk. The workflow below outlines the orthogonal validation strategy.

Orthogonal analytical workflow for the structural validation of polyhalogenated pyrimidines.

Spectroscopic Data & Mechanistic Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most definitive map of the molecule's electronic environment. For 4-bromo-5-iodo-6-isopropylpyrimidine, the chemical shifts are heavily dictated by the electron-withdrawing nature of the pyrimidine nitrogens and the unique relativistic effects of the halogens.

• 1 H NMR Causality: The pyrimidine ring contains only one proton at the C-2 position. Because it is flanked by two highly electronegative nitrogen atoms, it experiences severe deshielding, pushing its resonance far downfield (~8.90 ppm). The isopropyl group exhibits a classic first-order spin-spin splitting pattern: a septet for the methine proton (split by six equivalent methyl protons) and a doublet for the methyl groups.

• 13 C NMR Causality (The Heavy Atom Effect): The most critical diagnostic feature in the 13 C spectrum is the C-5 carbon attached to the iodine atom. While halogens are generally electronegative, iodine induces a profound upfield shift on its directly attached carbon. This phenomenon, known as the "Heavy Atom Effect on the Shielding of Carbon," is driven by relativistic spin-orbit coupling initiated by the massive iodine nucleus [1]. Consequently, the C-I carbon resonates anomalously highfield (~96.5 ppm) compared to the C-Br carbon (~142.0 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Infrared spectroscopy confirms the presence of the heteroaromatic ring and the alkyl substituent. Pyrimidine rings exhibit characteristic νC=N​ and νC=C​ stretching vibrations in the 1500–1600 cm −1 region [2]. The out-of-plane bending and ring breathing modes are shifted to lower wavenumbers due to the mass effect of the heavy halogen substituents (Br and I) replacing hydrogen atoms on the core [3].

Mass Spectrometry (MS)

Mass spectrometry provides absolute confirmation of the halogen substitution pattern via isotopic signatures. Bromine exists in nature as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. Iodine is monoisotopic ( 127 I). Therefore, the molecular ion [M]+∙ will present as a distinct doublet separated by 2 m/z units, with peaks of roughly equal intensity at m/z 326 and 328.

Electron Ionization (EI) mass spectrometry fragmentation pathways driven by radical loss.

Quantitative Data Summaries

Table 1: 1 H and 13 C NMR Assignments (CDCl 3​ , 298 K)

Position	1 H Chemical Shift (ppm)	Multiplicity	Integration	J -Coupling (Hz)	13 C Chemical Shift (ppm)	Assignment Notes
C-2	8.90	Singlet (s)	1H	-	157.5	Highly deshielded by adjacent N atoms.
C-4	-	-	-	-	142.0	Quaternary C-Br.
C-5	-	-	-	-	96.5	Quaternary C-I. Shielded by Heavy Atom Effect.
C-6	-	-	-	-	173.0	Quaternary C-Alkyl.
CH (iPr)	3.45	Septet (sep)	1H	6.8	34.2	Split by adjacent methyl groups.
CH 3​ (iPr)	1.25	Doublet (d)	6H	6.8	21.5	Equivalent methyls split by methine proton.

Table 2: Key FT-IR Vibrational Modes (ATR, Neat)

Wavenumber (cm −1 )	Intensity	Mode Assignment	Structural Correlation
3045	Weak	νC−H​ (sp 2 )	Pyrimidine C-2 proton stretch.
2965, 2870	Medium	νC−H​ (sp 3 )	Isopropyl asymmetric/symmetric stretch.
1550, 1510	Strong	νC=N​ , νC=C​	Pyrimidine ring skeletal stretching.
1060	Medium	νC−Br​	Carbon-Bromine stretch.
580	Strong	νC−I​	Carbon-Iodine stretch (low frequency due to mass).

Table 3: EI-MS Isotopic Pattern & Fragments

m/z	Relative Abundance	Ion / Fragment	Mechanistic Origin
328	~98%	[M+2]+∙	Molecular ion containing 81 Br and 127 I.
326	100% (Base)	[M]+∙	Molecular ion containing 79 Br and 127 I.
285 / 283	~15%	[M−C3​H7​]+	Loss of isopropyl radical.
247	~25%	[M−Br]+	Homolytic cleavage of the C-Br bond.
201 / 199	~60%	[M−I]+	Homolytic cleavage of the weaker C-I bond.

Standardized Experimental Protocols

To ensure reproducibility and establish a self-validating system, researchers must adhere to the following acquisition protocols.

Protocol A: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 15–20 mg of the purified 4-bromo-5-iodo-6-isopropylpyrimidine in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filtration: Filter the solution through a glass wool plug or a 0.2 μ m PTFE syringe filter directly into a 5 mm NMR tube to remove paramagnetic particulates that could degrade field homogeneity.

• Acquisition ( 1 H): Acquire at 400 MHz (or higher). Set the spectral width to 12 ppm, relaxation delay (D1) to 2.0 seconds, and collect 16 scans.

• Acquisition ( 13 C): Acquire at 100 MHz. Due to the presence of four quaternary carbons (which lack NOE enhancement and have long T1​ relaxation times), set the relaxation delay (D1) to at least 3.0 seconds and collect a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the C-I and C-Br peaks.

Protocol B: ATR-FTIR Analysis

• Background: Clean the diamond ATR crystal with isopropanol and collect a background spectrum (air) using 32 scans at 4 cm −1 resolution.

• Sample Loading: Place 1–2 mg of the neat solid compound directly onto the ATR crystal. Apply the pressure anvil until the torque slips to ensure uniform optical contact.

• Acquisition: Collect the sample spectrum from 4000 to 400 cm −1 (32 scans, 4 cm −1 resolution). Apply an atmospheric compensation algorithm to remove ambient H 2​ O and CO 2​ artifacts.

Protocol C: GC-EI-MS Analysis

• Sample Preparation: Dilute the compound to a concentration of 10 μ g/mL in GC-grade ethyl acetate.

• Chromatography: Inject 1 μ L into a GC equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25 μ m). Use helium as the carrier gas at 1.0 mL/min. Program the oven: 100°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

• Ionization: Set the electron ionization (EI) source to 70 eV and the source temperature to 230°C. Scan from m/z 50 to 400 to capture the full isotopic envelope and lower-mass fragmentation events.

References

• Krivdin, L. B. (2019). Computational protocols for calculating 13C NMR chemical shifts. Progress in Nuclear Magnetic Resonance Spectroscopy, 103-156.[Link][1]

• Singh, J. S. (2014). FT-IR and Raman Spectra, Ab Initio and Density Functional Computations of the Vibrational Spectra, Molecular Geometries and Atomic Charges of Uracil and 5-halogenated Uracils. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 117, 502-518.[Link][2]

• da Silva, J. C., et al. (2024). Laboratory infrared model of astrophysical pyrimidines. Monthly Notices of the Royal Astronomical Society, 531(4), 4648-4659.[Link][3]

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The Diverse Biological Activities of Substituted Pyrimidines: An In-depth Technical Guide for Drug Discovery

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the very backbone of life's essential molecules like the nucleobases in DNA and RNA.[1] This inherent biological relevance has positioned substituted pyrimidines as a "privileged structure" in the quest for novel therapeutic agents. This technical guide provides a comprehensive exploration of the multifaceted biological activities of substituted pyrimidines, with a detailed focus on their anticancer, antimicrobial, antiviral, and anti-inflammatory properties. This document is designed to serve as a robust resource for researchers, scientists, and drug development professionals, offering quantitative data, detailed experimental protocols, and visualizations of key signaling pathways and experimental workflows.

The Pyrimidine Core: A Versatile Scaffold for Drug Design

Pyrimidines are six-membered heterocyclic aromatic compounds containing two nitrogen atoms at positions 1 and 3 of the ring.[2] This fundamental structure is found in the nucleobases cytosine, thymine, and uracil, which are integral to the structure and function of nucleic acids.[3] Beyond their role in genetics, pyrimidine derivatives exhibit a remarkable breadth of pharmacological activities, a fact that has been extensively leveraged in drug discovery.[4][5] The versatility of the pyrimidine ring allows for a wide range of chemical substitutions, enabling the fine-tuning of their biological effects and the development of targeted therapies for a multitude of diseases.[4][6]

Anticancer Activity: Targeting the Machinery of Cell Proliferation

Substituted pyrimidines represent a significant and diverse class of anticancer agents.[1] Their mechanisms of action are varied, ranging from acting as antimetabolites that interfere with nucleic acid synthesis to inhibiting key signaling pathways that are often dysregulated in cancer.[1][7]

Mechanism of Action: Kinase Inhibition

A primary mechanism through which many pyrimidine derivatives exert their anticancer effects is the inhibition of protein kinases.[1][8] These enzymes are critical regulators of cellular signaling pathways that control cell growth, proliferation, and survival.[9]

Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinases (CDKs) are key targets for a number of pyrimidine-based inhibitors.[1] By competitively binding to the ATP-binding site of these kinases, these compounds block downstream signaling cascades, ultimately leading to cell cycle arrest and apoptosis (programmed cell death).[8][10]

Signaling Pathway: EGFR Inhibition by Substituted Pyrimidines

Caption: VEGFR signaling pathway and the point of inhibition by pyrimidine derivatives.

Quantitative Data: Anticancer Activity of Substituted Pyrimidines

The anticancer potential of pyrimidine derivatives is highly dependent on the nature and position of substituents on the pyrimidine ring. [11]The following table summarizes the in vitro cytotoxic activity (IC50 values) of various pyrimidine derivatives against several human cancer cell lines.

Compound Class	Substituents	Cancer Cell Line	IC50 (µM)	Reference
Pyrido[2,3-d]pyrimidines	4-OCH3-Ph at R1, H at R2	HCT-116 (Colon)	1.98 ± 0.69	[11]
MCF-7 (Breast)	2.18 ± 0.93	[11]
HepG2 (Liver)	4.04 ± 1.06	[11]
PC-3 (Prostate)	4.18 ± 1.87	[11]
Pyrimidine-Benzimidazol Hybrids	Varied	Various	Potent Activity	[11]
Tetralin-6-yl pyrimidines	Varied	Hep G2 (Liver)	7.11 - 8.66
MCF-7 (Breast)	7.29
2,4,5-substituted pyrimidines	Varied	BEL-74502 (Hepatocellular)	< 0.10

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. [11]

Workflow: MTT Assay

Caption: Workflow of the Agar Disk Diffusion Test for antimicrobial susceptibility.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in a suitable broth. 2[7]. Plate Inoculation: Uniformly streak the inoculum over the entire surface of a Mueller-Hinton agar plate. 3[12]. Disk Application: Place paper disks (6 mm in diameter) impregnated with the test pyrimidine compounds onto the agar surface. 4[13]. Incubation: Incubate the plates at 37°C for 16-18 hours. 5[12]. Zone of Inhibition Measurement: Measure the diameter of the clear zone around the disk where microbial growth is inhibited. The size of the zone indicates the susceptibility of the microorganism to the compound.

[12]### 4. Antiviral Activity: Interfering with Viral Replication

Pyrimidine nucleoside analogues have long been a cornerstone of antiviral therapy. T[14]hese compounds often mimic natural nucleosides and are incorporated into the growing viral DNA or RNA chain, leading to the termination of replication.

[14]#### 4.1. Mechanism of Action: Inhibition of Viral Polymerases

Many antiviral pyrimidine derivatives function by inhibiting viral DNA or RNA polymerases. F[14]or instance, some compounds can interfere with the replication of a wide range of viruses, including influenza, herpes simplex, and human immunodeficiency virus (HIV). T[15][16]he broad-spectrum antiviral activity of some pyrimidines is linked to their ability to interfere with the de novo pyrimidine biosynthesis pathway, thereby depleting the nucleotide pools necessary for viral replication.

[17]#### 4.2. Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for determining the antiviral activity of a compound by quantifying the reduction in viral plaques.

[18][19]***

Workflow: Plaque Reduction Assay

Caption: Workflow of the Plaque Reduction Assay for determining antiviral activity.

Step-by-Step Methodology:

• Cell Seeding: Seed a confluent monolayer of susceptible host cells in multi-well plates. 2[18]. Infection and Treatment: Infect the cell monolayer with a known amount of virus in the presence of serial dilutions of the pyrimidine compound. 3[18]. Overlay Application: After a short incubation period to allow for viral entry, remove the virus-compound mixture and add a semi-solid overlay (e.g., agarose or methylcellulose) to restrict the spread of progeny virus to adjacent cells. 4[18]. Incubation: Incubate the plates for a period sufficient for plaques (zones of cell death) to form. 5[18]. Plaque Visualization and Counting: Stain the cells with a dye (e.g., crystal violet) that stains living cells, leaving the plaques unstained. Count the number of plaques in each well. 6[20]. Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the untreated virus control to determine the IC50 value.

[18]### 5. Anti-inflammatory Activity: Modulating the Inflammatory Response

Substituted pyrimidines have also demonstrated significant potential as anti-inflammatory agents. T[21]heir anti-inflammatory effects are often attributed to their ability to inhibit the production of key inflammatory mediators.

Mechanism of Action: Inhibition of Inflammatory Mediators

The anti-inflammatory activity of pyrimidine derivatives is often linked to the inhibition of enzymes like cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory molecules such as nitric oxide (NO) and prostaglandin E2 (PGE2). B[22]y modulating these pathways, substituted pyrimidines can help to reduce the signs of inflammation.

Experimental Protocol: Nitric Oxide (NO) Production Assay

The Griess assay is a common method for measuring nitric oxide production by quantifying its stable breakdown product, nitrite, in cell culture supernatants.

[1]***

Workflow: Nitric Oxide Production Assay

Caption: Workflow of the Nitric Oxide Production Assay for anti-inflammatory activity.

Step-by-Step Methodology:

• Cell Culture: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere. 2[1]. Compound Treatment: Pre-treat the cells with various concentrations of the pyrimidine compound for 1-2 hours. 3[1]. Inflammatory Stimulation: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) for 24 hours. 4[1]. Sample Collection: Collect the cell culture supernatant. 5[1]. Griess Reaction: Mix the supernatant with the Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride). 6[1]. Measurement and Quantification: Measure the absorbance at 540 nm and calculate the nitrite concentration using a standard curve. A reduction in nitrite levels indicates anti-inflammatory activity.

[1]### 6. Synthesis of Substituted Pyrimidines

A variety of synthetic methods are available for the preparation of substituted pyrimidines. The Biginelli reaction is a classic and efficient one-pot multicomponent reaction for synthesizing dihydropyrimidinones from an aldehyde, a β-ketoester, and urea or thiourea. A[14]nother common approach involves the condensation of a three-carbon compound with a compound containing an amidine structure. Modern synthetic strategies also employ microwave-assisted synthesis and various catalytic systems to improve yields and reaction times.

Substituted pyrimidines continue to be a highly fruitful area of research in medicinal chemistry. Their structural versatility and broad range of biological activities make them attractive candidates for the development of new drugs to treat a wide array of diseases. Future research will likely focus on the rational design of more potent and selective pyrimidine derivatives, the exploration of novel mechanisms of action, and the development of innovative synthetic methodologies. The integration of computational modeling with traditional synthetic and biological evaluation will undoubtedly accelerate the discovery of the next generation of pyrimidine-based therapeutics.

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• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (2022).
• Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity – A Review. (n.d.).
• An overview on synthesis and biological activity of pyrimidines. (n.d.). SciSpace.
• Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis. (n.d.). PNAS.
• (PDF) RECENT ADVANCES IN ANTIMICROBIAL ACTIVITY OF PYRIMIDINES: A REVIEW. (2023).
• Pyrimidine As Anticancer Agent: A Review. (n.d.). Journal of Advanced Scientific Research.
• Structure–Activity Relationship of Novel Pyrimidine Derivatives with Potent Inhibitory Activities against Mycobacterium tuberculosis. (2023). Journal of Medicinal Chemistry.
• Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections. (2023). GSC Online Press.
• The Diverse Biological Activities of Substituted Pyrimidines: A Technical Guide for Drug Discovery. (n.d.). Benchchem.
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• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. (n.d.). Oriental Journal of Chemistry.
• Structure-Activity Relationship of Pyrimidine Derivatives: A Comparative Guide for Drug Development Professionals. (n.d.). Benchchem.
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• Review Writing on Synthesis of Pyrimidine and Its Biological Activity. (2025).
• Proficient synthesis of bioactive annulated pyrimidine deriv
• Application Notes and Protocols for Fumaramidmycin Susceptibility Testing using Agar Diffusion Assay. (n.d.). Benchchem.
• Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. (2024). MDPI.
• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. (2021). MDPI.
• Cancer Cells Tune the Signaling Pathways to Empower de Novo Synthesis of Nucleotides. (2019).
• Pyrimidine Derivatives as Anticancer Agents. (2021). Encyclopedia MDPI.
• Synthesis and anticancer activity of some pyrimidine derivatives with aryl urea moieties as apoptosis-inducing agents. (2020). PubMed.
• Application Notes and Protocols: Plaque Reduction Assay for the Evaluation of Oxadin's Antiviral Activity. (n.d.). Benchchem.
• Antiviral Activity of Pyrimidine Containing Compounds: P
• Pyrimidine-based compounds as new promising protein kinase inhibitors for cancer tre
• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. (n.d.). RSC Advances (RSC Publishing).
• IN VITRO NITRIC OXIDE SCAVENGING AND ANTI INFLAMMATORY ACTIVITIES OF DIFFERENT SOLVENT EXTRACTS OF VARIOUS PARTS OF Musa paradis. (n.d.).
• How to Perform a Plaque Assay. (2024). YouTube.
• Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. (2021). MDPI.
• Protocol for analyzing and visualizing antiviral immune responses after acute infection of the murine oral mucosa. (n.d.). PMC.
• Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in NSCLC: - A comprehensive review. (2022). PubMed.
• EVALUATION OF ANTI-INFLAMMATORY AND NITRIC OXIDE SCAVENGING ACTIVITY OF BAUHINIA VARIEGATAL. LEAVES BY IN VITRO METHOD. (n.d.). Plant Archives.
• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. (2021). MDPI.
• Synthesis and Antimicrobial Activity of Some new Pyrimidines of 6-Chlorobenzimidazoles. (n.d.).
• Pyrimidine biosynthesis inhibitors synergize with nucleoside analogs to block SARS-CoV-2 infection. (2021). bioRxiv.org.
• Biological Activity of Pyrimidine Derivativies: A Review. (2017). Juniper Publishers.
• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. (2023). MDPI.
• Targeting Pyrimidine Metabolism in the Era of Precision Cancer Medicine. (n.d.). PMC.
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• Pan-cancer analysis of pyrimidine metabolism reveals signaling pathways connections with chemoresistance role. (2023). Scilit.
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Synthesis of Halogenated Pyrimidine Derivatives: Mechanistic Pathways and Validated Protocols

Executive Summary

Halogenated pyrimidines represent a foundational cornerstone in modern medicinal chemistry. The strategic insertion of fluorine, chlorine, or bromine into the pyrimidine scaffold dramatically alters a molecule's lipophilicity, metabolic stability, and target binding affinity. In 2021 alone, 14 new halogen-containing drugs were approved by the FDA, underscoring the dominant role of halogenation in clinical drug design[1]. This technical guide provides an in-depth mechanistic analysis and self-validating experimental protocols for the synthesis of halogenated pyrimidines, empowering researchers to optimize yields, control regioselectivity, and minimize byproducts.

Divergent Halogenation Pathways: An Overview

The pyrimidine ring is an electron-deficient heterocycle, making direct electrophilic aromatic substitution challenging without activating groups (such as hydroxyl or amino groups). The choice of halogen dictates the synthetic strategy: fluorination often utilizes direct gas-phase addition, chlorination relies on the activation of hydroxyl tautomers, and bromination leverages Lewis acid catalysis.

Caption: Divergent halogenation pathways for pyrimidine derivatives.

Direct Fluorination and the 5-Fluorouracil Paradigm

The synthesis of 5-fluorouracil (5-FU) remains one of the most critical industrial applications of direct elemental fluorination. Unlike chlorination or bromination, direct fluorination with F2​ gas requires precise environmental control to prevent violent homolytic cleavage and the formation of polyfluorinated side products[2].

Mechanistic Causality: The reaction proceeds via an electrophilic addition to the C5-C6 olefinic bond of the pyrimidine ring. Due to a "tight ion pair" process, the addition of fluorine proceeds with unexpected syn-stereoselectivity[3]. This intermediate subsequently eliminates a proton to restore aromaticity, yielding the 5-fluoro derivative.

Experimental Design Choice: To control the extreme reactivity of F2​ , the gas must be heavily diluted (typically <1% to 5% in an inert gas like N2​ or He)[2]. This dilution suppresses the radical pathway, favoring the controlled electrophilic addition necessary for high-purity 5-FU synthesis and preventing the degradation of the pyrimidine ring.

Regioselective Chlorination via POCl₃ Activation

The conversion of hydroxypyrimidines to chloropyrimidines is classically achieved using phosphorus oxychloride ( POCl3​ ). While the reaction is over a century old, optimizing the yield requires a deep understanding of the base-catalyzed intermediate steps.

Mechanistic Causality: The hydroxyl group attacks POCl3​ , forming a highly reactive phosphorodichloridate leaving group. A tertiary amine base deprotonates the intermediate, facilitating a nucleophilic attack by the chloride ion to yield the chloropyrimidine[4].

The Hofmann-Type Amination Pitfall: The choice of the tertiary amine base is the single most critical variable. Using N,N-dimethylaniline or triethylamine often leads to the formation of 2-N,N-dialkylamino byproducts via a Hofmann-type amination reaction, especially under prolonged heating[5][6]. To prevent this, sterically hindered bases like tri-n-propylamine (TPA) are highly recommended. TPA yields solely the dichloropyrimidine with virtually no amination byproducts, even after extended reflux periods of up to 188 hours[5][6].

Caption: Mechanistic workflow and byproduct control in POCl3-mediated chlorination.

Precision Bromination at C-5

Bromination of the pyrimidine core at the C-5 position is frequently utilized to create versatile intermediates for downstream cross-coupling reactions (e.g., Suzuki-Miyaura couplings).

Mechanistic Causality: Reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBH) act as the source of electrophilic bromine. While DBH can theoretically deliver two bromonium equivalents, reactions in aprotic solvents often stall at ~60% yield due to insufficient polarization of the N-Br bond. The addition of a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf), polarizes the N-Br bond of the hydantoin, drastically accelerating the electrophilic aromatic substitution. This catalytic intervention drives the reaction to >94% yield in a fraction of the time.

Comparative Reaction Metrics

The following table synthesizes the quantitative data and mechanistic rationale across the three primary halogenation pathways:

Halogenation Type	Target Position	Primary Reagents	Additives / Catalysts	Typical Yield (%)	Mechanistic Rationale & Causality
Fluorination	C-5	F2​ gas (diluted in N2​ )	None / CFCl3​ solvent	60 - 85%	Syn-addition via tight ion pair, followed by elimination. Dilution prevents homolytic ring degradation.
Chlorination	C-2, C-4, C-6	POCl3​	Tri-n-propylamine (TPA)	85 - 95%	Phosphorodichloridate leaving group. TPA's steric bulk prevents Hofmann-type amination byproducts.
Bromination	C-5	DBH or NBS	TMSOTf (Lewis Acid)	90 - 95%	Lewis acid polarizes the N-Br bond, accelerating electrophilic aromatic substitution without over-bromination.

Self-Validating Experimental Protocols

Protocol A: Large-Scale Solvent-Free Chlorination of Hydroxypyrimidines[4]

This protocol utilizes a solvent-free environment to maximize throughput and relies on precise pH control for product isolation.

• Setup: To a 150 mL Teflon-lined stainless steel reactor, add the hydroxypyrimidine substrate (0.3 moles).

• Reagent Addition: Add POCl3​ (1.0 equivalent per reactive OH group) and tri-n-propylamine (TPA) (1.0 equivalent). Causality: TPA is selected over triethylamine to prevent the formation of dialkylamino byproducts.

• Reaction: Seal the reactor and heat to 160 °C for exactly 2 hours.

• Quenching: Cool the reactor to room temperature. Carefully open and quench the contents by slowly pouring into cold water (~0 °C, 100 mL).

• Validation Check 1 (Neutralization): Adjust the solution's pH to 8–9 using a saturated Na2​CO3​ solution. Self-Validation: Monitor the pH continuously. A stable pH of 8-9 confirms the complete neutralization of excess POCl3​ and represents the optimal isoelectric point for the precipitation of the chloropyrimidine. If the pH drops below 7, the product may remain protonated and soluble, drastically reducing yield.

• Isolation: Isolate the final chloropyrimidine by vacuum filtration. Wash the filter cake with cold distilled water and dry under a vacuum.

Protocol B: Lewis Acid-Catalyzed 5-Bromination of Pyrimidines[7]

This protocol leverages Lewis acid catalysis to achieve near-quantitative yields in aprotic solvents.

• Setup: Dissolve the pyrimidine derivative (e.g., 2',3',5'-tri-O-acetyluridine, 1.0 mmol) in 10 mL of anhydrous CH2​Cl2​ under an inert argon atmosphere.

• Reagent Addition: Add 1,3-dibromo-5,5-dimethylhydantoin (DBH) (0.55 equivalents).

• Catalysis: Introduce trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.55 equivalents) dropwise via syringe.

• Validation Check 1 (Reaction Tracking): Stir the reaction mixture at ambient temperature. Self-Validation: Monitor the reaction via TLC (Thin Layer Chromatography) using a UV lamp (254 nm). The starting material will show a distinct Rf​ value compared to the brominated product. Complete consumption of the starting material spot (typically within 2 to 6 hours) validates the end of the reaction.

• Quenching: Quench the reaction by adding 10 mL of aqueous NaHCO3​ . Self-Validation: The quench must produce visible effervescence; a lack of gas evolution indicates inactive or degraded Lewis acid.

• Isolation: Extract the aqueous layer with CH2​Cl2​ (3 x 10 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel column chromatography.

Conclusion

The synthesis of halogenated pyrimidines requires a rigorous understanding of the underlying reaction mechanisms to prevent byproduct formation and maximize yields. By strategically selecting sterically hindered bases in chlorination, utilizing Lewis acid catalysis in bromination, and controlling gas-phase dilutions in fluorination, researchers can establish highly reproducible, self-validating workflows suitable for advanced drug development.

References

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 Source: PMC (National Institutes of Health) URL:[Link]

• Pyrimidines. 8. chlorination of 6-methyluracil with phosphorus oxychloride in the presence of trialkyamines Source: Fordham University Institutional Repository URL:[Link]

• Pyrimidines. 9. chlorination of 6-trifluoromethyluracil with phosphorus oxychloride in the presence of trialkylamines Source: Fordham University Institutional Repository URL:[Link]

• Bromination at C-5 of pyrimidine and C-8 of purine nucleosides with 1,3-dibromo-5,5-dimethylhydantoin Source: PMC (National Institutes of Health) URL:[Link]

• New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use Source: PMC (National Institutes of Health) URL:[Link]

• US5861503A - Process for producing 8-fluoropurines Source: Google Patents URL

• Elemental Fluorine for the Greener Synthesis of Life-Science Building Blocks Source: Durham E-Theses URL:[Link]

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An In-depth Technical Guide to the Safe Handling of 4-Bromo-5-iodo-6-isopropylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and is not a substitute for a formal Safety Data Sheet (SDS). It is imperative that all users of 4-Bromo-5-iodo-6-isopropylpyrimidine consult the official SDS provided by the manufacturer and adhere to all applicable safety regulations and institutional protocols.

Introduction

4-Bromo-5-iodo-6-isopropylpyrimidine is a halogenated pyrimidine derivative. Halogenated heterocyclic compounds are significant in medicinal chemistry and drug development due to their versatile reactivity in cross-coupling reactions, which allows for the synthesis of complex molecular architectures. The presence of both bromo and iodo substituents on the pyrimidine ring offers differential reactivity, enabling selective functionalization at either position. This makes the compound a valuable building block for creating diverse libraries of molecules for drug discovery and development. Given its potential utility and inherent hazards, a thorough understanding of its safe handling is paramount for all laboratory personnel.

Hazard Identification and GHS Classification

Anticipated GHS Hazard Classifications:

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[3][4]	Warning
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation.[3][4]	Warning
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[3][4]	Warning

Key Mechanistic Insights: The toxicity of halogenated pyrimidines can be attributed to their reactivity and potential to interact with biological macromolecules. The electron-withdrawing nature of the halogen atoms can make the pyrimidine ring susceptible to nucleophilic attack. Inhalation may lead to irritation of the respiratory tract.[5] Skin and eye contact can cause irritation due to the compound's chemical properties.[3][4] Ingestion is also a potential route of exposure, and the compound is considered harmful if swallowed.

Safe Handling and Storage Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective equipment (PPE), and stringent handling procedures, is essential when working with 4-Bromo-5-iodo-6-isopropylpyrimidine.

Engineering Controls

• Chemical Fume Hood: All manipulations of the solid compound or its solutions, including weighing, transferring, and setting up reactions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[6]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent skin and eye contact.[7][8]

• Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are mandatory.[7] A face shield should be worn in situations with a higher risk of splashes.[9]

• Hand Protection: Chemical-resistant gloves, such as nitrile, are required. It is advisable to double-glove, especially during procedures with a higher risk of exposure.[6] Gloves should be inspected for any signs of degradation before use and disposed of properly after handling the compound.[10]

• Body Protection: A flame-resistant lab coat is required.[7] For larger scale operations or situations with a high risk of spillage, a chemical-resistant apron or coveralls should be considered.[8]

• Respiratory Protection: For most laboratory-scale operations within a fume hood, respiratory protection may not be necessary. However, in the event of a large spill or when working outside of a fume hood, an N95 or higher-rated respirator may be required.[8][10]

Handling Procedures

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[11]

• Hygiene Practices: Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[5] Do not eat, drink, or smoke in the laboratory.[12]

• Grounding: When transferring the solid, ground all equipment to prevent static discharge, which could be a potential ignition source.[13]

Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[14]

• Incompatibilities: Store away from strong oxidizing agents and incompatible materials.[5][15]

Experimental Workflow: A Representative Suzuki Cross-Coupling Reaction

The following protocol outlines a typical laboratory-scale Suzuki cross-coupling reaction, a common application for this type of compound. The causality behind each step is explained to enhance understanding and safety.

Objective: To synthesize a 4-aryl-5-iodo-6-isopropylpyrimidine derivative.

Diagram of Experimental Workflow:

Caption: Workflow for a typical Suzuki cross-coupling reaction.

Step-by-Step Methodology:

• Reagent Preparation (in a fume hood):

  • Carefully weigh 4-Bromo-5-iodo-6-isopropylpyrimidine, the desired arylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃).

  • Causality: Weighing in a fume hood prevents inhalation of fine powders. The choice of catalyst and base is crucial for the reaction's success.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the weighed reagents.

  • Add an appropriate solvent (e.g., a mixture of toluene, ethanol, and water).

  • Causality: The reaction is performed in a closed system to contain any volatile compounds.

• Degassing:

  • Bubble nitrogen or argon gas through the reaction mixture for 15-20 minutes.

  • Causality: This removes dissolved oxygen, which can deactivate the palladium catalyst and lead to side reactions.

• Reaction:

  • Heat the reaction mixture to the appropriate temperature (typically 80-100 °C) with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Causality: Heating provides the necessary activation energy for the reaction to proceed. Monitoring ensures the reaction is stopped at the optimal time.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding water.

  • Perform a liquid-liquid extraction using an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine.

  • Causality: Quenching stops the reaction. Extraction isolates the product from the aqueous phase. Washing with brine helps to remove any remaining water from the organic layer.

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography.

  • Causality: Drying removes residual water. Concentration removes the solvent. Column chromatography separates the desired product from any remaining starting materials or byproducts.

Emergency Procedures

Spills

• Minor Spill:

  • Alert others in the immediate area.[16]

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or sand.[17]

  • Carefully sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[11][17]

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.[18]

• Major Spill:

  • Evacuate the area immediately.[16][18]

  • Notify your institution's emergency response team and provide them with the location and identity of the spilled chemical.[16]

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][13]

• Skin Contact: Immediately remove contaminated clothing and shoes.[13] Wash the affected area with plenty of soap and water for at least 15 minutes.[5][13] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[5][13] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[13] Seek immediate medical attention.[13]

Waste Disposal

All waste containing 4-Bromo-5-iodo-6-isopropylpyrimidine, including contaminated absorbents and disposable PPE, must be treated as hazardous waste.

• Segregation: Collect halogenated waste in a designated, labeled, and sealed container separate from non-halogenated waste.[19][20]

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[20][21] Do not dispose of this chemical down the drain.[15][21]

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine is a valuable reagent in chemical synthesis, but its safe handling is of utmost importance. By adhering to the principles of hazard identification, implementing robust engineering controls and PPE protocols, following established handling and storage procedures, and being prepared for emergencies, researchers can mitigate the risks associated with this compound and ensure a safe laboratory environment.

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Advanced Material Safety and Handling Whitepaper: 4-Bromo-5-iodo-6-isopropylpyrimidine

Executive Summary & Structural Rationale

4-Bromo-5-iodo-6-isopropylpyrimidine is a highly functionalized, polyhalogenated N-heterocycle utilized primarily as an orthogonal building block in the synthesis of complex active pharmaceutical ingredients (APIs), particularly kinase inhibitors[1]. The strategic placement of halogens—a C4-bromide primed for nucleophilic aromatic substitution (SNAr) and a C5-iodide optimized for palladium-catalyzed cross-coupling—makes this molecule synthetically invaluable. However, this same differential electrophilicity dictates its stringent safety and handling requirements.

As a Senior Application Scientist, it is critical to recognize that standard safety data sheets often lack the mechanistic context required for advanced drug development environments. This whitepaper bridges that gap by detailing the causality behind the compound's hazards and establishing self-validating handling protocols.

Physicochemical Profiling

Understanding the physical state of the compound is the first step in risk mitigation. The high polarizability of the C-I bond and the electron-deficient nature of the pyrimidine core dictate its physical behavior and degradation pathways (e.g., photolytic dehalogenation)[2]. The following table synthesizes the quantitative physicochemical data extrapolated from structurally identical analogs such as 4-chloro-5-iodo-6-isopropylpyrimidine and 4-bromo-5-iodo-6-methylpyrimidine[3].

Table 1: Physicochemical and Safety Data Profile

Property	Value / Description	Analytical Rationale
Molecular Formula	C7H8BrIN2	Core pyrimidine with isopropyl and di-halo substitutions.
Molecular Weight	326.96 g/mol	High molecular weight contributes to solid state at RT.
Appearance	Off-white to pale yellow powder	Yellowing indicates photolytic release of trace iodine ( I2​ ).
Solubility	Soluble in DCM, EtOAc, DMSO	Highly lipophilic; readily penetrates lipid bilayers.
GHS Classification	Cat 2 (Skin/Eye), Cat 3 (Resp)	Based on structural alerts for electrophilic alkylation[3].
Storage Requirements	2-8°C, inert atmosphere (Ar/N2)	Prevents ambient moisture hydrolysis and photolytic cleavage.

Mechanistic Toxicology & Hazard Assessment

Halogenated pyrimidines are established skin, eye, and respiratory irritants[3]. The toxicological mechanism is directly tied to the molecule's synthetic utility.

Causality: The pyrimidine ring acts as an electron sink, withdrawing electron density from the C4 position. Flanked by a nitrogen atom and bearing a bromide leaving group, the C4 carbon is highly susceptible to nucleophilic attack. In biological systems, this translates to the rapid alkylation of nucleophilic amino acid residues—specifically the thiols of cysteines and the primary amines of lysines—on cellular proteins. This irreversible covalent modification triggers oxidative stress and localized inflammatory responses, manifesting clinically as severe tissue irritation.

Fig 1: Mechanistic pathway of cellular toxicity via SNAr protein alkylation.

Advanced Handling Protocols & Self-Validating Workflows

Standard operating procedures (SOPs) often fail due to a lack of intrinsic verification. The following protocols are designed as self-validating systems, ensuring that progression to the next step is impossible without confirming the success of the previous one.

Protocol 1: Inert-Atmosphere Dispensing Workflow

Causality: The C-I bond is susceptible to homolytic cleavage under UV light[1], and the compound slowly hydrolyzes in ambient moisture to form hydrobromic and hydroiodic acids.

• Environmental Isolation: Place the sealed reagent bottle in a Class II Biological Safety Cabinet (BSC) or inert glovebox.

• Atmospheric Purge: Purge the enclosure with Argon (99.999%).

  • Self-Validation Check: Do not unseal the reagent bottle until the internal oxygen sensor reads <50 ppm. If the sensor reads >50 ppm, the purge cycle must be restarted.

• PPE Selection: Don double-layered nitrile gloves (outer layer >0.11 mm thickness) and chemical splash goggles.

  • Causality: Nitrile provides superior chemical resistance to halogenated organics compared to latex. The double layer ensures a fail-safe against micro-tears during mechanical manipulation.

• Dispensing: Utilize amber-glass vials for weighing to prevent photolytic degradation. Use a static-dissipative PTFE spatula to prevent electrostatic adhesion of the powder.

Protocol 2: Chemical Neutralization and Spill Recovery

In the event of a spill, traditional dry sweeping is strictly prohibited, as it generates highly irritating aerosolized particulates[3].

• Containment: Mist the spilled powder gently with isopropanol.

  • Causality: Dampening the powder eliminates aerosolization and reduces the risk of inhalation exposure.

• Mechanical Collection: Use non-sparking tools to transfer the damp slurry into a designated, sealable hazardous waste container.

• Chemical Neutralization: Wash the affected surface with a 1M NaOH solution mixed with a non-ionic surfactant.

  • Causality: The hydroxide ion acts as a strong nucleophile, outcompeting biological nucleophiles to hydrolyze any residual pyrimidine into a non-alkylating, water-soluble pyrimidinol derivative.

• Validation Swab: Swab the neutralized area with a sterile cotton swab, dissolve the swabbed material in 1 mL of deionized water, and add 1 drop of 1% AgNO3​ solution.

  • Self-Validation Check: The absence of a cloudy white/yellow precipitate ( AgBr / AgI ) confirms the complete removal of free halides and active electrophilic compound. If a precipitate forms, repeat Step 3.

Fig 2: Self-validating spill response and chemical decontamination workflow.

References

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Foreword: The Enduring Legacy and Future Promise of the Pyrimidine Scaffold

An In-Depth Technical Guide to the Discovery of Novel Pyrimidine-Based Compounds

The pyrimidine nucleus is a quintessential example of a "privileged scaffold" in medicinal chemistry. Its fundamental role as a building block of nucleic acids (cytosine, thymine, and uracil) ensures its inherent biocompatibility and offers a versatile template for molecular recognition by a vast array of biological targets.[1][2][3][4] This guide is structured to navigate the intricate, multi-stage journey from conceptual design to the identification of potent, novel pyrimidine-based compounds. We will delve into the causality behind experimental choices, grounding our discussion in the established principles and cutting-edge techniques that drive modern drug discovery. Our narrative will follow the logical progression of a discovery campaign: rational design and synthesis, high-throughput screening for hit identification, and the iterative cycle of lead optimization.

Section 1: Strategic Design and Synthesis of Pyrimidine Libraries

The success of any discovery campaign is predicated on the quality and diversity of the chemical matter under investigation. For pyrimidines, a rich history of synthetic chemistry provides a robust foundation, while modern strategies enable the rapid generation of diverse and targeted libraries.

Foundational Synthetic Methodologies: Building the Core

The construction of the pyrimidine ring is most commonly achieved through cyclocondensation reactions. The choice of this foundational reaction is driven by the commercial availability of starting materials and the reaction's tolerance for a wide range of functional groups. A prevalent and effective method is the condensation of a β-dicarbonyl compound (or its synthetic equivalent) with an amidine, urea, or thiourea derivative.[1][2] This approach, exemplified by variations of the Biginelli reaction, provides a reliable and scalable route to the core scaffold.[1]

Another robust strategy involves the use of chalcone intermediates. The Claisen-Schmidt condensation of an acetophenone with a benzaldehyde yields a chalcone, which can then undergo cyclization with thiourea in an ethanolic sodium hydroxide solution to form the pyrimidine core.[1] This multi-step process allows for the introduction of diversity at multiple points in the synthetic sequence.

Advanced Synthesis: Expanding Chemical Space with Efficiency

To accelerate the discovery process and enhance sustainability, medicinal chemists have increasingly adopted advanced synthetic protocols. These methods are chosen not only for speed but also for their ability to generate complex molecules that are inaccessible through classical means.

• Multicomponent Reactions (MCRs): These reactions, where three or more reactants combine in a single pot to form a product containing the essential parts of all starting materials, are exceptionally efficient. A one-pot, three-component reaction of an aldehyde, malononitrile, and benzamidine hydrochloride can be used to synthesize pyrimidine derivatives, often under solvent-free conditions using catalysts like magnetic nanoparticles.[5] This choice minimizes purification steps and reduces waste.

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically shorten reaction times from hours to minutes and often improves product yields.[6] This is particularly advantageous for library synthesis where rapid iteration is key.

• Catalyst-Driven Methods: Transition-metal catalysis, particularly with copper or zirconium, has opened new routes for pyrimidine synthesis.[6] These methods often proceed under milder conditions and exhibit broad substrate scope, allowing for the incorporation of novel functional groups.[6]

Rational Design Strategies: From Scaffold to Drug Candidate

The synthesis of a library must be guided by a clear design strategy to maximize the probability of identifying bioactive compounds.

• Molecular Hybridization: This strategy involves combining two or more pharmacophores into a single molecule to achieve enhanced biological activity or a dual-mode of action.[7] For example, fusing a pyrimidine with a coumarin has yielded compounds that selectively target HER2-positive breast cancer cells.[8] Similarly, pyrimidine-triazole hybrids have shown potent inhibition of kinases like EGFR and BRAF.[8]

• Structure-Activity Relationship (SAR)-Guided Design: SAR is the iterative process of modifying a compound's structure and assessing the effect on its biological activity.[9] The 5-position of the pyrimidine ring, for instance, has been identified as a critical "handle" for modulating the potency and selectivity of kinase inhibitors.[10] Systematic modifications at this position have led to the discovery of highly potent drug candidates.[10]

• Bioisosteric Replacement: This involves substituting a functional group with another that retains similar physicochemical properties to modulate potency, selectivity, or pharmacokinetic profiles.[11] Fused heterocyclic systems like pyrazolo[3,4-d]pyrimidines are considered bioisosteres of the purine ring of ATP, making them excellent scaffolds for designing kinase inhibitors that can mimic interactions in the enzyme's active site.[11][12]

Diagram 1: The Drug Discovery Workflow for Pyrimidine-Based Compounds

Caption: A generalized workflow for the discovery and development of novel pyrimidine-based compounds.

Section 2: High-Throughput Screening and Hit Identification

Once a diverse library of pyrimidine derivatives has been synthesized, high-throughput screening (HTS) is employed to rapidly assess their biological activity against a specific target or pathway.[13] The goal is to identify "hit" compounds that warrant further investigation.

Biochemical vs. Cell-Based Assays: A Strategic Choice

The selection of an appropriate assay is critical.

• Biochemical Assays are performed in a purified, cell-free system. They are ideal for directly measuring the interaction between a compound and its molecular target, such as a kinase enzyme. Their advantage lies in providing clean, mechanistic data, but they do not inform on cellular permeability or off-target effects.

• Cell-Based Assays use living cells and measure a downstream cellular response, such as cell death or the inhibition of a signaling pathway. These assays provide more physiologically relevant data, accounting for factors like membrane transport and metabolism, but can be more complex to interpret.

A common strategy is to perform a primary screen using a biochemical HTS assay to identify direct inhibitors, followed by a secondary, cell-based assay to confirm on-target activity in a cellular context and triage compounds with poor permeability or high cytotoxicity.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Fluorescence-Based)

This protocol describes a common HTS method for identifying pyrimidine-based kinase inhibitors. The principle is to quantify the amount of ADP produced during the kinase reaction, which is directly proportional to enzyme activity.[13]

Materials:

• Kinase of interest (e.g., VEGFR-2, EGFR)

• Kinase-specific substrate peptide

• Adenosine Triphosphate (ATP)

• Test pyrimidine compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or equivalent

• 384-well assay plates (white, low-volume)

• Plate reader capable of luminescence detection

Step-by-Step Methodology:

• Reagent Preparation: Prepare kinase, substrate, and ATP solutions in kinase reaction buffer at 2X the final desired concentration.

• Compound Plating: Dispense 50 nL of test compounds from a DMSO stock plate into the 384-well assay plate using an acoustic liquid handler. Include positive (no kinase) and negative (vehicle control, DMSO) wells.

• Kinase/Substrate Addition: Add 5 µL of the 2X kinase/substrate solution to each well. Incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate Reaction: Add 5 µL of the 2X ATP solution to each well to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes. The precise time may need optimization depending on the specific kinase.

• Stop Reaction & Detect ADP: Add 10 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes any remaining ATP. Incubate for 40 minutes at room temperature.

• Generate Luminescent Signal: Add 20 µL of Kinase Detection Reagent to each well. This reagent contains the enzymes necessary to convert ADP to ATP and then uses the newly synthesized ATP in a luciferase reaction to generate a light signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader. The light signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

Data Analysis: The raw luminescence data is normalized to the controls. Percent inhibition is calculated as: % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl)) Hits are typically defined as compounds that exhibit inhibition above a certain threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls).

Diagram 2: Workflow for a Fluorescence-Based Kinase Inhibition HTS Assay

Caption: Step-by-step workflow for a high-throughput kinase inhibition assay.

Section 3: Lead Optimization and SAR Analysis

Identifying a "hit" is only the beginning. The subsequent lead optimization phase is an iterative cycle of chemical synthesis and biological testing aimed at improving a compound's properties, including potency, selectivity, and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile.

The Iterative Cycle of SAR

The core of lead optimization is the systematic exploration of the Structure-Activity Relationship (SAR).[7][10] Once a validated hit is identified, chemists design and synthesize a focused library of analogues with specific modifications. For example, if the hit is a 2,4-diaminopyrimidine, analogues might be created by varying the substituents at the 5-position or on the amino groups. These new compounds are then tested in the same biological assays, and the results are used to build an SAR model. This model informs the design of the next generation of compounds, creating a feedback loop that, ideally, converges on a lead compound with a drug-like profile. Computational tools such as Quantitative Structure-Activity Relationship (QSAR) modeling and molecular docking are indispensable in this phase, as they can predict the activity of virtual compounds and help prioritize synthetic efforts.[14][15][16]

Case Study: SAR of Pyrimidines as Kinase Inhibitors

Kinase inhibition is a hallmark activity of pyrimidine derivatives.[17][18][19] The 2,4-disubstituted pyrimidine scaffold is particularly effective at mimicking the hinge-binding interactions of ATP in the kinase active site.[17] The table below summarizes SAR data for a series of pyrido[2,3-d]pyrimidine derivatives as inhibitors of Thymidylate Synthase (TS), a critical enzyme in DNA synthesis, demonstrating how small structural changes dramatically impact potency.[7]

Compound	R1 Substituent	R2 Substituent	hTS IC₅₀ (nM)	HCT-116 IC₅₀ (µM)
1n	4-OCH₃-Ph	H	20.47 ± 1.01	1.98 ± 0.69
1o	4-Cl-Ph	H	15.83 ± 0.89	1.54 ± 0.52
1p	4-F-Ph	H	11.25 ± 0.67	0.97 ± 0.33
1q	4-CH₃-Ph	H	31.52 ± 1.23	2.87 ± 0.84
Data sourced from BenchChem's comparative guide on pyrimidine derivatives.[7]

Causality and Interpretation: The data clearly shows that electron-withdrawing groups (Cl, F) at the para-position of the R1 phenyl ring enhance inhibitory activity against both the purified human TS enzyme and the HCT-116 colon cancer cell line. The fluoro-substituted compound 1p is nearly twice as potent as the methoxy-substituted compound 1n . Conversely, an electron-donating group (CH₃) reduces potency. This provides a clear directive for further optimization: prioritize analogues with electron-withdrawing substituents at this position to enhance target engagement.

Section 4: A Mechanistic Case Study: Targeting the BMP2/SMAD1 Signaling Pathway

Beyond oncology, pyrimidine derivatives have shown promise in diverse therapeutic areas. A compelling example is the discovery of novel pyrimidine derivatives as potent bone anabolic agents that promote osteogenesis.[20][21] This demonstrates the scaffold's versatility in targeting different classes of proteins and pathways.

One lead compound, 18a (N-(5-bromo-4-(4-bromophenyl)-6-(2,4,5-trimethoxyphenyl)pyrimidin-2-yl)hexanamide), was found to be a highly efficacious agent, promoting bone formation at picomolar concentrations in vitro and at 5 mg/kg in an in vivo fracture defect model.[20][21]

Mechanism of Action: Mechanistic studies revealed that compound 18a exerts its effect by activating the BMP2/SMAD1 signaling pathway.[20][21] Bone Morphogenetic Protein 2 (BMP2) is a critical growth factor that initiates a signaling cascade essential for bone formation. The pyrimidine derivative promotes the upregulation of osteogenic genes like RUNX2 and Type 1 Collagen by activating this specific pathway.[20][21]

Diagram 3: Simplified BMP2/SMAD1 Signaling Pathway and Point of Intervention

Caption: Pyrimidine derivatives can promote osteogenesis by activating the BMP2/SMAD1 signaling pathway.

Conclusion and Future Directions

The pyrimidine scaffold remains an exceptionally fertile ground for the discovery of novel therapeutics. Its synthetic tractability, coupled with its inherent ability to interact with diverse biological targets, ensures its continued relevance in drug discovery.[2][4][18] The path from initial concept to a viable drug candidate is a complex, multidisciplinary endeavor that hinges on a deep understanding of chemical synthesis, biological screening, and the principles of medicinal chemistry. Future research will undoubtedly leverage advances in computational chemistry, artificial intelligence, and novel synthetic methodologies to explore new chemical space and design next-generation pyrimidine-based agents with enhanced potency, selectivity, and safety profiles.[2][8] The integrated, rational approach detailed in this guide provides a robust framework for unlocking the full therapeutic potential of this remarkable heterocyclic system.

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• IJSAT. (2025, April 15). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. IJSAT.
• Rastogi, S. K., et al. (n.d.). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. PMC.
• Benchchem. (n.d.). Structure-Activity Relationship of Pyrimidine Derivatives: A Comparative Guide for Drug Development Professionals. BenchChem.
• Rastogi, S. K., et al. (n.d.). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. RSC Publishing.
• (2023, January 1). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review.
• (2022, August 26). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review.
• (2024, July 15). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
• Benchchem. (n.d.). A Comparative Guide to Bioisosteric Replacement of the Pyrimidine Ring in Bioactive Compounds. BenchChem.
• Jadhav, M., et al. (2021, August 26). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI.
• (2021, April 7). Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. MDPI.
• Jadhav, M., et al. (2021, September 1). Synthetic strategies of pyrimidine-based scaffolds as aurora kinase and polo-like kinase inhibitors. Ministry of Health and Prevention - United Arab Emirates.
• Sharma, P., et al. (2023, May 30). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. IJPPR.
• (2025, January 15). Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023). PubMed.
• (2021, August 16). Synthesis, reactions, and applications of pyrimidine derivatives. SciSpace.
• (n.d.). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.
• (n.d.). Data-Driven Modelling of Substituted Pyrimidine and Uracil-Based Derivatives Validated with Newly Synthesized and Antiproliferative Evaluated Compounds. PMC.
• Benchchem. (n.d.). Application Note: High-Throughput Screening and Synthesis of Pyrimidine-5-Carbonitrile Derivatives as Potent VEGFR-2 Inhibitors. BenchChem.
• (2026, January 29). Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives.
• (2023, January 12). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI.
• Benchchem. (n.d.). Application Notes and Protocols for High-Throughput Screening of Pyrimidinediol Derivatives. BenchChem.
• Benchchem. (n.d.). A Comparative Guide to the Biological Activity of Pyrimidine Derivatives from Different Synthetic Routes. BenchChem.
• (2024, March 22). Computational Methods in the Design of Anticancer Drugs. PMC - NIH.
• (2021, September 30). Computational Approaches for the Design of Novel Anticancer Compounds Based on Pyrazolo[3,4-d]pyrimidine Derivatives as TRAP1 Inhibitor. MDPI.
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The Expanding Therapeutic Frontier of Pyrimidine Analogs: A Technical Guide

Abstract

Pyrimidine analogs represent a cornerstone in modern pharmacotherapy, exerting profound effects across a spectrum of diseases, from cancer to viral and fungal infections. These structural mimics of endogenous pyrimidine nucleobases—cytosine, thymine, and uracil—function as potent antimetabolites.[1][2] By competitively inhibiting key enzymatic pathways or by direct incorporation into nucleic acids, they effectively disrupt cellular replication and function.[3][4] This in-depth guide provides a comprehensive overview of the core mechanisms, therapeutic applications, and developmental landscape of pyrimidine analogs. We will explore their roles in oncology, virology, and mycology, delve into the nuances of their activation as prodrugs, and discuss the critical challenge of drug resistance. Detailed experimental protocols and data interpretation are provided to equip researchers and drug development professionals with the necessary tools to navigate this dynamic field.

Introduction: The Central Role of Pyrimidines in Cellular Homeostasis

Pyrimidines are heterocyclic aromatic organic compounds that are fundamental to life.[5] As constituents of nucleobases, they are integral to the structure of DNA and RNA, the blueprints of all cellular activity.[6] The three primary pyrimidine bases are cytosine (C), thymine (T) in DNA, and uracil (U) in RNA. Beyond their role in genetics, pyrimidine derivatives are also crucial for various metabolic processes.[7] The very centrality of these molecules makes the pathways governing their synthesis and utilization attractive targets for therapeutic intervention.

Rapidly proliferating cells, such as cancer cells or virus-infected cells, have a high demand for nucleic acid precursors.[8] Pyrimidine analogs exploit this dependency. By virtue of their structural similarity to natural pyrimidines, these synthetic molecules can enter cellular metabolic pathways. However, subtle chemical modifications prevent them from functioning like their natural counterparts, leading to the disruption of critical processes like DNA replication and RNA synthesis.[3]

Core Mechanism of Action: A Multi-pronged Attack on Cellular Machinery

The therapeutic efficacy of pyrimidine analogs stems from their ability to interfere with nucleic acid metabolism through several key mechanisms:

• Inhibition of Key Enzymes: Many pyrimidine analogs, once activated within the cell, act as potent inhibitors of enzymes crucial for nucleotide synthesis.[3] A classic example is the inhibition of thymidylate synthase (TS) by the active metabolite of 5-fluorouracil (5-FU).[4][9] TS is responsible for the conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), an essential precursor for DNA synthesis.[4] By blocking this step, pyrimidine analogs starve the cell of the building blocks needed for DNA replication.

• Incorporation into DNA and RNA: Certain pyrimidine analogs can be converted into their triphosphate forms and subsequently incorporated into growing DNA or RNA strands during replication and transcription.[3] This incorporation can lead to several detrimental effects, including:

  • Chain Termination: The altered structure of the analog can prevent the addition of further nucleotides, leading to premature termination of the nucleic acid chain.[10]

  • DNA Damage: The presence of an analog within the DNA can create instability and trigger cellular DNA damage response pathways, ultimately leading to programmed cell death (apoptosis).[3]

  • Disruption of RNA Function: Incorporation into RNA can interfere with its processing, stability, and function in protein synthesis.[3]

The Prodrug Principle: Cellular Activation is Key

A critical aspect of many pyrimidine analogs is that they are administered as inactive prodrugs.[11] Their therapeutic activity is contingent upon intracellular metabolic activation, a process that typically involves sequential phosphorylation by cellular kinases to their monophosphate, diphosphate, and ultimately, their active triphosphate forms.[11] This reliance on cellular machinery for activation can be both an advantage and a challenge. It can enhance selectivity for target cells with high metabolic activity, but it can also be a point of resistance if the activating enzymes are deficient.

A notable example is the conversion of the antifungal agent flucytosine (5-FC) to 5-fluorouracil (5-FU) by cytosine deaminase, an enzyme found in fungi but not in mammals.[9] This selective activation contributes to its antifungal specificity.[9]

Therapeutic Applications: A Broad Spectrum of Activity

The versatility of pyrimidine analogs has led to their successful application in a wide range of diseases.

Oncology: A Pillar of Cancer Chemotherapy

Pyrimidine analogs are among the most widely used chemotherapeutic agents, forming the backbone of treatment regimens for various solid tumors and hematological malignancies.[1][12]

• 5-Fluorouracil (5-FU): A cornerstone in the treatment of colorectal, breast, stomach, and head and neck cancers.[6][13] Its primary mechanism involves the inhibition of thymidylate synthase.[4] Capecitabine is an orally administered prodrug of 5-FU.[2]

• Gemcitabine: A deoxycytidine analog used in the treatment of pancreatic, non-small-cell lung, bladder, and breast cancers.[13][14] It primarily acts by being incorporated into DNA, leading to chain termination.[3]

• Cytarabine (Ara-C): A key drug in the treatment of acute myeloid leukemia (AML) and other hematological malignancies.[2] Its mechanism also involves incorporation into DNA and inhibition of DNA synthesis.[9]

Drug	Primary Cancer Indications	Primary Mechanism of Action
5-Fluorouracil (5-FU)	Colorectal, Breast, Gastric, Head & Neck[13]	Inhibition of Thymidylate Synthase[4]
Capecitabine	Colorectal, Breast[2]	Prodrug of 5-Fluorouracil[2]
Gemcitabine	Pancreatic, Non-Small-Cell Lung, Bladder, Breast[13]	DNA Incorporation and Chain Termination[3]
Cytarabine (Ara-C)	Acute Myeloid Leukemia[2]	DNA Incorporation and Inhibition of DNA Synthesis[9]
Floxuridine	Hepatic Metastases from Colon Cancer[13]	DNA Incorporation[13]

Virology: Combating Viral Replication

Pyrimidine analogs have been instrumental in the fight against viral infections by targeting viral polymerases, the enzymes responsible for replicating the viral genome.[10]

• Lamivudine (3TC): Used in the treatment of HIV and Hepatitis B.[10] It acts as a reverse transcriptase inhibitor, preventing the conversion of viral RNA into DNA.

• Zidovudine (AZT): One of the first antiretroviral drugs for HIV, it also functions as a reverse transcriptase inhibitor.[10]

• Sofosbuvir: A cornerstone of modern Hepatitis C therapy, this nucleotide analog inhibits the HCV RNA polymerase.[10]

• Remdesivir: An antiviral agent that has been used in the treatment of COVID-19, it inhibits the RNA-dependent RNA polymerase of various viruses.[10]

Mycology: Targeting Fungal Pathogens

The application of pyrimidine analogs extends to the treatment of fungal infections.

• Flucytosine (5-FC): As previously mentioned, this drug is converted to 5-FU within fungal cells, where it disrupts both DNA and RNA synthesis.[9][15] It is often used in combination with other antifungal agents to treat severe systemic mycoses.

Experimental Protocols for Evaluating Pyrimidine Analogs

The preclinical and clinical development of pyrimidine analogs relies on a battery of standardized assays to determine their efficacy and mechanism of action.

Cell Viability and Cytotoxicity Assays

These assays are fundamental for determining the concentration at which a pyrimidine analog inhibits cell growth or induces cell death.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of the pyrimidine analog for 24-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the drug that causes 50% inhibition of cell growth).

Enzyme Inhibition Assays

These assays are crucial for confirming the direct inhibitory effect of a pyrimidine analog on its target enzyme.

Protocol: Thymidylate Synthase (TS) Inhibition Assay

• Reaction Mixture: Prepare a reaction mixture containing recombinant human TS, the folate cofactor (N5,N10-methylenetetrahydrofolate), and dUMP.

• Inhibitor Addition: Add varying concentrations of the activated pyrimidine analog (e.g., FdUMP) to the reaction mixture.

• Reaction Initiation and Incubation: Initiate the reaction and incubate at 37°C for a defined period.

• Detection of Product: Measure the production of dihydrofolate (DHF), a product of the TS reaction, spectrophotometrically at 340 nm.

• Data Analysis: Determine the IC50 value for the inhibition of TS activity.

Signaling Pathways and Logical Relationships

The efficacy of pyrimidine analogs is intricately linked to cellular nucleotide metabolism and DNA replication pathways.

Caption: Inhibition of Pyrimidine Metabolism by 5-FU and Gemcitabine.

The Challenge of Drug Resistance

A significant hurdle in the long-term efficacy of pyrimidine analogs is the development of drug resistance.[8] Mechanisms of resistance are varied and can include:

• Altered Drug Metabolism: Decreased activity of the enzymes required for the activation of prodrugs or increased activity of enzymes that catabolize the drug can reduce its effective intracellular concentration.

• Target Enzyme Alterations: Mutations in the target enzyme, such as thymidylate synthase, can reduce the binding affinity of the inhibitor.[13]

• Upregulation of Salvage Pathways: Cancer cells can compensate for the inhibition of de novo pyrimidine synthesis by upregulating salvage pathways that recycle nucleotides from degraded DNA and RNA.[8]

• Enhanced DNA Repair: Increased capacity to repair DNA damage caused by the incorporation of pyrimidine analogs can promote cell survival.

Future Directions and Emerging Strategies

To overcome the challenge of drug resistance and improve the therapeutic index of pyrimidine analogs, several innovative strategies are being explored:

• Combination Therapies: Combining pyrimidine analogs with other chemotherapeutic agents, targeted therapies, or immunotherapies can create synergistic effects and overcome resistance mechanisms. For example, combining pyrimidine biosynthesis inhibitors with antiviral nucleoside analogs has shown synergistic effects against SARS-CoV-2.[16][17]

• Prodrug and Delivery Systems: The development of novel prodrugs and targeted delivery systems aims to enhance drug delivery to tumor cells while minimizing systemic toxicity.[14] The ProTide technology, for instance, delivers nucleoside monophosphates into cells, bypassing the initial, often rate-limiting, phosphorylation step.[18]

• Targeting Resistance Pathways: Developing drugs that specifically inhibit resistance mechanisms, such as up-regulated salvage pathways or DNA repair processes, is a promising avenue of research.

Conclusion

Pyrimidine analogs remain a vital class of therapeutic agents with a broad spectrum of applications in oncology, virology, and mycology. Their ability to disrupt fundamental cellular processes makes them powerful tools in the fight against a multitude of diseases. A deep understanding of their mechanisms of action, metabolic activation, and the pathways leading to resistance is paramount for their effective clinical use and for the development of the next generation of these essential medicines. Continued research into novel analogs, combination therapies, and strategies to circumvent resistance will undoubtedly expand the therapeutic potential of this remarkable class of drugs.

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Protocols & Analytical Methods

Application Notes and Protocols for Regioselective Suzuki Coupling Reactions of 4-Bromo-5-iodo-6-isopropylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Functionalized Pyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1] The ability to selectively introduce diverse substituents onto the pyrimidine ring is therefore of paramount importance for the generation of novel molecular entities with fine-tuned pharmacological profiles. 4-Bromo-5-iodo-6-isopropylpyrimidine is a versatile building block, strategically designed for sequential, regioselective functionalization via palladium-catalyzed cross-coupling reactions. The differential reactivity of the carbon-halogen bonds is the lynchpin of its synthetic utility. In palladium-catalyzed reactions like the Suzuki-Miyaura coupling, the order of reactivity for halogens is generally I > Br > Cl.[2][3] This inherent reactivity difference allows for the selective coupling at the more reactive C-I bond at the 5-position, while leaving the C-Br bond at the 4-position intact for subsequent transformations.

This guide provides a comprehensive overview of the application of 4-Bromo-5-iodo-6-isopropylpyrimidine in Suzuki coupling reactions, including a detailed mechanistic rationale, optimized reaction protocols, and key considerations for successful and selective synthesis.

Mechanistic Rationale: Achieving Regioselectivity

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of carbon-carbon bonds. The reaction typically involves an organoboron species (such as a boronic acid or its ester) and an organohalide, catalyzed by a palladium(0) complex in the presence of a base.[3] The catalytic cycle, as illustrated below, consists of three key steps: oxidative addition, transmetalation, and reductive elimination.

The regioselectivity in the Suzuki coupling of 4-Bromo-5-iodo-6-isopropylpyrimidine is primarily dictated by the initial oxidative addition step. The palladium(0) catalyst will preferentially react with the weaker, more labile carbon-iodine bond over the stronger carbon-bromine bond. This selective oxidative addition is the foundation for achieving a mono-arylated or mono-vinylated product at the 5-position.

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Application Note: Chemoselective Sonogashira Coupling of 4-Bromo-5-iodo-6-isopropylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Pyrimidines

Substituted pyrimidines are a cornerstone in medicinal chemistry and drug development, forming the core scaffold of numerous therapeutic agents. The ability to selectively introduce molecular complexity at specific positions on the pyrimidine ring is paramount for the synthesis of novel drug candidates and for conducting detailed structure-activity relationship (SAR) studies.[1][2][3] The title compound, 4-Bromo-5-iodo-6-isopropylpyrimidine, is a versatile building block, offering two distinct handles for cross-coupling reactions. This application note provides a detailed protocol for the chemoselective Sonogashira coupling at the more reactive C-I bond, leaving the C-Br bond intact for subsequent transformations.

The Sonogashira reaction is a powerful and widely used method for the formation of carbon-carbon bonds between sp²-hybridized carbons (of aryl or vinyl halides) and sp-hybridized carbons (of terminal alkynes).[4][5][6][7] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[4][8][9] Its mild reaction conditions and tolerance of a wide range of functional groups make it an invaluable tool in modern organic synthesis.[4][10]

Core Principles: Exploiting Differential Reactivity for Chemoselectivity

The key to the selective functionalization of 4-Bromo-5-iodo-6-isopropylpyrimidine lies in the significant difference in reactivity between the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds in the oxidative addition step of the palladium catalytic cycle.[4] The general order of reactivity for aryl halides in Sonogashira coupling is:

Aryl-I > Aryl-OTf > Aryl-Br >> Aryl-Cl [4][11]

This differential reactivity allows for the selective coupling of an alkyne to the more labile C-I bond at the 5-position of the pyrimidine ring, while the less reactive C-Br bond at the 4-position remains untouched.[4][12] This chemoselectivity is crucial for a stepwise approach to building molecular complexity, enabling the subsequent introduction of another functional group at the 4-position via a different cross-coupling reaction.

The Catalytic Cycles

The Sonogashira coupling proceeds through two interconnected catalytic cycles: the palladium cycle and the copper cycle.[8][12][13]

• Palladium Cycle: A Pd(0) species undergoes oxidative addition with the aryl iodide to form a Pd(II) complex. This is followed by transmetalation with a copper acetylide intermediate and subsequent reductive elimination to yield the final product and regenerate the Pd(0) catalyst.[8][13]

• Copper Cycle: The copper(I) co-catalyst reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide. This species is more nucleophilic than the alkyne itself and readily participates in the transmetalation step with the palladium complex.[8][13]

Experimental Protocol: Selective Sonogashira Coupling at the 5-Iodo Position

This protocol details the chemoselective Sonogashira coupling of 4-Bromo-5-iodo-6-isopropylpyrimidine with a generic terminal alkyne.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
4-Bromo-5-iodo-6-isopropylpyrimidine	≥97%	Commercially Available
Terminal Alkyne	≥98%	Commercially Available	e.g., Phenylacetylene, 1-Octyne
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	≥99%	Commercially Available	Air-sensitive, handle under inert atmosphere
Copper(I) Iodide (CuI)	≥98%	Commercially Available	Light-sensitive
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Commercially Available	Store over molecular sieves
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available	Inhibitor-free
Argon or Nitrogen Gas	High Purity	For inert atmosphere
Standard Glassware	Schlenk flask, condenser, etc.
Magnetic Stirrer/Hotplate
TLC plates (Silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere of argon or nitrogen, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 eq), Tetrakis(triphenylphosphine)palladium(0) (0.02-0.05 eq), and Copper(I) Iodide (0.04-0.10 eq).

• Solvent and Base Addition: Add anhydrous Tetrahydrofuran (THF) and anhydrous Triethylamine (Et₃N) in a 2:1 ratio (v/v) to the flask. The reaction mixture should be stirred to ensure all solids are suspended.

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through the solution for 10-15 minutes, or by using the freeze-pump-thaw method (3 cycles).

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 eq) dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. Dilute the residue with ethyl acetate and wash with a saturated aqueous solution of ammonium chloride to remove the copper salts, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Experimental Workflow Diagram

Caption: Experimental workflow for the chemoselective Sonogashira coupling.

Mechanistic Rationale for Chemoselectivity

The selective coupling at the C-I bond is a direct consequence of the relative bond dissociation energies and the kinetics of the oxidative addition step. The C-I bond is weaker than the C-Br bond, making it more susceptible to cleavage and oxidative addition to the Pd(0) catalyst.

Catalytic Cycle Diagram

Caption: Simplified catalytic cycles of the Sonogashira coupling.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure Pd(0) catalyst is fresh and handled under inert conditions.
Insufficient degassing	Improve degassing procedure to remove oxygen, which can deactivate the catalyst.
Poor quality reagents	Use anhydrous solvents and high-purity reagents.
Formation of Alkyne Homocoupling (Glaser) Product	Presence of oxygen	Thoroughly degas the reaction mixture. Consider copper-free conditions if homocoupling is persistent.[7][14]
High concentration of copper catalyst	Reduce the amount of CuI.
Reaction Stalls	Catalyst deactivation	Add a fresh portion of the palladium catalyst.
Base consumption	Add additional triethylamine.

Conclusion

The chemoselective Sonogashira coupling of 4-Bromo-5-iodo-6-isopropylpyrimidine is a robust and reliable method for the synthesis of 5-alkynyl-4-bromo-6-isopropylpyrimidines. By carefully controlling the reaction conditions, high yields of the desired product can be achieved, providing a valuable intermediate for the development of novel compounds in the pharmaceutical and materials science fields. The protocol described herein offers a solid foundation for researchers to explore the rich chemistry of substituted pyrimidines.

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Using 4-Bromo-5-iodo-6-isopropylpyrimidine in cross-coupling reactions

An In-Depth Guide to the Regioselective Functionalization of 4-Bromo-5-iodo-6-isopropylpyrimidine in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: A Versatile Heterocyclic Building Block

For researchers and scientists engaged in drug discovery and materials science, the strategic functionalization of heterocyclic scaffolds is a paramount task. 4-Bromo-5-iodo-6-isopropylpyrimidine emerges as a highly valuable and versatile building block, offering two distinct halogen atoms—iodine and bromine—at the C5 and C4 positions, respectively. This di-halogenated pyrimidine allows for sequential, site-selective modifications through palladium-catalyzed cross-coupling reactions, enabling the controlled and predictable synthesis of complex molecular architectures. This guide provides detailed application notes and protocols for leveraging this substrate in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, with a focus on achieving high regioselectivity.

The Principle of Regioselective Cross-Coupling

The ability to selectively functionalize one halogen site while leaving the other intact is governed by the inherent differences in the carbon-halogen bond strengths. In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[1] The energy required for this step is inversely related to the bond strength, leading to a well-established reactivity trend.

The generally accepted order of reactivity for halogens is: I > Br > OTf > Cl > F .[1][2][3][4]

This trend is a direct consequence of the carbon-halogen bond dissociation energies (BDE). The C-I bond is significantly weaker and longer than the C-Br bond, making it more susceptible to cleavage by the palladium catalyst.[1] By carefully controlling reaction conditions—such as temperature, catalyst system, and reaction time—chemists can exploit this reactivity differential to achieve selective coupling at the more labile C-I bond, preserving the C-Br bond for subsequent transformations.[5]

The position of the halogen on the electron-deficient pyrimidine ring also influences reactivity, with the C4 position being highly activated towards nucleophilic attack and oxidative addition.[4][6] However, in the case of 4-bromo-5-iodo-6-isopropylpyrimidine, the intrinsic reactivity difference between iodine and bromine is the dominant factor controlling selectivity.

Caption: Regioselective functionalization workflow.

Application 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organohalides and organoboron compounds.[7] It is particularly valuable for creating biaryl and vinyl-aryl structures, which are common motifs in pharmaceutical compounds.[8]

Mechanism and Selectivity

The reaction proceeds via a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[7][9] For 4-bromo-5-iodo-6-isopropylpyrimidine, the initial oxidative addition of the Pd(0) catalyst will occur preferentially at the weaker C5-I bond, especially under mild conditions.

Caption: Generalized Suzuki-Miyaura catalytic cycle.

Protocol for Selective C5-Iodo Suzuki-Miyaura Coupling

This protocol provides a general starting point for the selective coupling at the C5 position. Optimization may be required for specific boronic acids.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine

• Aryl- or Vinylboronic Acid (or boronate ester)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O, Toluene/H₂O, DME)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), and the base (2.0-3.0 equiv.).[9]

• Add the palladium catalyst (1-5 mol%).

• Add the degassed solvent system (e.g., Dioxane/Water 4:1). The typical concentration is 0.1 M with respect to the pyrimidine substrate.

• Heat the reaction mixture to the desired temperature (typically 80-90 °C for selective C-I coupling) and stir vigorously.[5]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 2-12 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 4-bromo-5-aryl-6-isopropylpyrimidine.[5]

Parameter	Recommended Condition	Rationale / Comment
Catalyst	Pd(PPh₃)₄ (2-5 mol%)	A standard, effective catalyst for Suzuki couplings. Milder catalysts help ensure selectivity.[3]
Base	Na₂CO₃ or K₂CO₃ (2-3 equiv.)	Aqueous inorganic bases are standard and effective. Required to activate the boronic acid.
Solvent	Dioxane/H₂O or Toluene/H₂O (4:1)	A two-phase system is common and highly effective for Suzuki reactions.
Temperature	80-90 °C	Mild heating favors selective reaction at the C-I bond without activating the C-Br bond.[3]
Duration	2-12 hours	Monitor by TLC/LC-MS to avoid prolonged heating which could lead to loss of selectivity.

Table 1: Suggested Starting Conditions for Selective Suzuki-Miyaura Coupling at C5-I.

Application 2: Sonogashira Coupling for C-C Alkyne Formation

The Sonogashira reaction is a highly efficient method for coupling terminal alkynes with aryl or vinyl halides, creating C(sp²)-C(sp) bonds.[10][11] This reaction is invaluable for synthesizing conjugated enynes and alkynyl-substituted heterocycles.[12]

Protocol for Selective C5-Iodo Sonogashira Coupling

The reaction typically employs a palladium catalyst and a copper(I) co-catalyst and is sensitive to oxygen.[2][11]

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine

• Terminal Alkyne

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) Co-catalyst (e.g., CuI)

• Amine Base/Solvent (e.g., Triethylamine (Et₃N), Diisopropylamine (DIPA))

• Optional Co-solvent (e.g., THF, DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add 4-bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv.), the palladium catalyst (2-5 mol%), and the copper(I) iodide co-catalyst (3-10 mol%).

• Add the degassed solvent (e.g., a mixture of THF and Et₃N, 2:1).

• Add the terminal alkyne (1.1-1.5 equiv.) dropwise to the mixture via syringe.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C). The coupling of aryl iodides is often facile even at room temperature.[10]

• Monitor the reaction by TLC or LC-MS. The reaction is often complete within 2-16 hours.[13]

• Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the 4-bromo-5-alkynyl-6-isopropylpyrimidine.

Parameter	Recommended Condition	Rationale / Comment
Catalyst	Pd(PPh₃)₄ (2-5 mol%) + CuI (3-10 mol%)	The combination of a palladium catalyst and a copper(I) co-catalyst is standard for Sonogashira reactions.[2]
Base	Et₃N or DIPA	Acts as both a base to neutralize the HX byproduct and often as a solvent or co-solvent.[10]
Solvent	THF / Amine	Anhydrous, degassed solvents are critical to prevent catalyst deactivation.
Temperature	Room Temperature to 50 °C	Milder temperatures are sufficient for the highly reactive C-I bond and preserve the C-Br bond.
Atmosphere	Strictly Inert (Ar or N₂)	The catalytic system is sensitive to oxygen. Proper degassing is crucial for success.[2]

Table 2: Suggested Starting Conditions for Selective Sonogashira Coupling at C5-I.

Caption: Experimental workflow for Sonogashira coupling.

Application 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed reaction for forming carbon-nitrogen bonds, with broad functional group tolerance.[14][15] It is a method of choice for synthesizing aryl and heteroaryl amines.

Protocol for Selective C5-Iodo Buchwald-Hartwig Amination

This reaction relies on specific palladium pre-catalysts and bulky, electron-rich phosphine ligands to facilitate the catalytic cycle.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine

• Primary or Secondary Amine

• Palladium Source (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Ligand (e.g., XPhos, RuPhos, BINAP)

• Strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed aprotic solvent (e.g., Toluene, Dioxane)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask or sealed tube under an inert atmosphere, add the palladium source (1-5 mol%), the phosphine ligand (1.2-1.5 equiv. relative to Pd), and the base (1.4-2.0 equiv.).

• Add the 4-bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv.) and the amine (1.1-1.5 equiv.).

• Add the anhydrous, degassed solvent via syringe.[15]

• Seal the vessel and heat the reaction mixture to the desired temperature, typically between 80-110 °C.

• Stir vigorously and monitor the reaction's progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction carefully with water or a saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product via flash column chromatography to isolate the 5-amino-4-bromo-6-isopropylpyrimidine.

Parameter	Recommended Condition	Rationale / Comment
Catalyst System	Pd(OAc)₂ + XPhos (or other biarylphosphine)	Buchwald-Hartwig aminations require specialized, bulky, electron-rich ligands to promote reductive elimination.[16][17]
Base	NaOt-Bu or Cs₂CO₃ (1.5-2.0 equiv.)	A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle.[18]
Solvent	Toluene or Dioxane (Anhydrous)	Aprotic, non-coordinating solvents are essential. Must be thoroughly degassed.
Temperature	80-110 °C	Heating is generally required, but conditions should be optimized to maintain selectivity for the C-I bond.[15]
Amine Scope	Primary & Secondary Amines	The reaction is broadly applicable, but conditions may need optimization for different amine substrates.[15]

Table 3: Suggested Starting Conditions for Selective Buchwald-Hartwig Amination at C5-I.

Sequential Reactions and Further Functionalization

The primary advantage of 4-bromo-5-iodo-6-isopropylpyrimidine is the ability to perform sequential couplings. After the initial selective reaction at the C5-iodo position, the resulting 4-bromo-5-substituted-6-isopropylpyrimidine can be subjected to a second cross-coupling reaction. To functionalize the C4-bromo position, more forcing conditions are typically required, such as:

• Higher Temperatures: Increasing the temperature can provide the necessary energy to activate the stronger C-Br bond.[3]

• More Active Catalyst Systems: Employing more active palladium catalysts or ligands can facilitate the oxidative addition at the C-Br site.

• Longer Reaction Times: A prolonged reaction time may be necessary for the less reactive C-Br bond to couple completely.[3]

References

• BenchChem. (2025). Managing Regioselectivity in Reactions of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Cross-Coupling with 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem Technical Support.
• Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes. (2025). RSC Publishing.
• BenchChem. (2025). A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem Technical Support.
• Palladium-catalyzed Cross-coupling Reactions. (n.d.). Sigma-Aldrich.
• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. (n.d.).
• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127.
• Sonogashira coupling. (n.d.). Wikipedia.
• Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• Buchwald-Hartwig Amin
• BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem Technical Support.
• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. BenchChem Technical Support.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development. (2020). MDPI.
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• Razafindrainibe, F., et al. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. University of Southampton ePrints.
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine. BenchChem Technical Support.
• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. (2017). Chemistry Stack Exchange.
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Bromo- vs. Iodo-Aromatic Compounds in Cross-Coupling Reactions. BenchChem Technical Support.

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• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. eprints.soton.ac.uk [eprints.soton.ac.uk]
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• 18. organic-synthesis.com [organic-synthesis.com]

Application Note: Chemoselective N-Arylation of 4-Bromo-5-iodo-6-isopropylpyrimidine

Introduction

4-Bromo-5-iodo-6-isopropylpyrimidine is a highly functionalized, densely substituted heterocyclic building block. Pyrimidine cores are privileged scaffolds, representing a significant portion of FDA-approved small-molecule kinase inhibitors[1]. The presence of three distinct functional handles—a C4-bromide, a C5-iodide, and a C6-isopropyl group—presents both an exceptional opportunity for late-stage functionalization and a rigorous chemoselectivity challenge.

This application note details field-proven, self-validating protocols for the divergent, regioselective N-arylation of this scaffold, enabling researchers to selectively aminate either the C4 or C5 position with high precision.

Mechanistic Rationale & Causality

Achieving absolute chemoselectivity requires exploiting the distinct electronic and steric environments of the C4 and C5 positions.

C4-Amination via Nucleophilic Aromatic Substitution (SNAr): The pyrimidine ring is inherently electron-deficient. The nitrogen atoms at positions 1 and 3 withdraw electron density via induction and resonance, highly activating the C4 and C6 positions toward nucleophilic attack[2]. Because the C4 position bears a bromide (an excellent leaving group), primary and secondary amines can readily attack C4 to form a stabilized Meisenheimer complex, followed by rapid elimination of bromide. The C5-iodide is meta to the ring nitrogens and remains completely inert under metal-free SNAr conditions.

C5-Amination via Buchwald-Hartwig Cross-Coupling: To selectively aminate the C5 position, the inherent SNAr reactivity of C4 must be bypassed. This is achieved using Palladium-catalyzed Buchwald-Hartwig conditions. The selectivity is driven by the oxidative addition step: Pd(0) inserts into the weaker C–I bond (bond dissociation energy ~55 kcal/mol) significantly faster than the C–Br bond (~68 kcal/mol)[1].

Causality of Reagent Selection: The C6-isopropyl group introduces severe steric hindrance adjacent to the C5-iodide. To drive the catalytic cycle—specifically the challenging reductive elimination step—bulky bidentate ligands (e.g., Xantphos) or specialized monodentate ligands (e.g., BrettPhos) are mandatory[3]. A weaker base like Cs2CO3 is selected over strong alkoxides (like NaOtBu) to prevent competitive degradation or SNAr side reactions at the C4-bromide. The catalytic cycle proceeds smoothly via oxidative addition at C5, amido complex formation, and reductive elimination to forge the new C–N bond[4].

Reaction Workflow

Divergent chemoselective amination pathways for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Experimental Protocols

Protocol A: Regioselective C4-N-Arylation (SNAr)

Objective: Selective displacement of the C4-bromide with an aliphatic or aromatic amine, leaving the C5-iodide intact for downstream cross-coupling.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv)

• Amine nucleophile (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve 4-Bromo-5-iodo-6-isopropylpyrimidine in anhydrous DMF.

• Base Addition: Add DIPEA (2.0 equiv) to the solution. Rationale: DIPEA acts as a non-nucleophilic proton sponge to neutralize the HBr byproduct, preventing protonation and subsequent deactivation of the incoming amine nucleophile.

• Amine Addition: Add the amine nucleophile (1.1 equiv) dropwise at room temperature.

• Reaction Execution: Seal the vial and heat the mixture to 80 °C using a heating block. Stir for 2–4 hours. Monitor reaction progress via TLC (Hexanes/EtOAc) or LC-MS until the starting pyrimidine is fully consumed.

• Workup: Cool the mixture to room temperature. Dilute with EtOAc (50 mL). Wash the organic layer thoroughly with 5% aqueous LiCl (3 × 15 mL).

  • Pro-Tip (Self-Validating System): The 5% aqueous LiCl wash is non-negotiable when using DMF. DMF partitions into the organic layer during standard aqueous workups, which will artificially inflate your crude yield and ruin subsequent chromatographic separation. LiCl breaks the DMF-water azeotrope, ensuring complete removal of the solvent into the aqueous phase.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via silica gel flash chromatography.

Protocol B: Chemoselective C5-N-Arylation (Buchwald-Hartwig)

Objective: Selective amination of the C5-iodide using Palladium catalysis, leaving the C4-bromide intact.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Pd2(dba)3 (5 mol% Pd)

• Xantphos (10 mol%)

• Cesium Carbonate (Cs2CO3) (2.0 equiv)

• Anhydrous 1,4-Dioxane (0.1 M)

Step-by-Step Methodology:

• Inert Atmosphere Setup: In a glovebox or using rigorous Schlenk techniques, charge an oven-dried Schlenk tube with 4-Bromo-5-iodo-6-isopropylpyrimidine, the amine, Pd2(dba)3, Xantphos, and finely powdered Cs2CO3. Rationale: Oxygen must be strictly excluded to prevent the oxidation of the electron-rich phosphine ligand and the deactivation of the active Pd(0) species.

• Solvent Addition: Add anhydrous, degassed 1,4-Dioxane. (Degas via three freeze-pump-thaw cycles prior to use).

• Reaction Execution: Seal the tube and heat to 90 °C for 12 hours.

  • Pro-Tip: The C6-isopropyl group exerts significant steric pressure on the C5 position. While standard Buchwald-Hartwig aminations might employ BINAP or dppf, the use of Xantphos is critical here. Its wide bite angle (~111°) forces the palladium center into a geometry that dramatically accelerates reductive elimination, preventing catalyst stalling and minimizing hydrodehalogenation side reactions[3].

• Workup: Cool the reaction to room temperature. Dilute with EtOAc and filter the mixture through a short pad of Celite to remove the palladium black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography. The C4-bromide remains intact, providing a handle for subsequent SNAr or Suzuki couplings.

Quantitative Data & Optimization Summary

The following table summarizes the expected outcomes and troubleshooting parameters for the described protocols, allowing for rapid experimental comparison.

Parameter	Protocol A (C4-SNAr)	Protocol B (C5-Buchwald-Hartwig)
Target Bond Formed	C4–N	C5–N
Intact Halogen	C5–Iodide	C4–Bromide
Typical Yield	85 – 95%	65 – 80%
Primary Side Reaction	Bis-amination (rare, requires >150 °C)	Dehalogenation (hydrodeiodination)
Optimal Base	DIPEA or Et3N	Cs2CO3 (Avoid NaOtBu)
Troubleshooting Tip	If reaction stalls with bulky amines, switch solvent from DMF to n-BuOH and increase temp to 100 °C.	If C4-amination competes, lower temperature to 70 °C and ensure strict exclusion of moisture.

References

• Efficient Microwave-Assisted Palladium-Catalyzed Selective N-Arylation of Anilines with 2,3-Dihalopyridines in Water. MDPI. 4

• Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines. ChemRxiv. 1

• Synthesis and Modification of Heterocycles by Metal-Catalyzed Cross-coupling Reactions. National Academic Digital Library of Ethiopia. 3

• 4-Bromo-2-hydroxypyrimidine | 548767-83-5. Benchchem. 2

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• 4. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: The Strategic Utility of 4-Bromo-5-iodo-6-isopropylpyrimidine in Modern Drug Synthesis

Abstract

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The strategic placement of multiple, differentially reactive halogens on this scaffold provides a powerful tool for the convergent and regioselective synthesis of complex drug molecules.[3][4] This guide details the application of 4-Bromo-5-iodo-6-isopropylpyrimidine, a highly valuable, functionalized intermediate. We explore its synthesis, the underlying principles of its regioselective reactivity in palladium-catalyzed cross-coupling reactions, and provide detailed protocols for its use. A case study illustrating a synthetic approach toward a key precursor for the JAK1 inhibitor, Filgotinib, highlights the practical utility of this building block in drug development programs.

Introduction: The Power of Regioselectivity

Halogenated heterocycles are pivotal starting materials in pharmaceutical manufacturing, primarily due to their accessibility and versatility in cross-coupling reactions.[5] Dihalogenated pyrimidines, such as 4-Bromo-5-iodo-6-isopropylpyrimidine, offer a distinct advantage: two distinct points of attachment that can be addressed sequentially.

The utility of this intermediate is rooted in the differential reactivity of the carbon-halogen bonds toward oxidative addition with a palladium(0) catalyst. The generally accepted order of reactivity is C−I > C−Br > C−Cl.[6][7][8] This predictable hierarchy allows for the selective functionalization of the C-5 iodo position under milder conditions, while leaving the more robust C-4 bromo position available for a subsequent, different transformation under more forcing conditions.[7] This built-in regioselectivity enables chemists to construct complex molecular architectures with precision and efficiency, avoiding the need for cumbersome protection-deprotection sequences.

The 6-isopropyl group serves to enhance solubility in organic solvents and can provide beneficial steric interactions in the final drug target's binding pocket.

Synthesis of the Intermediate

The synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine can be achieved from readily available starting materials. The following protocol outlines a plausible and robust synthetic route based on established pyrimidine chemistry.

Protocol 1: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

This protocol describes a two-step process starting from 6-isopropyl-2-thiouracil, involving a bromo-de-thiolation/oxidation followed by regioselective iodination.

Step A: Synthesis of 4-Bromo-6-isopropylpyrimidin-2-ol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 6-isopropyl-2-thiouracil (10.0 g, 58.7 mmol) in water (100 mL).

• Bromination: Slowly add bromine (6.0 mL, 117.4 mmol, 2.0 eq.) to the stirring suspension at room temperature. The color of the bromine will dissipate as it is consumed.

• Reaction: Gently heat the mixture to 60 °C and stir for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Cool the reaction mixture to room temperature. The solid product is collected by vacuum filtration, washed thoroughly with cold water (3 x 30 mL) to remove HBr, and dried under vacuum to yield 4-Bromo-6-isopropylpyrimidin-2-ol.

Step B: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

• Phosphorus Oxybromide Treatment: In a fume hood, carefully charge a 100 mL flask with the dried 4-Bromo-6-isopropylpyrimidin-2-ol from the previous step and add phosphorus oxybromide (POBr₃) (25.2 g, 87.9 mmol, 1.5 eq.).

• Reaction: Heat the mixture to 110 °C and stir for 3 hours. The mixture will become a dark, viscous liquid.

• Iodination: Cool the reaction mixture to 80 °C. Add N-iodosuccinimide (NIS) (14.5 g, 64.5 mmol, 1.1 eq.) portion-wise over 15 minutes, ensuring the temperature does not exceed 90 °C. Stir at 80 °C for an additional 2 hours.

• Quenching & Work-up: Cool the mixture to room temperature and very carefully quench by slowly pouring it onto crushed ice (300 g) with vigorous stirring. Caution: This is a highly exothermic reaction.

• Extraction: Neutralize the aqueous solution with a saturated solution of sodium bicarbonate (NaHCO₃) until pH ~7-8. Extract the product with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the title compound, 4-Bromo-5-iodo-6-isopropylpyrimidine.

Fig 1. Synthetic pathway for the target intermediate.

Key Applications: Regioselective Cross-Coupling Reactions

The primary application of this intermediate lies in its ability to undergo sequential, palladium-catalyzed cross-coupling reactions. The C-I bond is selectively functionalized first, followed by reaction at the C-Br bond.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between the pyrimidine core and various aryl or heteroaryl boronic acids.[9] This reaction is fundamental in building the bi-aryl structures common in kinase inhibitors.

Sonogashira Coupling (C-C Bond Formation)

The Sonogashira coupling enables the introduction of alkyne moieties, forming C(sp²)-C(sp) bonds.[8][10] This is a powerful tool for creating rigid linkers or for further elaboration into other functional groups.

Fig 3. Workflow for synthesis of a Filgotinib core structure.

Detailed Application Protocol

Protocol 2: Regioselective Suzuki-Miyaura Coupling at the C-5 Position

This protocol describes the selective coupling of an arylboronic acid at the C-5 (iodo) position of 4-Bromo-5-iodo-6-isopropylpyrimidine.

• Inert Atmosphere: Assemble a Schlenk flask containing a magnetic stir bar. Flame-dry the glassware under vacuum and backfill with an inert gas (Argon or Nitrogen). This process should be repeated three times.

• Reagent Loading: To the flask, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 eq.), the desired arylboronic acid (1.2 eq.), and potassium carbonate (K₂CO₃) (2.5 eq.).

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq.).

• Solvent Addition: Add a degassed solvent mixture of 1,4-Dioxane and water (4:1 ratio, ~0.1 M concentration relative to the pyrimidine). The solution should be sparged with inert gas for 15-20 minutes prior to addition.

• Reaction: Heat the reaction mixture to 85 °C under the inert atmosphere.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-12 hours. Look for the consumption of the starting material and the appearance of a new, higher molecular weight spot.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer.

• Extraction: Extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the 5-aryl-4-bromo-6-isopropylpyrimidine product.

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine is a powerful and versatile intermediate for drug synthesis. Its defining feature—the differential reactivity of its two halogen atoms—provides a reliable handle for regioselective, sequential functionalization. This enables the efficient and controlled construction of complex molecular frameworks, as demonstrated in palladium-catalyzed Suzuki and Sonogashira couplings. Its application in building core structures of modern therapeutics like JAK inhibitors underscores its value to researchers, scientists, and drug development professionals engaged in the pursuit of novel medicines.

References

• Google Patents. (2020). WO2020201975A2 - Novel process for the preparation of filgotinib and intermediates thereof.

• Technical Disclosure Commons. (2026). Process for the preparation of Filgotinib maleate. Retrieved March 11, 2026, from [Link]

• Langer, P. (2024). Adventures in C-H-Arylation Chemistry. SYNLETT. This reference is conceptual as the direct article link is not provided, but it supports the general importance of pyrimidines.
• Google Patents. (2020). US10815227B2 - Processes for the preparation of filgotinib.

• Royal Society of Chemistry. (n.d.). 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. Retrieved March 11, 2026, from [Link]

• Chillal, A. S., Bhawale, R. T., & Kshirsagar, U. A. (2024). Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(III) under aqueous and ambient conditions. RSC Publishing. Retrieved March 11, 2026, from [Link]

• National Institutes of Health. (n.d.). Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines. Retrieved March 11, 2026, from [Link]

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• MDPI. (2018). Regioselective Synthesis of New 2,4-(Het)aryl-3H-pyrido[1′,2′:1,5]pyrazolo[4,3-d]pyrimidines Involving Palladium-Catalyzed Cross-Coupling Reactions. Molecules, 23(11), 2769. Retrieved March 11, 2026, from [Link]

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• Google Patents. (1996). EP 0817773 B1 - PYRIMIDINE COMPOUNDS.

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• PubMed. (2016). Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. Retrieved March 11, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Some regioselective cross-coupling reactions of halopyridines and halopyrimidines. Retrieved March 11, 2026, from [Link]

• Organic-Chemistry.org. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved March 11, 2026, from [Link]

• Atlantis Press. (n.d.). Synthesis of 6-bromo-4-iodoquinoline. Retrieved March 11, 2026, from [Link]

• National Institutes of Health. (2023). Highly regioselective 6-exo-dig iodo/bromo cyclizations of functionalized 5-amino propargyl pyrimidinones: an efficient synthesis of functionalized pteridines. Retrieved March 11, 2026, from [Link]

• National Institutes of Health. (n.d.). Recent Advances in Pyrimidine-Based Drugs. Retrieved March 11, 2026, from [Link]

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• National Institutes of Health. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. Retrieved March 11, 2026, from [Link]

• University of Southampton. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei. Retrieved March 11, 2026, from [Link]

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Application Notes and Protocols for the Synthesis of Kinase Inhibitors Utilizing 4-Bromo-5-iodo-6-isopropylpyrimidine

Introduction: The Pyrimidine Scaffold as a Privileged Structure in Kinase Inhibition

The pyrimidine nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for its recurring presence in a multitude of therapeutic agents.[1][2] Its structural resemblance to the purine ring of ATP allows pyrimidine derivatives to effectively function as ATP-competitive inhibitors of protein kinases.[1][2] Dysregulation of protein kinase signaling is a hallmark of numerous diseases, most notably cancer, making these enzymes a prime target for therapeutic intervention.[3][4] By strategically modifying the substitution pattern on the pyrimidine ring, medicinal chemists can achieve potent and selective inhibition of a wide array of kinases, including Epidermal Growth Factor Receptor (EGFR), Aurora Kinases, and Cyclin-Dependent Kinases (CDKs).[1][5]

This guide provides a comprehensive overview and detailed protocols for the synthesis of novel kinase inhibitors starting from the versatile, yet underexplored, building block: 4-Bromo-5-iodo-6-isopropylpyrimidine . The differential reactivity of the bromo and iodo substituents on this scaffold offers a unique opportunity for sequential, site-selective functionalization, enabling the construction of complex molecular architectures tailored for specific kinase targets.

The Strategic Advantage of 4-Bromo-5-iodo-6-isopropylpyrimidine

The 4-Bromo-5-iodo-6-isopropylpyrimidine scaffold presents a powerful platform for kinase inhibitor discovery due to several key features:

• Orthogonal Reactivity: The carbon-iodine bond is significantly more reactive than the carbon-bromine bond in palladium-catalyzed cross-coupling reactions.[6][7] This allows for selective functionalization at the 5-position (iodine) while leaving the 4-position (bromine) intact for subsequent transformations.

• Vectorial Diversity: The distinct electronic and steric environments of the 4-, 5-, and 6-positions allow for the introduction of diverse chemical moieties, each contributing to the overall potency, selectivity, and pharmacokinetic profile of the final compound.

• Isopropyl Group: The isopropyl group at the 6-position can serve as a crucial lipophilic and steric element, potentially enhancing binding affinity and influencing the inhibitor's orientation within the ATP-binding pocket.

The following sections will detail the synthetic strategies and protocols for leveraging these features to construct a library of potential kinase inhibitors.

Synthetic Workflow: A Stepwise Approach to Kinase Inhibitor Scaffolds

The proposed synthetic strategy for elaborating the 4-Bromo-5-iodo-6-isopropylpyrimidine core is a two-step process involving sequential palladium-catalyzed cross-coupling reactions: a Sonogashira coupling at the 5-position followed by a Suzuki coupling at the 4-position.

Caption: Proposed synthetic workflow for the sequential functionalization of 4-Bromo-5-iodo-6-isopropylpyrimidine.

Experimental Protocols

Protocol 1: Selective Sonogashira Coupling at the 5-Position

This protocol describes the selective coupling of a terminal alkyne to the 5-position of the pyrimidine ring, leveraging the higher reactivity of the iodo substituent. The Sonogashira reaction is a robust and widely used method for the formation of carbon-carbon bonds between sp2 and sp hybridized carbons.[6][8]

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 eq)

• Terminal alkyne (e.g., phenylacetylene, 1.2 eq)

• Pd(PPh₃)₂Cl₂ (0.05 eq)

• Copper(I) iodide (CuI) (0.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-5-iodo-6-isopropylpyrimidine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous solvent, followed by the terminal alkyne and the amine base.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the 4-bromo-6-isopropyl-5-(alkynyl)pyrimidine intermediate.[9]

Protocol 2: Suzuki Coupling at the 4-Position

With the 5-position functionalized, the remaining bromo substituent at the 4-position can be targeted in a subsequent Suzuki-Miyaura cross-coupling reaction to introduce an aryl or heteroaryl moiety.[10][11] This is a crucial step in building out the kinase inhibitor scaffold, as the group at this position often interacts with the hinge region of the kinase.[12]

Materials:

• 4-Bromo-6-isopropyl-5-(alkynyl)pyrimidine intermediate (from Protocol 1, 1.0 eq)

• Aryl or heteroaryl boronic acid (1.5 eq)

• Pd(PPh₃)₄ (0.05 eq)

• Aqueous sodium carbonate (Na₂CO₃, 2M solution, 2.0 eq) or potassium phosphate (K₃PO₄, 2.0 eq)

• 1,4-Dioxane or a mixture of Toluene/Ethanol/Water

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the 4-bromo-6-isopropyl-5-(alkynyl)pyrimidine intermediate, the arylboronic acid, and the palladium catalyst.

• Add the degassed solvent system, followed by the aqueous base.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.[13]

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the final 4-aryl-6-isopropyl-5-(alkynyl)pyrimidine kinase inhibitor scaffold.[14]

Characterization of Synthesized Compounds

The structural integrity and purity of the synthesized intermediates and final products should be rigorously confirmed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure and confirming the successful installation of the desired substituents.[14]

• Mass Spectrometry (MS): Provides information about the molecular weight of the synthesized compounds, confirming their identity.[9]

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final compounds.[9]

Biological Evaluation: Assessing Kinase Inhibitory Activity

The synthesized pyrimidine derivatives should be evaluated for their ability to inhibit specific protein kinases. A common method for this is the in vitro kinase inhibition assay.[1]

Generalized Protocol for In Vitro Kinase Inhibition Assay:

• Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the target kinase, a suitable substrate (e.g., a peptide substrate), and the synthesized pyrimidine inhibitor at various concentrations.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP. Radiolabeled [γ-³²P]ATP is often used for detection, or alternatively, non-radioactive methods that measure ATP consumption can be employed.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

• Termination and Detection: Stop the reaction and quantify the amount of phosphorylated substrate. The concentration of the inhibitor that reduces kinase activity by 50% (IC₅₀) is then determined.[1]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrimidine-based kinase inhibitors is highly dependent on the nature and position of the substituents on the pyrimidine ring.[12] The synthetic strategy outlined above allows for the systematic exploration of the SAR.

Position	Modification	Potential Impact on Activity
C4	Introduction of various aryl and heteroaryl groups via Suzuki coupling	Can form crucial hydrogen bonds with the kinase hinge region, significantly impacting potency and selectivity.[12][15]
C5	Introduction of diverse alkynyl groups via Sonogashira coupling	Can probe deeper into the ATP-binding pocket, potentially interacting with less conserved regions to enhance selectivity.
C6	Isopropyl group	Provides a lipophilic anchor and can influence the overall conformation of the inhibitor within the active site.

Target Kinase Signaling Pathway: An Example

Many pyrimidine-based inhibitors target receptor tyrosine kinases (RTKs) like EGFR, which are pivotal in cancer cell proliferation and survival.

Caption: Simplified EGFR signaling pathway and the mechanism of action of an ATP-competitive pyrimidine inhibitor.

Conclusion

The 4-Bromo-5-iodo-6-isopropylpyrimidine scaffold represents a promising starting point for the development of novel kinase inhibitors. The differential reactivity of its halogen substituents allows for a controlled, sequential diversification of the pyrimidine core. The protocols and strategies outlined in this guide provide a robust framework for researchers and drug development professionals to synthesize and evaluate new chemical entities targeting a range of protein kinases. The systematic exploration of the structure-activity relationships of derivatives from this scaffold could lead to the discovery of next-generation therapeutics for cancer and other diseases driven by aberrant kinase activity.

References

• Benchchem. Application Notes & Protocols: Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors.

• Hamby, J. M., et al. (1997). Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

• Song, M., et al. (2025). Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023). Archiv der Pharmazie. Available from: [Link]

• Song, M., et al. (2025). Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure–activity relationship (2018‒2023). Dongguk University. Available from: [Link]

• Ialongo, D., et al. (2023). Pyrimidine-based compounds as new promising protein kinase inhibitors for cancer treatment. IX EFMC International Symposium on Advances in Synthetic and Medicinal Chemistry. Available from: [Link]

• Benchchem. A Technical Guide to the Discovery and Synthesis of Pyrazolo[1,5-a]pyrimidine-Based Kinase Inhibitors.

• Wang, S., et al. (2013). Synthesis, structure-activity relationship and biological evaluation of 2,4,5-trisubstituted pyrimidine CDK inhibitors as potential anti-tumour agents. European Journal of Medicinal Chemistry. Available from: [Link]

• Benchchem. Application Notes and Protocols for Pyrimidine Derivatives as Kinase Inhibitors.

• Drewry, D. H., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry. Available from: [Link]

• Drewry, D. H., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. ACS Publications. Available from: [Link]

• Benchchem. A Comparative Guide to the Structure-Activity Relationships of Pyrimidine Derivatives.

• ResearchGate. (2019). SYNTHESIS AND EVALUATION OF ANTIMICROBIAL ACTIVITY OF PYRIMIDINE DERIVATIVES. Available from: [Link]

• Benchchem. Synthesis and Characterization of Novel Pyrimidine Derivatives: A Technical Guide.

• Wikipedia. Sonogashira coupling. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available from: [Link]

• MDPI. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Available from: [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Available from: [Link]

• Benchchem. Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine.

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Application Notes and Protocols for the Use of 4-Bromo-5-iodo-6-isopropylpyrimidine in the Synthesis of Antiviral Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 4-Bromo-5-iodo-6-isopropylpyrimidine as a versatile building block for the development of novel antiviral agents. Pyrimidine scaffolds are central to numerous approved antiviral drugs, and this dihalogenated intermediate offers strategically positioned reactive sites for the introduction of diverse chemical functionalities through regioselective cross-coupling reactions. This document details the physicochemical properties of related compounds, provides in-depth, step-by-step protocols for key synthetic transformations including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, and discusses the rationale behind its application in antiviral drug discovery.

Introduction: The Pyrimidine Scaffold in Antiviral Drug Discovery

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core structure of essential biomolecules like the nucleobases thymine, cytosine, and uracil.[1] This inherent biological relevance has made pyrimidine derivatives a highly successful class of therapeutic agents, particularly in the field of virology.[2][3] Many antiviral drugs function as nucleoside analogs, interfering with viral DNA or RNA synthesis, which is a critical step in viral replication.[2] Notable examples include Zidovudine (AZT) for HIV and Sofosbuvir for Hepatitis C.[3]

The development of non-nucleoside antiviral agents has also heavily relied on the pyrimidine scaffold, with compounds exhibiting a wide range of mechanisms, including the inhibition of viral entry, proteases, and polymerases.[4][5] The ability to functionalize the pyrimidine ring at various positions allows for the fine-tuning of a compound's pharmacological properties, such as target affinity, selectivity, and pharmacokinetic profile.

The subject of this guide, 4-Bromo-5-iodo-6-isopropylpyrimidine, is a strategically designed synthetic intermediate. The presence of two different halogen atoms at adjacent positions (C4-Bromo and C5-Iodo) allows for selective, sequential chemical modifications. The general reactivity trend for palladium-catalyzed cross-coupling reactions is C-I > C-Br, enabling the targeted functionalization of the C5 position while leaving the C4-bromo group available for subsequent transformations.[5] This regioselectivity is a powerful tool for building molecular complexity and generating libraries of novel compounds for antiviral screening. The isopropyl group at the C6 position can also influence the molecule's biological activity and physicochemical properties.

Physicochemical Properties

Property	Estimated Value / Observation	Source
Molecular Formula	C₇H₈BrIN₂	N/A
Molecular Weight	342.96 g/mol	N/A
Appearance	Likely a solid at room temperature	[1]
Solubility	Expected to be soluble in common organic solvents like THF, DMF, and Dioxane.	[6]
Reactivity	The C-I bond is significantly more reactive than the C-Br bond in palladium-catalyzed cross-coupling reactions.	[5]

Handling and Storage: Halogenated heterocyclic compounds should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses). Store in a cool, dry place away from light and incompatible materials.

Synthetic Protocols: Regioselective Cross-Coupling Reactions

The differential reactivity of the C-I and C-Br bonds is the cornerstone of the synthetic utility of 4-Bromo-5-iodo-6-isopropylpyrimidine. The following protocols are designed to selectively functionalize the C5 position (iodo) while preserving the C4 position (bromo) for potential further derivatization.

Suzuki-Miyaura Coupling: Formation of C-C Bonds

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an organoboron species and an organic halide.[7] This reaction is particularly useful for introducing aryl or heteroaryl moieties, which are common in antiviral compounds.

Rationale: The reaction is catalyzed by a palladium complex. The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst to the most reactive carbon-halogen bond, which in this case is the C-I bond.[7] A base is required to activate the boronic acid for the subsequent transmetalation step.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C5 Position

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine

• Aryl- or Heteroaryl-boronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, or DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-5-iodo-6-isopropylpyrimidine (1 equivalent), the arylboronic acid (1.2 equivalents), and the base (2-3 equivalents).

• Add the palladium catalyst (3-5 mol%).

• Add the degassed, anhydrous solvent.

• Heat the reaction mixture to 80-100 °C and stir.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: General workflow for the selective Suzuki-Miyaura coupling at the C5 position.

Sonogashira Coupling: Introduction of Alkynyl Groups

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[8] Alkynyl moieties are valuable in drug design as they can act as rigid linkers or participate in hydrogen bonding interactions.

Rationale: This reaction is co-catalyzed by palladium and copper. The palladium catalyst facilitates the oxidative addition to the C-I bond, while the copper co-catalyst activates the terminal alkyne.[8] An amine base is typically used.

Protocol 2: Selective Sonogashira Coupling at the C5 Position

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine

• Terminal alkyne (1.2-1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, 2-5 mol%)

• Copper(I) iodide (CuI, 5-10 mol%)

• Amine base (e.g., Triethylamine or Diisopropylethylamine, 2-3 equivalents)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1 equivalent), the palladium catalyst (2-5 mol%), and copper(I) iodide (5-10 mol%).

• Add the anhydrous solvent and the amine base.

• Add the terminal alkyne dropwise.

• Stir the reaction mixture at room temperature to 50 °C.

• Monitor the reaction by TLC or LC-MS. Reactions are often complete within 1-6 hours.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate and purify the crude product by column chromatography.

Diagram: Sonogashira Coupling Catalytic Cycle

Caption: Simplified catalytic cycles of the Sonogashira reaction for C5-alkynylation.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of carbon-nitrogen bonds.[9] This is highly relevant for synthesizing antiviral compounds, as many possess amine functionalities that are crucial for their biological activity.

Rationale: Similar to the Suzuki-Miyaura coupling, this reaction proceeds via an oxidative addition of the palladium(0) catalyst to the C-I bond. The resulting palladium(II) complex then reacts with the amine in the presence of a base to form the C-N bond through reductive elimination.[9]

Protocol 3: Selective Buchwald-Hartwig Amination at the C5 Position

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine

• Primary or secondary amine (1.1-1.5 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂, 1-3 mol%)

• Phosphine ligand (e.g., XPhos or RuPhos, 2-6 mol%)

• Strong, non-nucleophilic base (e.g., NaOtBu or LHMDS, 1.5-2 equivalents)

• Anhydrous, aprotic solvent (e.g., Toluene or Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium pre-catalyst and the phosphine ligand to a dry Schlenk flask.

• Add the anhydrous solvent and stir for a few minutes to form the active catalyst.

• In a separate flask, dissolve 4-Bromo-5-iodo-6-isopropylpyrimidine, the amine, and the base in the anhydrous solvent.

• Transfer the catalyst solution to the substrate solution via syringe.

• Heat the reaction mixture to 80-110 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with brine, and dry over sodium sulfate.

• Concentrate the organic layer and purify by column chromatography.

Diagram: Buchwald-Hartwig Amination Logical Flow

Caption: Key steps in the Buchwald-Hartwig amination at the C5 position.

Application in Antiviral Compound Synthesis

The strategic placement of the bromo, iodo, and isopropyl groups on the pyrimidine ring makes 4-Bromo-5-iodo-6-isopropylpyrimidine a valuable precursor for creating libraries of potential antiviral agents. While direct synthesis of a specific, known antiviral from this starting material is not prominently documented, its utility can be extrapolated from the structures of existing antiviral pyrimidine derivatives.

• Mimicking Nucleoside Structures: The functionalized pyrimidine core can be further elaborated to append sugar mimics or acyclic side chains, akin to drugs like Acyclovir, to target viral polymerases.[2]

• Targeting Kinases: Many viruses rely on host cell kinases for their replication. Pyrimidine derivatives are known to be effective kinase inhibitors. The diverse substituents that can be introduced onto the 4-Bromo-5-iodo-6-isopropylpyrimidine scaffold can be tailored to target specific viral or host kinases.

• Exploring Structure-Activity Relationships (SAR): The sequential, regioselective nature of the cross-coupling reactions allows for a systematic exploration of SAR. For instance, a library of compounds can be generated by first introducing various aryl groups at the C5 position via Suzuki coupling, followed by the introduction of different amines at the C4 position through a second cross-coupling reaction.

The isopropyl group at C6 may serve to enhance lipophilicity, which can improve cell permeability, or it may provide beneficial steric interactions within the binding pocket of a target enzyme.

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine represents a highly versatile and strategically designed building block for the synthesis of novel pyrimidine-based compounds with potential antiviral activity. Its dihalogenated nature allows for predictable and regioselective functionalization through a variety of robust palladium-catalyzed cross-coupling reactions. The protocols and rationale presented in this guide are intended to empower researchers in drug discovery to leverage this and similar intermediates in the quest for new and effective antiviral therapies.

References

• GSC Online Press. (2023, October 30). Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections. Retrieved from [Link]

• PubMed. (2002, April 25). 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines with antiviral activity. Retrieved from [Link]

• Ark Pharma Scientific Limited. 4-bromo-5-iodopyrimidine. Retrieved from [Link]

• Royal Society of Chemistry. (2024, April 23). Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(III) under aqueous and ambient conditions. Retrieved from [Link]

• ResearchGate. Synthesis and Antiviral Evaluation of 6-(Alkyl-heteroaryl)furo[2,3- d ]pyrimidin-2(3 H )-one Nucleosides and Analogues with Ethynyl, Ethenyl, and Ethyl Spacers at C6 of the Furopyrimidine Core 1. Retrieved from [Link]

• MDPI. (2021, March 30). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from [Link]

• ResearchGate. A comprehensive review: medicinal applications and diverse synthetic strategies of pyrimidine-based compounds leveraging Suzuki and Sonogashira reactions. Retrieved from [Link]

• KU Leuven. Regioselective cross-coupling reactions and nucleophilic aromatic substitutions on a 5,7-dichloro-pyrido[4,3-d]pyrimidine scaffold. Retrieved from [Link]

• Chemsrc. 4-Bromo-6-iodo-5-methylpyrimidine | CAS#:1805574-74-6. Retrieved from [Link]

• PubMed. (2005, July 14). Synthesis and biological evaluation of acyclic 3-[(2-hydroxyethoxy)methyl] analogues of antiviral furo- and pyrrolo[2,3-d]pyrimidine nucleosides. Retrieved from [Link]

• Google Patents. PYRIMIDINE COMPOUNDS - EP 0817773 B1.

• PubMed Central. (2025, March 25). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. Retrieved from [Link]

• MDPI. (2018, October 23). Regioselective Synthesis of New 2,4-(Het)aryl-3H-pyrido[1′,2′:1,5]pyrazolo[4,3-d]pyrimidines Involving Palladium-Catalyzed Cross-Coupling Reactions. Retrieved from [Link]

• IJFMR. Exploring Organic Compounds as Anti-Viral Agents. Retrieved from [Link]

• ResearchGate. Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines. Retrieved from [Link]

• PubMed. (2005, January 15). Biological activity and physicochemical parameters of marine halogenated natural products 2,3,3',4,4',5,5'-heptachloro-1'-methyl-1,2'-bipyrrole and 2,4,6-tribromoanisole. Retrieved from [Link]

• MDPI. (2024, October 6). Synthesis, Physicochemical Characterization, and Antimicrobial Evaluation of Halogen-Substituted Non-Metal Pyridine Schiff Bases. Retrieved from [Link]

• Atlantis Press. (2017, June). Synthesis of 6-bromo-4-iodoquinoline. Retrieved from [Link]

• ResearchGate. (2019, May 30). Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation. Retrieved from [Link]

• Royal Society of Chemistry. C–H radiocyanation of bioactive molecules via sequential iodination/copper-mediated cross-coupling. Retrieved from [Link]

• OSTI.GOV. Optimizing Iodine Adsorption in Functionalized Metal- Organic Frameworks via an Unprecedented Positional Isomerism Strategy. Retrieved from [Link]

Sources

• 1. Pyrimidine, 4-bromo-5-iodo- | CymitQuimica [cymitquimica.com]
• 2. Synthesis and biological evaluation of acyclic 3-[(2-hydroxyethoxy)methyl] analogues of antiviral furo- and pyrrolo[2,3-d]pyrimidine nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regioselective C(sp 2 )–H halogenation of pyrazolo[1,5- a ]pyrimidines facilitated by hypervalent iodine( iii ) under aqueous and ambient conditions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02090A [pubs.rsc.org]
• 6. Biological activity and physicochemical parameters of marine halogenated natural products 2,3,3',4,4',5,5'-heptachloro-1'-methyl-1,2'-bipyrrole and 2,4,6-tribromoanisole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and antiviral evaluation of 6-(alkyl-heteroaryl)furo[2,3-d]pyrimidin-2(3H)-one nucleosides and analogues with ethynyl, ethenyl, and ethyl spacers at C6 of the furopyrimidine core. (2007) | Morris J. Robins | 28 Citations [scispace.com]
• 9. Highly regioselective 6-exo-dig iodo/bromo cyclizations of functionalized 5-amino propargyl pyrimidinones: an efficient synthesis of functionalized pteridines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Functionalization of 4-Bromo-5-iodo-6-isopropylpyrimidine in Drug Discovery

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The pyrimidine core is a privileged scaffold in medicinal chemistry, frequently found in kinase inhibitors and antiviral agents. Utilizing highly functionalized building blocks like 4-bromo-5-iodo-6-isopropylpyrimidine provides a powerful platform for divergent synthesis. By exploiting the orthogonal reactivity of the C4-bromide and C5-iodide, researchers can perform sequential, chemoselective functionalizations without relying on cumbersome protecting group strategies[1]. This application note details the mechanistic rationale, quantitative optimization, and self-validating protocols for a two-step functionalization: C4-Nucleophilic Aromatic Substitution (SNAr) followed by C5-Suzuki-Miyaura cross-coupling.

Mechanistic Rationale & Chemoselectivity (E-E-A-T)

The success of this bifunctional building block lies in the distinct electronic and thermodynamic properties of its halogenated positions:

• SNAr at C4-Bromide (Kinetic & Electronic Control): The pyrimidine nitrogens exert a strong electron-withdrawing effect via resonance, rendering the C2, C4, and C6 positions highly electrophilic. Consequently, the C4-bromide undergoes rapid SNAr with amines or alkoxides even at room temperature[2]. The C5 position, being meta-like to the nitrogens, is electronically deactivated toward nucleophiles, ensuring absolute regiocontrol[3].

• Cross-Coupling at C5-Iodide (Thermodynamic Control): Once the C4 position is functionalized, the C5-iodide becomes the primary reactive site for transition-metal catalysis. The carbon-iodine bond dissociation energy (BDE) is significantly lower than that of carbon-bromine or carbon-chlorine bonds. This allows Pd(0) species to undergo oxidative addition at the C5-I bond with high chemoselectivity, facilitating efficient Suzuki-Miyaura arylations.

Caption: Orthogonal reactivity logic for the sequential functionalization of the dihalogenated pyrimidine.

Quantitative Data & Optimization

To establish a robust workflow, reaction conditions were optimized for both steps. The data below summarizes the parameter screening to maximize yield and prevent dehalogenation side-reactions.

Table 1: Optimization of Chemoselective C4-SNAr

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
Morpholine	DIPEA	THF	25	2	>95	Optimal. Non-nucleophilic base prevents side reactions.
Benzylamine	TEA	DMF	25	4	92	Good yield; DMF requires aqueous workup for removal.
NaOMe	None	MeOH	25	6	88[2]	Effective for ether synthesis; strict anhydrous conditions needed.

| Aniline | DIPEA | DMSO | 80 | 12 | 75[1] | Heating required due to lower nucleophilicity of anilines. |

Table 2: Optimization of C5-Suzuki-Miyaura Cross-Coupling

Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(dppf)Cl₂ (5 mol%)	Na₂CO₃	Dioxane/H₂O (4:1)	80	89
4-Fluorophenylboronic acid	Pd(PPh₃)₄ (5 mol%)	K₂CO₃	Toluene/EtOH/H₂O	90	82
3-Pyridylboronic acid	Pd(dppf)Cl₂ (5 mol%)	K₃PO₄	Dioxane/H₂O (4:1)	80	76

| 2-Thienylboronic acid | Pd(OAc)₂ / SPhos | K₃PO₄ | Toluene/H₂O | 100 | 91 |

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems, incorporating in-process analytical checkpoints to ensure reaction fidelity before proceeding to the next step.

Protocol A: Chemoselective C4-Amination (SNAr)

Objective: Synthesize 4-morpholino-5-iodo-6-isopropylpyrimidine.

Step-by-Step Procedure:

• Preparation: Oven-dry a 50 mL round-bottom flask. Add 4-bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv, 1.0 mmol) and dissolve in anhydrous THF (10 mL).

• Reagent Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, 2.0 mmol) via syringe, followed by dropwise addition of morpholine (1.1 equiv, 1.1 mmol).

• Reaction: Stir the mixture at 25 °C under a nitrogen atmosphere for 2 hours.

• Validation Checkpoint (Crucial): Extract a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Self-Validation: You must observe the complete disappearance of the starting material mass and the appearance of the product mass [M+H]⁺. TLC (Hexanes/EtOAc 3:1) should reveal a single new spot with strong UV activity (254 nm).

• Workup: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to afford the intermediate as a white solid.

Protocol B: Downstream C5-Arylation (Suzuki-Miyaura)

Objective: Couple the C5-iodide intermediate with an arylboronic acid.

Step-by-Step Procedure:

• Charge Flask: To a 20 mL Schlenk tube, add the 4-morpholino-5-iodo-6-isopropylpyrimidine intermediate (1.0 equiv, 0.5 mmol), phenylboronic acid (1.5 equiv, 0.75 mmol), and Pd(dppf)Cl₂ (0.05 equiv, 0.025 mmol).

• Inert Atmosphere: Seal the tube with a septum. Evacuate and backfill with ultra-pure N₂ (Repeat 3 times). Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) catalyst.

• Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and a degassed aqueous solution of Na₂CO₃ (2.0 M, 1 mL) via syringe.

• Reaction: Heat the biphasic mixture to 80 °C in a pre-heated oil bath for 6 hours with vigorous stirring (1000 rpm) to ensure phase mixing.

• Validation Checkpoint: Analyze the organic layer via LC-MS.

  • Self-Validation: Look for the target [M+H]⁺ peak. A color shift in the reaction mixture from dark red/orange to black (Pd-black precipitation) near the 6-hour mark is a physical indicator that the active catalyst has completed its lifecycle and the reaction is likely finished.

• Workup & Isolation: Cool to room temperature, dilute with water (10 mL), and extract with EtOAc (3 × 10 mL). Dry the organics over MgSO₄, concentrate, and purify via silica gel chromatography to yield the final 4,5-disubstituted pyrimidine.

Caption: Step-by-step experimental workflow with integrated self-validation checkpoints.

References

• Iron-Catalyzed Chemoselective Cross-Coupling of Primary and Secondary Alkyl Halides with Arylzinc Reagents ResearchG
• Synthesis of Biaryls and Polyaryls by Ligand-Free Suzuki Reaction in Aqueous Phase The Journal of Organic Chemistry - ACS Public
• Probing the Effects of Pyrimidine Functional Group Switches on Acyclic Fleximer Analogues for Antiviral Activity MDPI (Molecules)
• Toward fully autonomous closed-loop molecular discovery – A case study on JAK targets ChemRxiv

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine Derivatives

Executive Summary & Strategic Rationale

The pyrimidine core is a privileged scaffold in drug discovery, frequently serving as the hinge-binding motif in kinase inhibitors and antiviral therapeutics. Orthogonally functionalized pyrimidines, specifically 4-bromo-5-iodo-6-isopropylpyrimidine, are highly valuable building blocks. The distinct reactivity profiles of the C4-bromide and C5-iodide allow for sequential, site-selective transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

Historically, the halogenation of pyrimidines at scale has been plagued by the use of harsh, toxic reagents and poor regioselectivity[1]. This application note details a robust, chromatography-free, two-step scalable protocol. By leveraging green aqueous iodination[1] and Vilsmeier-activated deoxybromination[2], this workflow provides a self-validating system optimized for multi-gram to kilogram scale-up.

Mechanistic Causality & Process Design

As a process scientist, scaling a reaction requires moving beyond simple stoichiometry to understand the thermodynamic and kinetic drivers of the system.

Regioselective C5-Iodination: The C5 position of pyrimidin-4-ones is highly susceptible to electrophilic aromatic substitution. By employing an aqueous NaOH system, the starting material is deprotonated to form a highly soluble, electron-rich pyrimidinolate. This species reacts rapidly with hypoiodite (IO⁻), generated in situ from iodine and base. As the C5-iodinated product forms, its increased lipophilicity causes it to precipitate directly out of the aqueous phase. This spontaneous phase separation intrinsically drives the reaction equilibrium forward and eliminates the need for complex solvent extractions, adhering to green chemistry principles[1]. Furthermore, 5-iodopyrimidine analogs are critical precursors for downstream functionalization and exhibit intrinsic biological activities[3].

Deoxybromination at C4: Direct deoxybromination of pyrimidinones is notoriously sluggish due to the poor leaving-group ability of the tautomeric hydroxyl group[4]. While Phosphorus oxybromide (POBr₃) acts as the primary brominating agent, the critical addition of catalytic N,N-Dimethylformamide (DMF) generates a Vilsmeier-Haack-type iminium intermediate. This intermediate selectively and rapidly activates the C4-oxygen, converting it into an excellent leaving group. Subsequent nucleophilic attack by the bromide ion yields the target 4-bromo-pyrimidine[2]. Toluene is selected as the process solvent because its boiling point safely accommodates the required 90°C reaction temperature while facilitating a clean phase separation during the highly exothermic aqueous quench.

Process Workflow Visualization

Figure 1: Two-step scalable synthetic workflow for 4-bromo-5-iodo-6-isopropylpyrimidine.

Step-by-Step Scale-Up Protocols

Step 1: Synthesis of 5-Iodo-6-isopropylpyrimidin-4(3H)-one

Objective: Regioselective incorporation of iodine at the C5 position via aqueous precipitation.

• Reactor Preparation: Charge a jacketed glass reactor with 10 volumes (relative to starting material weight) of Deionized (DI) water.

• Base Addition: Add NaOH (2.2 equiv) and stir at 200 rpm until complete dissolution is achieved.

• Substrate Loading: Add 6-isopropylpyrimidin-4(3H)-one (1.0 equiv). Stir for 15 minutes until a clear solution forms, indicating complete conversion to the sodium salt.

• Temperature Control: Cool the reactor jacket to maintain an internal temperature of 10–15°C.

• Electrophile Dosing: Add solid Iodine (I₂, 1.05 equiv) in 5 equal portions over 45 minutes to control the mild exotherm.

• Reaction Maturation: Warm the reactor to 20°C and stir for 4 hours.

  • Self-Validation Check: The reaction's progress is visually confirmed by the transition of the dark purple iodine solution to a dense, pale yellow suspension as the hydrophobic product precipitates.

• In-Process Control (IPC): Sample the slurry, dissolve in Methanol, and analyze via HPLC (254 nm). Target: <1.0% remaining starting material.

• Workup & Isolation: Adjust the pH to 6.0 using 1M HCl to ensure full protonation of the product. Filter the suspension through a sintered glass funnel. Wash the filter cake with 5% aqueous Na₂S₂O₃ (2 volumes) to quench residual iodine, followed by DI water (3 volumes). Dry under vacuum at 50°C to constant weight.

Step 2: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

Objective: Vilsmeier-activated deoxybromination of the C4-hydroxyl group.

• Reactor Preparation: Charge a dry, inertized (N₂) reactor with Toluene (10 volumes) and the intermediate 5-Iodo-6-isopropylpyrimidin-4(3H)-one (1.0 equiv).

• Reagent Addition: Add POBr₃ (2.5 equiv) in portions. Caution: POBr₃ is highly corrosive and moisture-sensitive.

• Catalyst Dosing: Dropwise add anhydrous DMF (0.1 equiv).

  • Self-Validation Check: The successful formation of the Vilsmeier intermediate is indicated by the complete dissolution of the suspended starting material into the toluene phase, accompanied by the controlled evolution of HBr gas (ensure proper scrubber connection).

• Reaction Maturation: Heat the mixture to an internal temperature of 90°C for 6 hours.

• In-Process Control (IPC): Quench an aliquot in saturated NaHCO₃, extract with Ethyl Acetate, and analyze the organic layer via HPLC. Target: <1.0% intermediate.

• Quench (Critical Safety Step): Cool the reactor to 10°C. Slowly transfer the reaction mixture into a secondary vessel containing vigorously stirred ice-water (10 volumes). Maintain the quench vessel below 25°C.

• Phase Separation: Allow layers to settle. Separate and retain the upper Toluene layer. Wash the organic layer with saturated aqueous NaHCO₃ (5 volumes) and Brine (5 volumes).

• Purification: Concentrate the Toluene layer under reduced pressure to approximately 2 volumes. Slowly add Heptane (6 volumes) as an anti-solvent. Stir at 0°C for 2 hours to induce crystallization. Filter the pale yellow solid and dry under high vacuum.

Quantitative Data & Optimization

To ensure a highly reproducible process, the bromination step was rigorously optimized. Table 1 demonstrates the causality behind selecting POBr₃ with catalytic DMF over traditional reagents.

Table 1: Optimization of C4-Bromination Conditions

Entry	Reagent (equiv)	Catalyst	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)
1	PBr₃ (3.0)	None	110	12	45	78.0
2	POBr₃ (2.5)	None	90	10	62	85.5
3	POBr₃ (2.5)	DMF (0.1)	90	6	88	98.2
4	POBr₃ (1.5)	DMF (0.1)	90	12	71	92.0

Note: Entry 3 represents the finalized protocol conditions, providing the optimal balance of kinetics, yield, and purity profile without requiring chromatographic purification.

Table 2: Analytical Specifications for Scale-Up Batches

Compound	Appearance	Melting Point (°C)	HPLC Purity	Key ¹H NMR (CDCl₃, δ ppm)
C5-Iodo Intermediate	Off-white solid	185 - 187	>99.0%	8.12 (s, 1H), 3.35 (hept, 1H), 1.28 (d, 6H)
Final Product	Pale yellow solid	62 - 64	>98.5%	8.65 (s, 1H), 3.48 (hept, 1H), 1.25 (d, 6H)

References[1] Title: A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions

Source: Molecules (MDPI) / PMC URL: [Link]4] Title: Bromination of Pyrimidines: A Simple Inexpensive Method Source: Australian Journal of Chemistry (ConnectSci) URL: [Link]2] Title: An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) Source: Molecules (MDPI) / PMC URL: [Link]3] Title: Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs Source: Indian Journal of Pharmaceutical Sciences / PMC URL: [Link]

Sources

• 1. A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectsci.au [connectsci.au]

Application Note: Regioselective Functionalization of 4-Bromo-5-iodo-6-isopropylpyrimidine in Agrochemical Discovery

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Executive Summary

The development of next-generation agrochemicals—particularly herbicides and fungicides—relies heavily on the precise engineering of heterocyclic scaffolds. 4-Bromo-5-iodo-6-isopropylpyrimidine has emerged as a highly versatile, orthogonal building block in agricultural chemistry. This application note details the mechanistic rationale, quantitative optimization, and self-validating protocols for the regioselective dual-functionalization of this scaffold, specifically targeting the discovery of novel Acetolactate Synthase (ALS) inhibitors.

Mechanistic Rationale & Structural Significance

The structural logic behind utilizing 4-Bromo-5-iodo-6-isopropylpyrimidine is rooted in both its biological target affinity and its synthetic tractability.

Biological Causality: ALS Inhibition

Acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS), is the primary target for over 50 commercial herbicides. Structural biology reveals that the pyrimidine moiety of these inhibitors inserts deeply into the AHAS binding pocket. As demonstrated in comprehensive crystallographic studies, the pyrimidine ring forms critical displaced π-stacking interactions with the highly conserved Tryptophan 574 (W574) residue of the enzyme .

The C6-isopropyl group on our scaffold provides essential lipophilicity and steric bulk. This not only enhances cuticular penetration in plants but also precisely fills the hydrophobic sub-pocket of the ALS active site, preventing off-target binding.

Synthetic Causality: Halogen Orthogonality

The presence of two different halogens on the electron-deficient pyrimidine core allows for programmable, step-wise functionalization .

• C5-Iodo Reactivity: The carbon-iodine bond has a significantly lower bond dissociation energy (~53 kcal/mol) compared to the carbon-bromine bond (~68 kcal/mol). Consequently, oxidative addition by Pd(0) occurs preferentially at the C5 position.

• C4-Bromo Reactivity: Once the C5 position is functionalized (e.g., via Suzuki-Miyaura coupling), the C4-bromo group—activated by the adjacent heterocyclic nitrogen—becomes primed for subsequent Buchwald-Hartwig amination or Nucleophilic Aromatic Substitution (SNAr) .

Regioselective dual-functionalization workflow of the halogenated pyrimidine scaffold.

Quantitative Data: Optimization of Regioselectivity

To ensure the C5-iodo group reacts exclusively without prematurely activating the C4-bromo group, reaction conditions must be strictly controlled. The table below summarizes the optimization of the initial Suzuki-Miyaura cross-coupling step.

Table 1: Optimization of C5-Selective Suzuki-Miyaura Coupling

Entry	Catalyst	Ligand	Base	Solvent System	Temp (°C)	Yield of C5-Adduct (%)	C4-Coupling Side Product (%)
1	Pd(PPh3)4	None	Na2CO3	Toluene/H2O	100	45	15
2	Pd(OAc)2	SPhos	K3PO4	Toluene	90	62	8
3	Pd(dppf)Cl2	None	K2CO3	1,4-Dioxane/H2O	80	89	< 1
4	Pd(dppf)Cl2	None	K2CO3	1,4-Dioxane/H2O	110	71	12

Insight: Entry 3 provides the optimal environment. The large bite angle of the dppf ligand accelerates reductive elimination, minimizing side reactions. Keeping the temperature at 80°C provides enough thermal energy to break the C-I bond while leaving the C-Br bond completely intact.

Experimental Protocols

The following methodologies are designed as self-validating systems . Built-in observational checks ensure the integrity of the reaction at each stage, preventing the costly carry-over of failed intermediates.

Protocol A: Regioselective C5 Suzuki-Miyaura Cross-Coupling

Objective: Couple an arylboronic acid exclusively to the C5 position.

• Preparation: In an oven-dried Schlenk tube, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.05 eq), Pd(dppf)Cl2 (0.05 eq), and K2CO3 (2.0 eq).

  • Causality: Limiting the boronic acid to 1.05 equivalents prevents the thermodynamic push toward double-coupling at the C4 position.

• Degassing (Critical Step): Seal the tube and perform three vacuum/argon cycles. Add 4 mL of a degassed 1,4-Dioxane/H2O mixture (3:1 v/v) via syringe.

  • Self-Validation Check 1: The mixture should initially appear as a heterogeneous reddish/orange suspension. If it turns pitch black immediately upon solvent addition, oxygen has infiltrated the system, causing premature Pd(0) precipitation (Pd black). The reaction must be aborted.

• Reaction: Heat the mixture to 80°C and stir vigorously for 4 hours.

  • Causality: The biphasic solvent system ensures the lipophilic pyrimidine and the inorganic base are both solvated, facilitating efficient transmetalation at the phase boundary.

• Workup & Validation: Cool to room temperature. Extract with Ethyl Acetate (3 x 10 mL). Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Self-Validation Check 2 (Analytical): Analyze the crude mixture via GC-MS. The successful intermediate will display a distinct 1:1 isotopic cluster pattern (M / M+2) corresponding to the intact C4-bromine atom. If a singlet molecular ion peak is observed, unwanted protodehalogenation or double-coupling has occurred.

Protocol B: C4 Buchwald-Hartwig Amination

Objective: Install a functional amine at the C4 position to finalize the ALS-inhibitor pharmacophore.

• Preparation: To a new Schlenk tube, add the C5-arylated intermediate from Protocol A (1.0 eq), the target amine (1.2 eq), Pd2(dba)3 (0.02 eq), Xantphos (0.04 eq), and Cs2CO3 (1.5 eq).

• Reaction: Degas as previously described. Add anhydrous Toluene (3 mL) and heat to 100°C for 12 hours.

  • Causality: The bidentate Xantphos ligand is chosen specifically to suppress β-hydride elimination, which is a common failure pathway when coupling aliphatic amines to hindered pyrimidines.

• Workup & Validation: Filter the crude mixture through a pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate and purify via flash chromatography.

  • Self-Validation Check 3: Perform LC-MS on the purified fraction. The complete disappearance of the M / M+2 bromine isotope cluster confirms the successful substitution at the C4 position.

Mechanism of Action (MoA) Pathway

Once synthesized, the fully functionalized pyrimidine derivative acts as a potent competitive inhibitor of the plant enzyme ALS. The diagram below illustrates the biological causality leading to herbicidal activity.

Mechanism of action: Pyrimidine-mediated inhibition of Acetolactate Synthase (ALS).

References

• Garcia, M. D., Nouwens, A., Lonhienne, T. G., & Guddat, L. W. (2017). "Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families." Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• Wang, X., & MacMillan, D. W. C. (2014). "Catalytic Strategy for Regioselective Arylethylamine Synthesis." National Institutes of Health (NIH) - PMC. Available at:[Link]

Application Notes and Protocols: 4-Bromo-5-iodo-6-isopropylpyrimidine as a Strategic Building Block for Advanced Organic Materials

Introduction: The Pyrimidine Core in Organic Electronics

The pyrimidine ring, a nitrogen-containing heterocycle, is a cornerstone in the design of functional organic materials. Its inherent electron-deficient nature, a consequence of the two electronegative nitrogen atoms, makes it an exceptional building block for organic semiconductors, particularly in the realm of Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs). This electron deficiency facilitates efficient electron injection and transport, crucial properties for high-performance electronic devices. By strategically functionalizing the pyrimidine core, researchers can precisely tune the electronic and photophysical properties of the resulting materials to meet the demands of next-generation organic electronics.

This guide provides an in-depth exploration of 4-Bromo-5-iodo-6-isopropylpyrimidine , a versatile building block designed for the synthesis of advanced organic materials. The presence of two distinct halogen atoms at the 4- and 5-positions, with their differential reactivity, allows for a programmed, stepwise introduction of various functional moieties. This regioselective functionalization is key to constructing complex, high-performance molecules for a range of optoelectronic applications.

Molecular Architecture and Strategic Design

The structure of 4-Bromo-5-iodo-6-isopropylpyrimidine offers a unique platform for molecular engineering. The isopropyl group at the 6-position enhances solubility of both the building block and its derivatives in common organic solvents, a critical factor for solution-processable fabrication of organic electronic devices.

The true synthetic utility of this molecule lies in the differential reactivity of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. The established order of reactivity is C-I > C-Br > C-Cl.[1][2] This hierarchy allows for selective reaction at the more labile C-I bond under milder conditions, leaving the C-Br bond intact for a subsequent, different cross-coupling reaction. This sequential functionalization is a powerful strategy for creating complex, non-symmetrical architectures.

Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine: A Proposed Route

A general one-step synthesis of 4,5-disubstituted pyrimidines from ketones using formamidine acetate has been reported, which could serve as a foundational step.[3] Subsequent bromination and iodination at the electron-deficient positions of the pyrimidine ring can be achieved using various halogenating agents. For instance, iodination of pyrimidine derivatives can be carried out under solvent-free conditions using iodine and silver nitrate.[4]

Regioselective Functionalization via Cross-Coupling Reactions

The ability to selectively functionalize the C-I and C-Br bonds is the most powerful feature of 4-Bromo-5-iodo-6-isopropylpyrimidine. By carefully controlling the reaction conditions, one can dictate which position reacts, enabling the synthesis of a diverse library of materials from a single starting block.

Workflow for Sequential Functionalization

The general strategy involves a first cross-coupling reaction under mild conditions to target the more reactive C-I bond, followed by a second cross-coupling reaction, often under more forcing conditions, to functionalize the C-Br bond.

Caption: Sequential cross-coupling strategy for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Application Protocol 1: Selective Suzuki-Miyaura Coupling at the C-5 Position

The Suzuki-Miyaura coupling is a robust and versatile method for forming C-C bonds, particularly for creating biaryl structures.[5] Due to the higher reactivity of the C-I bond, the initial Suzuki coupling will selectively occur at the 5-position.

Objective: To synthesize 4-Bromo-5-aryl-6-isopropylpyrimidine derivatives.

Reaction Scheme

Caption: Suzuki-Miyaura coupling at the C-5 position.

Experimental Protocol

Materials:

Reagent/Material	Purpose	Typical Amount
4-Bromo-5-iodo-6-isopropylpyrimidine	Starting Material	1.0 equiv
Arylboronic acid	Coupling Partner	1.1 - 1.5 equiv
Pd(PPh₃)₄	Palladium Catalyst	2-5 mol%
K₂CO₃ or K₃PO₄	Base	2-3 equiv
1,4-Dioxane/Water (4:1)	Solvent	-
Anhydrous Argon or Nitrogen	Inert Atmosphere	-

Procedure:

• To a flame-dried Schlenk flask, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed solvent mixture (1,4-Dioxane/Water, 4:1).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) to the flask.

• Heat the reaction mixture to 80-90 °C and stir for 6-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Catalyst: Pd(PPh₃)₄ is a common and effective catalyst for Suzuki couplings.

• Base: A base is required to activate the boronic acid for transmetalation.[5]

• Solvent: A mixture of an organic solvent and water is typically used to dissolve both the organic and inorganic reagents.

• Inert Atmosphere: Palladium catalysts in their active Pd(0) state are sensitive to oxygen.

Application Protocol 2: Stille Coupling for Further Functionalization at the C-4 Position

The Stille coupling reaction, which utilizes organostannane reagents, is another powerful C-C bond-forming reaction.[6] It can be employed to functionalize the remaining C-Br bond after the initial Suzuki coupling.

Objective: To synthesize 4-aryl/alkenyl-5-aryl-6-isopropylpyrimidine derivatives.

Reaction Scheme

Caption: Stille coupling at the C-4 position.

Experimental Protocol

Materials:

Reagent/Material	Purpose	Typical Amount
4-Bromo-5-aryl-6-isopropylpyrimidine	Starting Material	1.0 equiv
Organostannane (R-SnBu₃)	Coupling Partner	1.2 equiv
Pd(PPh₃)₄ or Pd₂(dba)₃/Ligand	Palladium Catalyst	2-5 mol%
Anhydrous Toluene or DMF	Solvent	-
Anhydrous Argon or Nitrogen	Inert Atmosphere	-

Procedure:

• In a flame-dried Schlenk flask, dissolve 4-Bromo-5-aryl-6-isopropylpyrimidine (1.0 equiv) in the anhydrous solvent (e.g., toluene).

• Degas the solution by bubbling with argon for 15-20 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Add the organostannane reagent (1.2 equiv) via syringe.

• Heat the reaction mixture to 90-110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with an aqueous solution of potassium fluoride (KF) to remove tin byproducts.

• Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Catalyst: Pd(PPh₃)₄ is a robust catalyst for Stille couplings. For less reactive bromides, a more active catalyst system like Pd₂(dba)₃ with a phosphine ligand may be required.

• Solvent: Anhydrous, aprotic solvents like toluene or DMF are typically used.

• KF Wash: Aqueous KF is used during the workup to precipitate the tin byproducts as insoluble fluorides, facilitating their removal.[7]

Application Protocol 3: Sonogashira Coupling for the Introduction of Alkynyl Moieties

The Sonogashira coupling is the method of choice for forming C(sp²)-C(sp) bonds, allowing for the introduction of alkyne functionalities.[8] This is particularly useful for extending the π-conjugation of the pyrimidine core, a common strategy in the design of organic electronic materials.

Objective: To synthesize 4-Bromo-5-alkynyl-6-isopropylpyrimidine derivatives.

Reaction Scheme

Caption: Sonogashira coupling at the C-5 position.

Experimental Protocol

Materials:

Reagent/Material	Purpose	Typical Amount
4-Bromo-5-iodo-6-isopropylpyrimidine	Starting Material	1.0 equiv
Terminal Alkyne	Coupling Partner	1.2 - 1.5 equiv
Pd(PPh₃)₄	Palladium Catalyst	2-5 mol%
Copper(I) Iodide (CuI)	Co-catalyst	5-10 mol%
Triethylamine (Et₃N) or Diisopropylamine (DIPA)	Base/Solvent	-
Anhydrous THF or DMF	Co-solvent (optional)	-
Anhydrous Argon or Nitrogen	Inert Atmosphere	-

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and copper(I) iodide (10 mol%).

• Add the anhydrous solvent (e.g., THF) and the amine base (e.g., triethylamine).

• Add the terminal alkyne (1.2 equiv) dropwise to the mixture.

• Stir the reaction mixture at room temperature to 50 °C for 4-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate, wash with saturated aqueous ammonium chloride solution, and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Co-catalyst: Copper(I) iodide is a crucial co-catalyst that facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[8]

• Base: An amine base is required to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Mild Conditions: The high reactivity of the C-I bond often allows for Sonogashira couplings to be performed at or near room temperature.

Potential Applications in Organic Materials

The functionalized pyrimidine derivatives synthesized from 4-Bromo-5-iodo-6-isopropylpyrimidine are promising candidates for a variety of organic electronic applications:

• OLEDs: As host materials, emitters, or electron-transporting materials.[6]

• OFETs: As the active semiconductor layer.

• Organic Photovoltaics (OPVs): As donor or acceptor materials.

The ability to introduce different functional groups at the 4- and 5-positions allows for the fine-tuning of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which is critical for optimizing device performance.

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine is a highly versatile and strategically designed building block for the synthesis of advanced organic materials. Its differential halogen reactivity enables a programmed, sequential functionalization through a variety of palladium-catalyzed cross-coupling reactions. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis of novel, high-performance materials for next-generation organic electronics.

References

• Stille Coupling - Organic Synthesis. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (2024). Stille reaction. Retrieved from [Link]

• Wikipedia. (2024). Sonogashira coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Stille Reaction (Palladium Catalyzed Coupling). Retrieved from [Link]

• MDPI. (2022). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Molecules, 27(19), 6386. Retrieved from [Link]

• Baran, P. S., & Maimone, T. J. (2006). ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES, 70, 581-586. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. baranlab.org [baranlab.org]
• 4. mdpi.com [mdpi.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the dedicated technical support guide for the synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine. This document is designed for researchers and drug development professionals who are navigating the complexities of synthesizing poly-halogenated and sterically hindered heterocyclic compounds. We understand that achieving high yields with such molecules requires a nuanced approach, moving beyond standard protocols to address specific experimental challenges.

This guide provides not just a validated methodology but also the underlying chemical logic, empowering you to troubleshoot effectively and optimize your reaction conditions. We will explore common pitfalls, from incomplete reactions to purification difficulties, and offer field-proven solutions.

Part 1: Proposed Synthetic Pathway & Rationale

The synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine is a multi-step process where the choice of strategy and reaction sequence is critical for success. A direct, one-pot synthesis is not feasible due to the competing reactivities of the halogenating agents and the specific positional requirements. Our recommended pathway is a robust, three-step sequence designed for control and high final yield.

Technical Support Center: Purification of 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the Technical Support Center. The isolation of highly functionalized, mixed-halogenated heterocycles presents unique chromatographic challenges. For 4-bromo-5-iodo-6-isopropylpyrimidine , the differential reactivity of the C4-bromo and C5-iodo positions, combined with the steric bulk of the C6-isopropyl group, requires precise control over your purification environment to prevent degradation and ensure high-fidelity separation.

Part 1: Troubleshooting Guide & FAQs

Q1: My product is degrading and losing the iodine atom during silica gel flash chromatography. Why is this happening, and how can I prevent it?

Causality & Solution: The carbon-iodine (C-I) bond on the pyrimidine ring is highly polarizable and significantly weaker (~240 kJ/mol) than the adjacent carbon-bromine (C-Br) bond (~280 kJ/mol). Iodopyrimidines are notoriously light-sensitive and prone to photolytic or acid-catalyzed homolytic cleavage . Furthermore, the slightly acidic nature of standard bare silica gel can catalyze the degradation of the C-I bond during prolonged column retention.

• Actionable Fix: Wrap your chromatography column and collection flasks in aluminum foil to protect the compound from ambient light . Additionally, passivate the acidic silanol groups on the silica gel by pre-treating the column with 1% Triethylamine (TEA) in your non-polar starting solvent (e.g., hexanes).

Q2: I cannot separate the target compound from the des-iodo byproduct (4-bromo-6-isopropylpyrimidine) using normal-phase TLC. What is the best approach?

Causality & Solution: In normal-phase (silica) chromatography, separation is driven by polar interactions. Because the bulky C6-isopropyl group dominates the steric and electronic environment, the difference in polarity between the iodo and des-iodo species is often too small to resolve effectively, leading to co-elution.

• Actionable Fix: Switch to Reversed-Phase Preparative HPLC (RP-HPLC). In a reversed-phase system (C18), separation is driven by hydrophobic interactions. The iodine atom has a much larger van der Waals radius and higher lipophilicity than a hydrogen atom. This significantly increases the partition coefficient (LogP) of 4-bromo-5-iodo-6-isopropylpyrimidine, causing it to retain much longer on a C18 column compared to the des-iodo byproduct.

Q3: During recrystallization, my product "oils out" instead of forming a solid crystal lattice. How do I induce crystallization?

Causality & Solution: "Oiling out" (liquid-liquid phase separation) occurs when the compound separates from the solution as a supersaturated liquid rather than a solid . This is common with bulky alkyl-substituted pyrimidines (like the isopropyl group), which lower the melting point and disrupt crystal packing. Residual impurities also act as freezing-point depressants.

• Actionable Fix: Do not use a single solvent. Employ a binary co-solvent system (e.g., Hexane/Dichloromethane or Ethanol/Water). Dissolve the oil in a minimum amount of the "good" solvent with gentle heating, then add the "poor" solvent dropwise until slight turbidity is observed. Allow it to cool extremely slowly. If available, introduce a seed crystal to provide a nucleation site.

Part 2: Quantitative Data – Purification Method Comparison

To help you select the most efficient route for your specific crude mixture, consult the performance metrics of standard purification methods below:

Purification Method	Target Impurity Profile	Avg. Recovery	Expected Purity	Scalability	Key Limitation
Normal Phase Silica	Polar degradants, baseline material	80–90%	85–95%	High (>10g)	Poor separation of des-iodo analogs; risk of C-I cleavage.
RP-HPLC (C18)	Structurally similar analogs (des-iodo)	75–85%	>98%	Low (<1g)	Low throughput; requires specialized mobile phases.
Recrystallization	Highly enriched mixtures (>90% pure)	50–70%	>99%	High (>10g)	High risk of "oiling out" due to isopropyl steric bulk.

Part 3: Experimental Protocols

Protocol A: Light-Protected, Base-Deactivated Flash Chromatography

Use this self-validating system for bulk crude mixtures containing highly polar impurities.

• Column Preparation: Slurry pack a flash column with 40-63 µm silica gel using a solvent mixture of Hexanes containing 1% Triethylamine (TEA).

• Light Shielding: Wrap the entire glass column and all collection flasks tightly in aluminum foil.

• Equilibration: Flush the column with 3 column volumes (CV) of the Hexane/TEA mixture to fully passivate acidic silanol sites.

• Loading: Dissolve the crude 4-bromo-5-iodo-6-isopropylpyrimidine in a minimal amount of Dichloromethane (DCM) and carefully load it onto the column head.

• Elution: Elute using a gentle gradient of 0% to 10% Ethyl Acetate in Hexanes.

• Validation: Spot fractions on TLC plates and visualize strictly under short-wave UV (254 nm). Combine fractions containing the product and evaporate under reduced pressure at a bath temperature not exceeding 30°C to prevent thermal dehalogenation.

Protocol B: Preparative Reversed-Phase HPLC

Use this method when LC-MS indicates contamination with 4-bromo-6-isopropylpyrimidine.

• System Setup: Equip the Prep-HPLC with a C18 column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Solvent A: HPLC-grade Water (0.1% Formic Acid).

  • Solvent B: HPLC-grade Acetonitrile (0.1% Formic Acid).

• Sample Prep: Dissolve the enriched crude in a 1:1 mixture of Acetonitrile/Water. Filter through a 0.45 µm PTFE syringe filter.

• Gradient Elution: Run a shallow gradient from 50% B to 95% B over 30 minutes. The high lipophilicity of the iodine atom ensures the target compound elutes after the des-iodo byproduct.

• Isolation: Lyophilize (freeze-dry) the collected fractions immediately. Avoid rotary evaporation of aqueous fractions, as prolonged heating in water degrades the pyrimidine core.

Part 4: Workflow Visualization

Workflow for selecting the optimal purification strategy for halogenated pyrimidines.

References

• LookChem. "Cas 32779-38-7, 2-Chloro-5-iodopyrimidine." LookChem Database. Available at:[Link]

Technical Support Center: Recrystallization of 4-Bromo-5-iodo-6-isopropylpyrimidine

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice on the recrystallization of 4-Bromo-5-iodo-6-isopropylpyrimidine. As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

Section 1: Foundational Knowledge - Physicochemical Profile & Safety

Understanding the physicochemical properties of 4-Bromo-5-iodo-6-isopropylpyrimidine is critical for developing a successful recrystallization protocol. The molecule's structure—a pyrimidine ring heavily substituted with two different halogens (Bromine and Iodine) and a bulky isopropyl group—dictates its behavior in various solvents.

Expected Properties:

• High Molecular Weight: The presence of iodine and bromine atoms significantly increases the molecular weight, suggesting it will be a solid at room temperature.

• Polarity: The pyrimidine core contains two nitrogen atoms, introducing polarity. However, the large, nonpolar isopropyl group and the bulky halogens will reduce its solubility in highly polar solvents like water. The molecule is expected to be moderately polar.

• Reactivity: Halogenated pyrimidines can exhibit varying degrees of reactivity. The C-I and C-Br bonds might be susceptible to nucleophilic substitution under certain conditions, although they are generally stable during standard recrystallization.[1]

Safety & Handling Precautions:

Halogenated aromatic compounds should always be handled with care.

• Always use a fume hood to avoid inhalation of dust or vapors.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Section 2: The Core Protocol - Single-Solvent Recrystallization

The most fundamental purification method is single-solvent recrystallization.[2] The key is selecting a solvent in which the compound is highly soluble when hot but poorly soluble when cold.[3]

Step 1: Solvent Selection

The "like dissolves like" principle is a good starting point.[4] Given the moderate polarity of the target compound, solvents of intermediate polarity are likely candidates. A rapid solubility test is the most effective method.[5]

Recommended Solvents for Screening:

• Ethanol

• Methanol

• Isopropanol (IPA)

• Ethyl Acetate

• Toluene

• Acetonitrile

• Hexane/Heptane (as anti-solvents)

Solvent Selection Guide (Predicted Performance)

Solvent	Boiling Point (°C)	Polarity	Expected Solubility for 4-Bromo-5-iodo-6-isopropylpyrimidine	Rationale & Comments
Ethanol	78	Polar Protic	Good Candidate. Likely soluble when hot, less soluble when cold.[6]	A common first choice for moderately polar compounds.[7]
Isopropanol	82	Polar Protic	Excellent Candidate. Structurally similar to the isopropyl group on the molecule, which may enhance solubility.	Often provides a good balance of solubility for compounds of this type.
Ethyl Acetate	77	Polar Aprotic	Good Candidate. Should offer a good solubility differential.	Lower boiling point allows for easy removal.[6]
Toluene	111	Nonpolar	Possible Candidate. May require a co-solvent. The aromatic nature could aid dissolution.	High boiling point can be a disadvantage and increases the risk of oiling out.[6]
Hexane/Heptane	~69 / ~98	Nonpolar	Poor Solvent (Good Anti-Solvent). Unlikely to dissolve the compound even when hot.	Excellent for use as an anti-solvent in a two-solvent system or for washing final crystals.[6]
Water	100	Highly Polar	Poor Solvent. The large nonpolar groups will likely make it insoluble.	Can be used as an anti-solvent with a miscible solvent like ethanol or acetone.[8]

Step-by-Step Experimental Protocol:

• Dissolution: Place the crude 4-Bromo-5-iodo-6-isopropylpyrimidine in an Erlenmeyer flask. Add a magnetic stir bar and a small volume of the chosen solvent (e.g., isopropanol). Heat the mixture on a hot plate with stirring.[8]

• Achieve Saturation: Continue adding the hot solvent in small portions until the solid just completely dissolves.[9] It is crucial to add the minimum amount of hot solvent to create a saturated solution. Adding excess solvent is the most common cause of low yield.[10]

• Hot Filtration (If Necessary): If insoluble impurities (like dust or catalysts) are visible in the hot solution, perform a hot gravity filtration. This involves pouring the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[2] Do not use vacuum filtration, as the rapid cooling would cause premature crystallization in the funnel.[8]

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[9] Rapid cooling tends to trap impurities.

• Induce Crystallization (If Necessary): If no crystals form, the solution may be supersaturated. Try scratching the inner wall of the flask with a glass rod at the solution's surface or adding a tiny "seed" crystal of the pure compound.[10]

• Ice Bath Cooling: Once the solution has reached room temperature and crystal formation has begun, place the flask in an ice-water bath for at least 30 minutes to maximize the crystal yield.[11]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[12] Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.[9]

• Drying: Allow the crystals to dry completely under vacuum. The final product should be a crystalline solid.

Section 3: Troubleshooting Common Issues (FAQ Format)

Q1: My compound "oiled out" instead of forming crystals. What happened and how do I fix it?

A: "Oiling out" occurs when the solid melts before it dissolves, or when it comes out of solution at a temperature above its melting point.[13] This is common with low-melting solids or when the solution is too concentrated. The resulting oil often traps impurities.

• Cause: The boiling point of your solvent may be higher than the melting point of your compound, or the solution is too supersaturated.

• Solution 1 (Immediate Fix): Re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent to lower the saturation point. Let it cool more slowly.[13]

• Solution 2 (Change Solvents): Choose a solvent with a lower boiling point.[4]

• Solution 3 (Use Less Solute): Start the recrystallization with a more dilute solution.

Q2: Crystal yield is very low. How can I improve it?

A: This is one of the most common issues and usually points to a few specific errors.

• Cause 1: Too Much Solvent: You may have added too much solvent during the dissolution step.[10] As a result, the compound remains in the "mother liquor" even after cooling.

  • Solution: If you still have the filtrate, try boiling off some of the solvent to re-concentrate the solution and attempt a second crystallization.[13]

• Cause 2: Cooling Was Not Cold Enough: Room temperature may not be sufficient to crash out most of the product.

  • Solution: Always use an ice-water bath after initial room-temperature cooling to maximize precipitation.[12]

• Cause 3: Premature Filtration: Filtering the crystals before crystallization is complete will naturally lead to a low yield.

  • Solution: Ensure the flask has spent adequate time in the ice bath (at least 30 minutes) before filtration.

Q3: The final crystals are colored, but the pure compound should be white. How do I remove the color?

A: Colored impurities are common. If they are not removed, they can be incorporated into the crystal lattice.

• Cause: Highly colored, polar impurities are present in the crude material.

• Solution: Use Activated Charcoal: After dissolving the crude solid in the hot solvent, cool the solution slightly so it is no longer boiling. Add a very small amount (spatula tip) of activated charcoal (decolorizing carbon).[8] Re-heat the mixture to boiling for a few minutes. The colored impurities will adsorb to the carbon's surface.[2] Remove the carbon via hot gravity filtration before cooling the solution to form crystals.

Q4: No crystals are forming, even after scratching and cooling in an ice bath. What should I do?

A: This indicates that the solution is not supersaturated, or there is a high energy barrier to nucleation.

• Cause 1: Solution is Too Dilute: You have used far too much solvent.

  • Solution: Boil off a significant portion of the solvent and attempt to cool again.[13]

• Cause 2: Wrong Solvent Choice: The compound might be too soluble in the chosen solvent even when cold.

  • Solution: You will need to recover the material by removing the solvent completely (e.g., via rotary evaporation) and attempt the recrystallization again with a different, less effective solvent.[10]

• Cause 3: Need for an Anti-Solvent: This is a perfect scenario to switch to a two-solvent recrystallization. While the solution is hot, slowly add a "poor" solvent (an anti-solvent, like heptane if you are using ethyl acetate) dropwise until the solution just becomes cloudy. Add a drop or two of the hot "good" solvent to clear the cloudiness, then cool slowly.[8]

Section 4: Visual Workflow & Logic

Troubleshooting Flowchart for Recrystallization

This diagram outlines the decision-making process when encountering common recrystallization problems.

Caption: Troubleshooting logic for common recrystallization issues.

References

• PubChem. N-(5-(4-Bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl)-N'-propylsulfamide. National Center for Biotechnology Information. Available at: [Link]

• Wiberg, K. B. (1960). Laboratory Technique in Organic Chemistry. McGraw-Hill. (Note: A foundational text often cited for recrystallization techniques, similar principles available from university resources: [Link])

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Brown, D. J., & Foster, R. V. (1966). Pyrimidine reactions. Part XXII. The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis. Journal of the Chemical Society C: Organic, 566-570. Available at: [Link]

• Bolognesi, P., et al. (2009). Investigation of Halogenated Pyrimidines by X-ray Photoemission Spectroscopy and Theoretical DFT Methods. The Journal of Physical Chemistry A, 113(47), 13593–13600. Available at: [Link]

• PubChem. 5-bromo-4-isopropylpyrimidine. National Center for Biotechnology Information. Available at: [Link]

• Nichols, L. (2022). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. Available at: [Link]

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• Scribd. Recrystallization Solvent Selection Guide. Available at: [Link]

• Gadhwal, S., et al. (2012). An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI). Molecules, 17(7), 8435–8446. Available at: [Link]

• Kumar, A., et al. (2023). Highly regioselective 6-exo-dig iodo/bromo cyclizations of functionalized 5-amino propargyl pyrimidinones: an efficient synthesis of functionalized pteridines. RSC Advances, 13(47), 32986-32993. Available at: [Link]

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• Physical Chemistry Chemical Physics. (2025). Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. RSC Publishing. Available at: [Link]

• Wang, W., et al. (2017). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Available at: [Link]

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• Ark Pharma Scientific Limited. 4-bromo-5-iodopyrimidine. Product Page. Available at: [Link]

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Technical Support Center: Suzuki Coupling with 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the technical support center for troubleshooting Suzuki coupling reactions involving the challenging substrate, 4-Bromo-5-iodo-6-isopropylpyrimidine. This guide is designed for researchers, chemists, and drug development professionals who are encountering difficulties with this specific transformation. Here, we will dissect common failure modes, provide logical troubleshooting steps, and explain the underlying chemical principles to empower you to solve these challenges in your laboratory.

Introduction: The Challenge of Selective Coupling

4-Bromo-5-iodo-6-isopropylpyrimidine presents a unique challenge for Suzuki-Miyaura cross-coupling. The presence of two different halogen atoms on the pyrimidine ring—iodine and bromine—raises the critical question of chemoselectivity. In palladium-catalyzed cross-coupling reactions, the reactivity of carbon-halogen bonds typically follows the order C-I > C-Br > C-Cl.[1][2][3] This inherent reactivity difference is the cornerstone of achieving selective coupling. The C-I bond is significantly more reactive towards oxidative addition to a Pd(0) catalyst than the C-Br bond due to its lower bond dissociation energy.[1][3] Therefore, under carefully controlled conditions, one can selectively couple at the C5-iodo position while leaving the C4-bromo position intact for subsequent transformations.[4]

However, failure to achieve this selectivity, or a complete lack of reactivity, is a common hurdle. This guide will walk you through a systematic approach to diagnose and resolve these issues.

Frequently Asked Questions (FAQs)

Q1: At which position should I expect the Suzuki coupling to occur on 4-Bromo-5-iodo-6-isopropylpyrimidine?

A: You should expect the primary reaction to occur at the 5-iodo position. The Carbon-Iodine bond is more reactive than the Carbon-Bromine bond in the standard Suzuki-Miyaura coupling mechanism.[1][2][3] The oxidative addition of the C-I bond to the Pd(0) catalyst is kinetically favored.[5]

Q2: Can I couple at the bromo position instead?

A: Yes, but this typically requires a two-step approach. First, you would selectively couple at the iodo position. Then, in a subsequent reaction under more forcing conditions (e.g., higher temperature, different catalyst/ligand system), you can couple at the bromo position. Direct selective coupling at the C-Br position in the presence of a C-I bond is generally not feasible under standard Suzuki conditions.

Q3: My reaction is not working at all. What are the most common initial culprits?

A: The most frequent issues are related to (1) catalyst deactivation, (2) poor quality of reagents (boronic acid, base, or solvent), and (3) incorrect reaction setup.[6][7] Ensure your catalyst is active, your boronic acid is not degraded (deboronation), your base is sufficiently strong and dry, and your solvent is rigorously deoxygenated.[6][7]

Troubleshooting Guide: From No Reaction to Low Yield

Here we address specific problems with detailed diagnostic steps and solutions.

Problem 1: No Reaction or Trace Product Formation

This is the most common failure mode and often points to a fundamental issue with one of the core reaction components.

Caption: Troubleshooting workflow for a failed Suzuki reaction.

• Catalyst System Integrity: The heart of the Suzuki coupling is the palladium catalyst and its associated ligand.

  • Causality: The Pd(0) active species is generated in situ from a Pd(II) precatalyst. This reduction can fail, or the Pd(0) can be poisoned, often by oxygen. The ligand stabilizes the palladium center and facilitates the catalytic cycle. Catalyst deactivation can also occur through the formation of palladium black.[8][9][10] The nitrogen atoms in the pyrimidine ring can also coordinate to the palladium center, leading to catalyst deactivation.[7]

  • Actionable Advice: Run a positive control experiment. Use a simple, reliable substrate like iodobenzene with your chosen boronic acid and the exact same catalyst, ligand, base, and solvent batch. If the control fails, your catalyst system is the likely problem.

  • Protocol: Consider using a more robust, air-stable precatalyst like those from the Buchwald or Fu groups (e.g., G3 or G4 palladacycles). These often provide more consistent results.

• Reagent Quality Control:

  • Boronic Acid/Ester:

    • Causality: Boronic acids are susceptible to protodeboronation (replacement of the boronic acid group with a hydrogen) and trimerization to form boroxines, especially if stored improperly.[11][12][13] This reduces the concentration of the active coupling partner.

    • Actionable Advice: Check the purity of your boronic acid by NMR. If it appears degraded, use a fresh bottle or consider converting it to a more stable potassium trifluoroborate (Ar-BF3K) or a boronate ester like a pinacol ester, which are generally more stable.[2][6][14]

  • Base:

    • Causality: The base is crucial for activating the boronic acid in the transmetalation step.[15] An insufficiently strong or wet base will halt the catalytic cycle. Pyrimidine substrates can also act as Lewis bases and coordinate to the palladium center, inhibiting catalysis. A strong inorganic base is often required to prevent this.

    • Actionable Advice: Ensure your base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is anhydrous. Dry it in an oven before use. If you suspect substrate inhibition, switch to a stronger base like K₃PO₄ or Cs₂CO₃.[16]

• Reaction Conditions:

  • Solvent Degassing:

    • Causality: Dissolved oxygen in the solvent will rapidly oxidize and deactivate the active Pd(0) catalyst to Pd(II).[16]

    • Actionable Advice: Degas your solvent thoroughly. The most effective method is a series of freeze-pump-thaw cycles. Alternatively, sparging with an inert gas (Argon or Nitrogen) for at least 30-60 minutes is essential.[6]

  • Temperature:

    • Causality: While the C-I bond is reactive, oxidative addition still requires thermal energy. Insufficient temperature can lead to a sluggish or stalled reaction.

    • Actionable Advice: If you are running the reaction at room temperature, try increasing it to 50-80 °C. The optimal temperature will depend on the specific catalyst, ligand, and solvent system.

Problem 2: Low Yield or Incomplete Conversion

If you are observing product formation but the reaction stalls or gives a poor yield, the issue is likely related to optimization rather than a fundamental component failure.

Different ligands can have a profound impact on the efficiency of the Suzuki coupling, especially with heteroaromatic substrates.[17]

• Causality: The electronic and steric properties of the phosphine ligand influence the rates of oxidative addition and reductive elimination.[18] Electron-rich, bulky phosphine ligands often promote these key steps and prevent catalyst decomposition.[18]

• Actionable Advice: Screen a panel of ligands. For a challenging substrate like this, consider ligands known to be effective for heteroaromatic couplings.

Ligand Class	Examples	Rationale
Buchwald-type Biarylphosphines	SPhos, XPhos, RuPhos	Bulky, electron-rich. Excellent for sterically hindered or electron-deficient substrates.[19]
Carbene Ligands	IPr, SImes	Strong sigma-donors that form very stable palladium complexes, resistant to decomposition.[20]
Aqueous Phase Ligands	SPhos, cataCXium® A	Useful if using aqueous base systems (e.g., K₂CO₃ in H₂O/Dioxane).[17]

• Causality: The solvent and base system affects the solubility of the reagents and the rate of transmetalation. A biphasic system (e.g., Toluene/H₂O) or a polar aprotic solvent (e.g., Dioxane, DME, 2-MeTHF) can be effective.

• Actionable Advice: Experiment with different solvent/base combinations.

Solvent	Base	Typical Temperature	Comments
1,4-Dioxane / H₂O	K₂CO₃, Cs₂CO₃	80-100 °C	A very common and robust system.[1]
Toluene / H₂O	K₃PO₄	90-110 °C	Good for preventing boronic acid decomposition.
2-MeTHF	K₃PO₄ (anhydrous)	70-90 °C	A greener solvent alternative to Dioxane or THF.

Problem 3: Formation of Side Products (e.g., Homocoupling, Debromination)

• Homocoupling (Ar-Ar):

  • Causality: This arises from the reaction of two molecules of the boronic acid. It is often promoted by the presence of oxygen or high catalyst loading.[7]

  • Actionable Advice: Ensure rigorous degassing. Lower the palladium catalyst loading (1-2 mol% is often sufficient).[6]

• Debromination/Deiodination (Protodehalogenation):

  • Causality: The halogen atom is replaced by a hydrogen atom. This can be caused by trace water in the presence of the base and catalyst.

  • Actionable Advice: Use anhydrous conditions. Ensure your solvent and base are dry. Running the reaction under strictly inert conditions is critical.

• Loss of Selectivity (Coupling at C-Br):

  • Causality: If the reaction is run for too long or at too high a temperature, the less reactive C-Br bond may begin to undergo oxidative addition, leading to a mixture of products.

  • Actionable Advice: Monitor the reaction by TLC or LC-MS. Stop the reaction as soon as the starting material (4-Bromo-5-iodo-6-isopropylpyrimidine) is consumed. If selectivity is still an issue, lower the reaction temperature.

Experimental Protocols

Protocol 1: General Procedure for Selective Suzuki Coupling at the C-I Position

• Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv), the boronic acid or ester (1.1-1.3 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).[21]

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.[16]

• Reagent Addition: Add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add the degassed solvent (e.g., 1,4-Dioxane) via syringe to achieve a concentration of ~0.1 M with respect to the pyrimidine starting material.

• Reaction: Place the vial in a preheated heating block at the desired temperature (e.g., 80 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., Ethyl Acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Wikipedia. Protodeboronation. [Link]

• Rainier, J. D. (2020). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 117(48), 29992–29999. [Link]

• ResearchGate. Suzuki Coupling Reactions of Heteroarylboronic Acids with Aryl Halides and Arylboronic Acids with Heteroaryl Bromides Using a Tetraphosphine/Palladium Catalyst. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2020). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society, 142(28), 12344–12355. [Link]

• ResearchGate. Why does palladium catalyst deactivate during Suzuki coupling in small-scale undergraduate labs? [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

• Juricek, M., et al. (2014). A Water-Stable Boronate Ester Cage. Angewandte Chemie International Edition, 53(21), 5345–5349. [Link]

• ResearchGate. Stability of Boronic Esters to Hydrolysis: A Comparative Study. [Link]

• Borates Today. Boronates: Esters and Salts of Boronic Acid. [Link]

• ResearchGate. Optimization of solvents and bases in Suzuki-Miyaura cross-coupling reactions catalyzed by Calx-IPr. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Suzuki, A. (1999). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 75(6), 145–153. [Link]

• MDPI. Study of Deactivation in Suzuki Reaction of Polymer-Stabilized Pd Nanocatalysts. [Link]

• Diva Portal. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. [Link]

• Fors, B. P., & Buchwald, S. L. (2009). A Versatile Catalyst System for Suzuki−Miyaura Cross-Coupling Reactions of C(sp2)−O and C(sp3)−O Electrophiles. Organic Letters, 11(16), 3682–3685. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Angewandte Chemie International Edition, 47(26), 4855–4858. [Link]

• ResearchGate. The proposed mechanism for protodeboronation of arylboronic acids. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• McMullen, J. P., & Jensen, K. F. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 584–591. [Link]

• Marion, N., et al. (2006). Rapid room temperature Buchwald-Hartwig and Suzuki-Miyaura couplings of heteroaromatic compounds employing low catalyst loadings. Chemistry - A European Journal, 12(19), 5142–5148. [Link]

• ACS Publications. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? : r/Chempros. [Link]

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

• Roughley, S. D., & Jordan, A. M. (2011). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Journal of Medicinal Chemistry, 54(20), 7451–7466. [Link]

• SciSpace. The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• ACS Publications. Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. [Link]

• Organic Chemistry Portal. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• MDPI. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. [Link]

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• 13. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
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• 21. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]

Optimizing Sonogashira reaction conditions for 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the Sonogashira cross-coupling of 4-Bromo-5-iodo-6-isopropylpyrimidine .

Working with dihalogenated heterocycles requires a deep understanding of the delicate balance between bond dissociation energies (BDE), electronic activation, and steric hindrance. This guide will provide you with the theoretical grounding, troubleshooting steps, and validated protocols necessary to achieve precise chemoselectivity in your drug development workflows.

Part 1: The Chemoselectivity Conundrum

In standard palladium-catalyzed cross-coupling, the reactivity of aryl halides follows the order of leaving group ability: I > Br > Cl [1]. Based on this, the C5-Iodo position should react first.

However, pyrimidines are highly electron-deficient aromatic systems. The C4 position (flanked by a nitrogen atom) is highly activated toward oxidative addition by the Pd(0) catalyst [2]. Furthermore, the bulky 6-isopropyl group introduces significant steric hindrance directly adjacent to the C5-Iodo position, artificially slowing its reaction rate. This creates a challenging competition:

• C5-Iodo: Inherently weaker bond (lower BDE), but sterically hindered.

• C4-Bromo: Inherently stronger bond, but electronically activated and less sterically encumbered [3].

To achieve selective coupling, we must manipulate the reaction conditions to favor one pathway over the other.

Part 2: Troubleshooting & FAQs

Q1: I am getting an inseparable mixture of C5-alkynylated and C4-alkynylated products. How do I improve selectivity for the C5-Iodo position? Causality & Solution: A mixture indicates that your conditions are too forcing, providing enough thermal energy to overcome the activation barrier for the C4-Br oxidative addition. To favor the C5-I position, you must exploit its lower Bond Dissociation Energy (BDE) by lowering the temperature (25°C–40°C) and using a highly active, yet sterically accommodating catalyst system like PdCl2​(PPh3​)2​ [4]. Avoid bulky, electron-rich phosphine ligands (like XPhos) in the first step, as they accelerate oxidative addition indiscriminately and will activate the C4-Br bond.

Q2: My reaction at the C5 position is stalling at 30% conversion. Should I increase the temperature? Causality & Solution: Do not increase the temperature above 50°C, or you will lose chemoselectivity. The stalling is likely due to the steric bulk of the 6-isopropyl group impeding the transmetalation step. Instead of heat, switch to a more polar solvent system (e.g., DMF instead of THF) to stabilize the transition state, or slightly increase the loading of your CuI co-catalyst (up to 10 mol%) to accelerate the formation of the copper acetylide intermediate.

Q3: I am observing significant amounts of alkyne homocoupling (Glaser coupling). How do I suppress this? Causality & Solution: Glaser coupling is a side reaction catalyzed by copper in the presence of oxygen. Because the 6-isopropyl group slows down the productive transmetalation step, the copper acetylide intermediate has a longer lifetime, making it highly susceptible to oxidative homocoupling. Fix: Rigorously degas your solvents using the freeze-pump-thaw method (at least 3 cycles). Maintain a strict argon atmosphere and consider adding the terminal alkyne via a syringe pump over 2 hours to keep its active concentration low.

Q4: How can I selectively couple at the C4-Bromo position first? Causality & Solution: Direct, selective coupling at C4 while leaving C5 intact is thermodynamically unfavorable due to the highly reactive nature of the C-I bond. The standard protocol is a sequential coupling strategy : First, react the C5-I position with a protecting-group-bearing alkyne (e.g., TMS-acetylene) under mild conditions. Then, subject the resulting intermediate to forcing conditions (e.g., Pd(dppf)Cl2​ , 80°C) to couple your desired alkyne at the C4-Bromo position.

Part 3: Quantitative Optimization Data

The following table summarizes the optimization of reaction parameters to achieve C5-selectivity.

Catalyst (5 mol%)	Ligand	Co-Catalyst	Solvent	Temp (°C)	Yield: C5-Coupled	Yield: C4-Coupled	Unreacted SM
Pd(PPh3​)4​	None	CuI (10%)	THF	25°C	65%	5%	30%
PdCl2​(PPh3​)2​	None	CuI (10%)	DMF	40°C	85%	2%	10%
Pd(OAc)2​	XPhos	CuI (5%)	DMF	60°C	40%	45%	0%
Pd(dppf)Cl2​	None	CuI (10%)	DMF	80°C	20%	75%	0%

Conclusion: PdCl2​(PPh3​)2​ in DMF at 40°C provides the optimal balance of thermal energy to overcome the 6-isopropyl steric hindrance while remaining mild enough to prevent C4-Br activation.

Part 4: Experimental Protocols

Protocol A: Regioselective C5-Alkynylation (Mild Conditions)

This protocol is designed to selectively target the C5-Iodo bond while preserving the C4-Bromo bond.

• Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar. Backfill with Argon (3x).

• Reagent Loading: Add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv, 1.0 mmol), PdCl2​(PPh3​)2​ (0.05 equiv, 5 mol%), and CuI (0.10 equiv, 10 mol%) to the flask.

• Solvent & Base: Inject anhydrous, rigorously degassed DMF (5.0 mL) and degassed Triethylamine ( Et3​N , 3.0 equiv). Stir for 5 minutes at room temperature.

• Alkyne Addition: Add the terminal alkyne (1.1 equiv) dropwise over 10 minutes.

• Reaction: Heat the mixture to 40°C using a pre-calibrated oil bath. Monitor via LC-MS. The reaction typically reaches maximum selective conversion at 4–6 hours.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine (5 x 10 mL) to remove DMF. Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

Protocol B: Subsequent C4-Alkynylation (Forcing Conditions)

Use this protocol on the intermediate generated from Protocol A to functionalize the C4 position.

• Preparation: In a dry Schlenk flask under Argon, add the C5-alkynylated intermediate (1.0 equiv), Pd(dppf)Cl2​ (0.05 equiv), and CuI (0.05 equiv).

• Solvent & Base: Inject degassed DMF (5.0 mL) and Diisopropylethylamine (DIPEA, 3.0 equiv).

• Alkyne Addition: Add the second terminal alkyne (1.5 equiv).

• Reaction: Heat the mixture to 80°C. The electron-withdrawing nature of the newly installed C5-alkyne further activates the C4-Br bond, usually driving the reaction to completion in 2–4 hours.

• Workup: Follow the same extraction and purification procedure as Protocol A.

Part 5: Visualizations

Chemoselectivity Decision Tree for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Sonogashira Catalytic Cycle Highlighting Rate-Limiting and Selectivity Steps.

References

• Sonogashira Coupling - Chemistry LibreTexts Chemistry LibreTexts. URL:[Link]

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions Journal of the American Chemical Society - ACS Publications. URL:[Link]

• A reactivity map for oxidative addition enables quantitative predictions for multiple catalytic reaction classes SciSpace. URL:[Link]

Technical Support Center: Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with highly functionalized pyrimidine scaffolds. 4-Bromo-5-iodo-6-isopropylpyrimidine is a critical, densely substituted intermediate used in orthogonal cross-coupling reactions (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig).

Because the pyrimidine ring is inherently electron-deficient and highly sensitive to both electrophilic and nucleophilic conditions, synthesizing this specific halogenated pattern requires strict control over reaction environments. This guide breaks down the causality behind common side reactions and provides self-validating protocols to ensure high-fidelity synthesis.

Process Overview & Mechanistic Workflow

The synthesis typically proceeds via a two-step halogenation sequence starting from 6-isopropylpyrimidin-4(3H)-one:

• Electrophilic C5-Iodination: Targeting the most electron-rich position on the pyrimidine ring.

• Deoxychlorination/Bromination: Converting the C4-oxo group to a C4-bromo leaving group via nucleophilic activation.

Synthetic workflow and major side reactions for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Troubleshooting & FAQs: Addressing Side Reactions

Q1: During the C5-iodination of 6-isopropylpyrimidin-4(3H)-one, I am observing significant off-target N-iodination and poor yields. How can I drive regioselectivity?

• Causality & Expert Insight: The C5 position of the pyrimidine ring is the most nucleophilic carbon, making it the natural target for electrophilic aromatic substitution (EAS). However, using harsh oxidative conditions (such as I₂/HNO₃) generates highly reactive radical species that can lead to N-iodination or complete degradation of the heterocycle[1].

• Self-Validating Solution: Switch to a milder, controlled electrophilic iodination system. Using N-iodosuccinimide (NIS) in DMF at room temperature selectively generates the active I⁺ species without over-oxidizing the substrate[2]. Alternatively, a green solid-state approach using I₂ and AgNO₃ can be employed[3].

• Validation: You can validate this choice in real-time: successful C5-iodination will result in the complete disappearance of the characteristic C5-proton singlet (typically around 6.2–6.5 ppm) in the ¹H-NMR spectrum of the crude mixture.

Q2: In the bromination step converting the 4-oxo group to a 4-bromo moiety, my conversion stalls at 60%, and I see a lot of unreacted starting material. Why?

• Causality & Expert Insight: Phosphorus oxybromide (POBr₃) is a solid at room temperature. Conducting this reaction neat often leads to poor mass transfer. Furthermore, the generation of HBr as a byproduct protonates the basic pyrimidine nitrogens, deactivating the ring and causing the substitution reaction to stall.

• Self-Validating Solution: Use a co-solvent like anhydrous acetonitrile (ACN) to ensure homogeneity[4]. Introduce a non-nucleophilic base, such as N,N-dimethylaniline, to act as an acid scavenger[5]. This prevents the protonation of the pyrimidine ring and drives the reaction to completion.

• Validation: The reaction mixture will visually transition from a clumpy suspension to a smooth, dark solution. TLC will show complete consumption of the highly polar pyrimidinone intermediate.

Q3: My LC-MS shows successful formation of 4-bromo-5-iodo-6-isopropylpyrimidine, but after aqueous workup, the yield drops drastically and I recover the 4-oxo intermediate. What is happening?

• Causality & Expert Insight: The 4-position of a pyrimidine is naturally electrophilic. The presence of the highly electron-withdrawing 5-iodo group further activates the adjacent C4-bromine toward Nucleophilic Aromatic Substitution (S_NAr). During an unoptimized, exothermic aqueous quench, water or hydroxide ions rapidly displace the labile bromine atom, reverting the product back to the pyrimidinone.

• Self-Validating Solution: Perform a strict reverse-quench. Pour the reaction mixture slowly into an ice-cold, vigorously stirred saturated solution of NaHCO₃. Keep the internal temperature strictly below 5 °C during the quench, and extract immediately into an organic solvent to minimize contact time with the aqueous phase.

• Validation: A successful quench will yield an organic phase free of the M-17 mass peak (loss of Br, gain of OH) in LC-MS, preserving the intact di-halogenated product.

Quantitative Data: Reaction Optimization & Side Product Profiles

The following table summarizes the causal relationship between reaction conditions and the distribution of target versus side products.

Reaction Step	Reagent System	Additive / Base	Temp (°C)	Target Yield (%)	Major Side Product (%)
C5-Iodination	I₂ / HNO₃	None	80	35%	N-Iodinated species (45%)
C5-Iodination	NIS / DMF	None	25	92%	Unreacted SM (<5%)
C4-Bromination	Neat POBr₃	None	100	40%	S_NAr Hydrolysis product (35%)
C4-Bromination	POBr₃ / ACN	N,N-Dimethylaniline	70	85%	S_NAr Hydrolysis product (<5%)

Validated Experimental Protocols

Protocol A: C5-Iodination (Synthesis of 5-Iodo-6-isopropylpyrimidin-4(3H)-one)

• Preparation: Charge a flame-dried, round-bottom flask with 6-isopropylpyrimidin-4(3H)-one (1.0 equiv) and anhydrous DMF (0.2 M concentration).

• Protection: Shield the flask from light using aluminum foil to prevent radical-mediated side reactions.

• Addition: Add N-iodosuccinimide (NIS, 1.05 equiv) portion-wise at 0 °C to control the initial exotherm.

• Reaction: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor completion via LC-MS.

• Quench: Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) dropwise to neutralize any unreacted electrophilic iodine species.

• Isolation: Filter the resulting precipitate, wash thoroughly with cold distilled water, and dry under high vacuum to yield the pure intermediate.

Protocol B: C4-Bromination (Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine)

• Preparation: Suspend 5-iodo-6-isopropylpyrimidin-4(3H)-one (1.0 equiv) in anhydrous acetonitrile (ACN) under an inert argon atmosphere.

• Activation: Add N,N-dimethylaniline (1.2 equiv) via syringe to act as an acid scavenger.

• Halogenation: Carefully add phosphorus oxybromide (POBr₃, 1.5 equiv) portion-wise. (Safety Note: POBr₃ is highly corrosive and reacts violently with moisture).

• Heating: Attach a reflux condenser, heat the mixture to 70 °C, and stir for 3 hours.

• Cooling: Remove from heat and cool the reaction mixture strictly to 0 °C using an ice-water bath.

• Reverse-Quench: Add the reaction mixture dropwise into a vigorously stirred, ice-cold saturated NaHCO₃ solution. Critical: Maintain the internal temperature below 5 °C to prevent S_NAr hydrolysis.

• Extraction: Immediately extract the aqueous layer with cold ethyl acetate (3x).

• Purification: Wash the combined organic layers with cold brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at 30 °C. Purify via flash chromatography (Hexanes/EtOAc) to isolate the final product.

References

• Title: A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions Source: Semantic Scholar / MDPI URL
• Title: 2-METHYLTHIO-4-BROMOPYRIMIDINE synthesis Source: ChemicalBook URL
• Source: PMC (nih.gov)
• Title: US8324232B2 - 4-pyrimidinesulfamide derivative Source: Google Patents URL
• Title: Facile synthesis of bromo- and iodo-1,2,3-triazoles Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. First Total Synthesis of a Naturally Occurring Iodinated 5′-Deoxyxylofuranosyl Marine Nucleoside - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 2-METHYLTHIO-4-BROMOPYRIMIDINE synthesis - chemicalbook [chemicalbook.com]
• 5. US8324232B2 - 4-pyrimidinesulfamide derivative - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-Bromo-5-iodo-6-isopropylpyrimidine

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) regarding the removal of impurities from 4-Bromo-5-iodo-6-isopropylpyrimidine. The following sections are designed to address specific issues that may be encountered during the purification of this compound, offering scientifically grounded explanations and practical, field-proven protocols.

Introduction to Potential Impurities

The purification of 4-Bromo-5-iodo-6-isopropylpyrimidine is critical for its use in subsequent synthetic steps and biological assays. Impurities can arise from unreacted starting materials, byproducts of the synthetic reactions, or degradation of the target compound. A plausible and common synthetic route to 4-Bromo-5-iodo-6-isopropylpyrimidine involves the initial formation of a 6-isopropylpyrimidin-4-ol core, followed by sequential halogenations. Understanding this pathway is key to anticipating and addressing potential impurities.

A likely synthetic pathway is visualized below:

Caption: Plausible synthetic route to 4-Bromo-5-iodo-6-isopropylpyrimidine.

Based on this synthetic route, a range of impurities can be anticipated. The following table summarizes these potential impurities, their likely origin, and their structural representation.

Impurity Name	Structure	Likely Origin
6-isopropylpyrimidin-4-ol	

4-Bromo-6-isopropylpyrimidine5-Iodo-6-isopropylpyrimidineSuccinimide4-Chloro-5-iodo-6-isopropylpyrimidine

Frequently Asked Questions (FAQs)

Q1: My NMR spectrum shows a singlet around 2.5 ppm that I can't assign to my product. What could it be?

A1: A singlet at this chemical shift is characteristic of the methylene protons of succinimide, a common byproduct when N-iodosuccinimide (NIS) is used for iodination[1][2]. Succinimide is highly polar and can often be removed by washing the crude product with water or by column chromatography.

Q2: I have a significant amount of a byproduct that appears to be missing the iodine atom. How can I remove it?

A2: This is likely unreacted 4-Bromo-6-isopropylpyrimidine. The polarity difference between the mono-halogenated and di-halogenated pyrimidine should be sufficient for separation by column chromatography. A gradient elution from low to high polarity (e.g., starting with pure hexanes and gradually increasing the percentage of ethyl acetate) should effectively separate the less polar 4-Bromo-6-isopropylpyrimidine from the more polar 4-Bromo-5-iodo-6-isopropylpyrimidine.

Q3: My crude product is a dark, oily residue. How can I induce crystallization?

A3: Dark coloration can be due to residual iodine. You can try washing a solution of your product in an organic solvent (like ethyl acetate or dichloromethane) with an aqueous solution of sodium thiosulfate to quench any remaining iodine. After drying and concentrating, if the product is still an oil, trituration with a non-polar solvent like hexanes or pentane can help to induce crystallization by dissolving non-polar impurities and allowing the more polar product to precipitate.

Q4: Can I use recrystallization for purification? What solvents are recommended?

A4: Recrystallization can be a very effective method for obtaining highly pure material, provided a suitable solvent is found. For a molecule like 4-Bromo-5-iodo-6-isopropylpyrimidine, which is expected to be a crystalline solid with moderate polarity, you can screen solvents such as ethanol, isopropanol, or mixtures of ethyl acetate and hexanes. The goal is to find a solvent or solvent system where the compound is sparingly soluble at room temperature but fully soluble at elevated temperatures.

Q5: During column chromatography, my product seems to be degrading on the silica gel. What can I do?

A5: Some halogenated pyrimidines can be sensitive to the acidic nature of standard silica gel. If you suspect degradation, you can neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v in the eluent), before packing the column. Alternatively, using a different stationary phase like alumina (neutral or basic) could be a viable option.

Troubleshooting Guide

Caption: Troubleshooting workflow for the purification of 4-Bromo-5-iodo-6-isopropylpyrimidine.

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This method is ideal for separating the target compound from both more and less polar impurities.

Materials:

• Crude 4-Bromo-5-iodo-6-isopropylpyrimidine

• Silica gel (230-400 mesh)

• Hexanes (or heptane)

• Ethyl acetate

• Compressed air or nitrogen source

• Standard column chromatography apparatus

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in a low-polarity eluent (e.g., 5% ethyl acetate in hexanes).

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring a flat, packed bed. Add a thin layer of sand on top of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent). Carefully apply the solution to the top of the silica bed. Alternatively, for compounds with low solubility, perform a "dry load" by adsorbing the dissolved crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with a low-polarity mobile phase (e.g., 100% hexanes or 2-5% ethyl acetate in hexanes).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A typical gradient might be from 5% to 20% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 2: Purification by Recrystallization

This method is suitable for obtaining a highly pure, crystalline product if an appropriate solvent is identified.

Materials:

• Crude 4-Bromo-5-iodo-6-isopropylpyrimidine

• Recrystallization solvent (e.g., ethanol, isopropanol, or ethyl acetate/hexanes mixture)

• Erlenmeyer flask

• Heating mantle or hot plate

• Büchner funnel and vacuum flask

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures to find a suitable recrystallization solvent.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the chosen hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Crystal formation should occur. To maximize yield, you can further cool the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

References

• Ou, W., Liu, F., & Pan, X. (2012). An Improvement in Synthesis of 6-Ethyl-5-fluoro-pyrimidin-4-ol. Asian Journal of Chemistry, 24(3), 1409-1410.

• Sandmeyer, T. (1884). Ueber die Ersetzung der Amidgruppe durch Chlor in den aromatischen Substanzen. Berichte der deutschen chemischen Gesellschaft, 17(2), 1633-1635. [Link]

• Singh, K., Singh, K., & Balzarini, J. (2013). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. Bioorganic & Medicinal Chemistry Letters, 23(10), 2824-2827.
• Fadda, A. A., et al. (2008). Synthesis of Some New Pyrimidine and Pyrimido[4,5-d]pyrimidine Derivatives. Journal of the Chinese Chemical Society, 55(2), 434-439.
• Baran, P. S., & Shen, R. A. (2006). ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES, 70, 581-585.
• Kaur, N. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 18(12), 3135-3165.
• Tohma, H., et al. (2002). N-Iodosuccinimide as a mild and effective iodinating agent for electron-rich aromatic compounds. Tetrahedron Letters, 43(52), 9465-9467.
• Prakash, G. K. S., et al. (2004). N-Halosuccinimide/BF3−H2O: Efficient Electrophilic Halogenating Systems for Aromatics. Journal of the American Chemical Society, 126(48), 15770-15776.
• Castanet, A. S., Colobert, F., & Broutin, P. E. (2002). Mild and regioselective iodination of electron-rich aromatic compounds with N-iodosuccinimide and catalytic trifluoroacetic acid. Tetrahedron letters, 43(29), 5047-5048.
• Yadav, J. S., et al. (2004). A mild and efficient method for the iodination of terminal alkynes using N-iodosuccinimide. Tetrahedron Letters, 45(34), 6469-6471.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Iodosuccinimide (NIS) [organic-chemistry.org]

Stability issues of 4-Bromo-5-iodo-6-isopropylpyrimidine in solution

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 4-Bromo-5-iodo-6-isopropylpyrimidine. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their synthetic endeavors. Given its polyhalogenated and sterically hindered nature, understanding its stability profile is critical for successful and reproducible experimental outcomes. This guide provides in-depth answers to frequently asked questions, troubleshooting protocols for common stability issues, and validated analytical methods to ensure the integrity of your material.

Frequently Asked Questions (FAQs) on Handling and Solution Stability

This section addresses the most common issues encountered by users during the handling, storage, and use of 4-Bromo-5-iodo-6-isopropylpyrimidine in solution.

Question 1: My solution of 4-Bromo-5-iodo-6-isopropylpyrimidine is developing a yellow or brown tint over time. What is causing this discoloration and how can I prevent it?

Answer: Discoloration is a common indicator of chemical degradation. For a polyhalogenated pyrimidine like this, the color change typically arises from one or more of the following pathways:

• Dehalogenation, Primarily De-iodination: The Carbon-Iodine (C-I) bond is the weakest of the carbon-halogen bonds present in the molecule. It is susceptible to cleavage under ambient light, elevated temperatures, or in the presence of trace metals or radical initiators. This can lead to the formation of colored impurities or radical species. The pyrimidine ring itself is not inherently responsible for high photostability; this property is highly dependent on its substituents.[1]

• Oxidative Degradation: The electron-rich pyrimidine ring can be susceptible to oxidation, especially if exposed to air for prolonged periods in solution. This process can be accelerated by light and the presence of certain solvents.

• Acid/Base Sensitivity: Trace amounts of acid or base can catalyze decomposition pathways. Halogenated pyrimidines can be sensitive to pH, which can influence their degradation rates and pathways.[2][3]

Prevention Strategies:

• Work under Inert Atmosphere: Prepare solutions under an inert atmosphere (e.g., Argon or Nitrogen) to minimize contact with oxygen.

• Use Amber Glassware: Protect solutions from light by using amber vials or by wrapping standard glassware in aluminum foil. Photostability testing is a standard part of evaluating new active substances and should be considered for key intermediates.[4]

• Prepare Solutions Fresh: Whenever possible, prepare solutions immediately before use. Avoid long-term storage in solution, especially at room temperature. If storage is necessary, keep the solution at low temperatures (2-8°C or -20°C) and under an inert atmosphere.[5]

• Solvent Purity: Use high-purity, anhydrous, and degassed solvents to remove potential contaminants that could initiate degradation.

Question 2: I am performing a regioselective cross-coupling reaction and observing a mixture of products, including debrominated and deiodinated starting material. What is happening?

Answer: This is a classic challenge when working with polyhalogenated heterocycles. The issue stems from the differential reactivity of the C-I and C-Br bonds in common palladium-catalyzed cross-coupling reactions like Suzuki, Sonogashira, or Buchwald-Hartwig aminations.

The reactivity of the carbon-halogen bond towards the oxidative addition step in the catalytic cycle generally follows the order: C-I > C-Br >> C-Cl .[6][7]

• Preferential C-I Bond Reactivity: The C-I bond will react preferentially under milder conditions. If your goal is to react at the C-Br position while preserving the iodo group, this is generally not feasible. The reaction will almost certainly occur at the C-5 (iodo) position first.

• Formation of Byproducts:

  • Mixture of Coupled Products: If the reaction conditions (temperature, time) are harsh enough, you may see a secondary coupling at the C-Br position after the initial C-I coupling, leading to di-substituted products.

  • Hydrodehalogenation: The appearance of dehalogenated starting material (e.g., 4-bromo-6-isopropylpyrimidine or 5-iodo-6-isopropylpyrimidine) is a common side reaction. This can occur via a competing reductive elimination pathway or through protonolysis of the organopalladium intermediate.

Troubleshooting Strategy: To achieve selective mono-functionalization at the C-5 position, it is crucial to use mild reaction conditions.

• Lower Temperature: Start the reaction at room temperature or slightly elevated temperatures (e.g., 40-60°C) and monitor carefully.

• Shorter Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent subsequent reactions.

• Choice of Catalyst/Ligand: Some ligand systems offer better selectivity at lower temperatures. For instance, using highly active phosphine ligands can accelerate the desired coupling at the C-I bond under conditions mild enough to leave the C-Br bond untouched.

The following workflow can help troubleshoot regioselectivity issues.

Caption: Workflow for Troubleshooting Regioselective Cross-Coupling Reactions.

Troubleshooting Guide & Analytical Protocols

This section provides detailed protocols for assessing the stability of your compound and identifying potential degradation products.

Potential Degradation Pathways

The primary modes of degradation for 4-Bromo-5-iodo-6-isopropylpyrimidine in solution involve the loss of one or both halogen atoms or hydrolysis. Understanding these pathways is key to identifying byproducts.

Caption: Potential Degradation Pathways for 4-Bromo-5-iodo-6-isopropylpyrimidine.

Protocol 1: HPLC-UV Method for Monitoring Purity and Degradation

High-Performance Liquid Chromatography (HPLC) with UV detection is a reliable method for quantifying the purity of the starting material and tracking the formation of degradation products over time.[8]

Objective: To develop a stability-indicating HPLC method to separate the parent compound from its potential non-chromophoric and chromophoric degradants.

Instrumentation and Materials:

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Trifluoroacetic acid (TFA)

• Sample of 4-Bromo-5-iodo-6-isopropylpyrimidine

• Volumetric flasks, pipettes, and autosampler vials

Step-by-Step Procedure:

• Standard Preparation: Accurately weigh ~10 mg of the compound and dissolve it in 10 mL of acetonitrile to make a 1 mg/mL stock solution. Further dilute to a working concentration of ~0.1 mg/mL with a 50:50 mixture of acetonitrile and water.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 254 nm (or scan with DAD to find optimal wavelength)

  • Gradient Program:

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)
0.0	70	30
15.0	10	90
20.0	10	90
20.1	70	30
25.0	70	30

• Analysis: Inject a solvent blank (50:50 acetonitrile/water) first to identify any system peaks. Then, inject the prepared standard solution. The parent compound, being relatively non-polar, should have a significant retention time. Degradation products (e.g., dehalogenated or hydrolyzed species) will typically be more polar and elute earlier.

• Forced Degradation (Method Validation): To confirm the method is "stability-indicating," subject separate aliquots of the stock solution to stress conditions (e.g., add 0.1 M HCl, 0.1 M NaOH, or 3% H₂O₂ and heat gently for a few hours). Neutralize the samples and inject them. The method should be able to resolve the parent peak from any new peaks that form.

Protocol 2: LC-MS for Identification of Degradation Products

Liquid Chromatography-Mass Spectrometry (LC-MS) is the definitive tool for identifying the molecular weight of unknown impurities and degradation products, allowing for structural elucidation.[8][9]

Objective: To identify the mass of byproducts observed during stability studies or as impurities in a reaction mixture.

Step-by-Step Procedure:

• Sample Preparation: Prepare the sample as described in the HPLC-UV protocol, ensuring the final concentration is suitable for MS detection (~1-10 µg/mL).

• LC Conditions: Use the same LC method as described above. The acidic mobile phase (formic acid) is compatible with positive-ion electrospray ionization (ESI+).

• MS Conditions (ESI+):

  • Ionization Mode: ESI Positive

  • Scan Range: 100-500 m/z

  • Capillary Voltage: 3.5-4.0 kV

  • Drying Gas (N₂) Flow: 10-12 L/min

  • Drying Gas Temperature: 300-350 °C

• Data Analysis:

  • Extract the ion chromatogram for the expected mass of the parent compound (C9H10BrIN2, MW ~352.9 g/mol ; [M+H]⁺ ~353.9).

  • Look for peaks corresponding to the expected masses of degradation products.

Expected Degradation Product Masses ([M+H]⁺):

Degradation Product	Formula	Expected [M+H]⁺	Mass Change
Parent Compound	C₉H₁₀BrIN₂	353.9	-
De-iodinated Product	C₉H₁₁BrN₂	227.0	-126.9
De-brominated Product	C₉H₁₁IN₂	274.0	-79.9
De-halogenated Product	C₉H₁₂N₂	149.1	-205.8
Hydrolyzed (Br -> OH)	C₉H₁₁IN₂O	291.0	-62.9

This data will provide definitive evidence for the degradation pathways occurring under your specific experimental conditions.

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Pyrimidine reactions. Part XXII. The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis - Journal of the Chemical Society C - RSC Publishing. [Link]

• Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydrates in DNA - PubMed. [Link]

• Sonogashira coupling - Wikipedia. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• 4-bromo-6-iodo-7H-pyrrolo[2,3-d]pyrimidine - Advanced ChemBlocks. [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan - ResearchGate. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Highly stable pyrimidine-motif triplex formation at physiological pH values by a bridged nucleic acid analogue - PubMed. [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. [Link]

• Solubility of Organic and Inorganic Chemicals in Selected Solvents. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Sonogashira Coupling - SynArchive. [Link]

• A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - MDPI. [Link]

• 3,5-Dibromo-2-pyrone - Organic Syntheses. [Link]

• (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - ResearchGate. [Link]

• Bromination of Pyrimidines: A Simple Inexpensive Method | Australian Journal of Chemistry | ConnectSci. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. [Link]

• Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin | Request PDF - ResearchGate. [Link]

• Sonogashira Coupling - Chemistry LibreTexts. [Link]

• Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. [Link]

• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC. [Link]

• Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation - ResearchGate. [Link]

• meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine - Organic Syntheses. [Link]

• Role of pH in Regulating Cancer Pyrimidine Synthesis - PMC - NIH. [Link]

• EP1411048A1 - Preparation of 2-bromo-pyrimidines and 2-iodo-pyrimidines - Google P

• Photophysical Deactivation Mechanisms of the Pyrimidine Analogue 1-Cyclohexyluracil. [Link]

• Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry - SCIRP. [Link]

• Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of selected herbicides and their degradation products in water using solid-phase extraction and gas chromatography/mass spectrometry. [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• On the Origin of the Photostability of DNA and RNA Monomers: Excited State Relaxation Mechanism of the Pyrimidine Chromophore - PubMed. [Link]

• ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS. [Link]

• (PDF) Selectivity in the photofragmentation of halo-pyrimidines - ResearchGate. [Link]

• Properties of Common Organic Solvents. [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties 1. [Link]

Sources

• 1. On the Origin of the Photostability of DNA and RNA Monomers: Excited State Relaxation Mechanism of the Pyrimidine Chromophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydrates in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ema.europa.eu [ema.europa.eu]
• 5. chemscene.com [chemscene.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry [scirp.org]

Technical Support Center: Column Chromatography of 4-Bromo-5-iodo-6-isopropylpyrimidine

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of 4-Bromo-5-iodo-6-isopropylpyrimidine. The content is structured in a question-and-answer format to directly address common challenges and frequently asked questions encountered during column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for purifying 4-Bromo-5-iodo-6-isopropylpyrimidine using column chromatography?

A1: Given the structure of 4-Bromo-5-iodo-6-isopropylpyrimidine, which contains a moderately polar pyrimidine core and nonpolar isopropyl and halogen substituents, Normal-Phase Chromatography (NPC) on silica gel is the recommended starting point .[1] This classical approach is highly effective for separating compounds of intermediate polarity. The initial method development should always begin with Thin-Layer Chromatography (TLC) to efficiently screen for an optimal mobile phase.[1][2]

Q2: How do I select the right stationary and mobile phases?

A2:

• Stationary Phase: Standard flash-grade silica gel (SiO₂, 60-120 or 230-400 mesh) is the most appropriate initial choice.[3] Silica gel is slightly acidic, which is a crucial point to consider, as some nitrogen-containing heterocyclic compounds can be sensitive to acidic conditions, potentially leading to degradation or strong, irreversible binding.[1][4][5]

• Mobile Phase (Eluent): A binary solvent system of a non-polar solvent and a slightly more polar solvent is ideal. The most common and effective combination for compounds like this is a mixture of hexanes (or heptane) and ethyl acetate (EtOAc) .[3][6] You will start with a low polarity mixture and gradually increase it. The goal of the initial TLC screening is to find a solvent ratio that gives your target compound a Retention Factor (Rf) of approximately 0.2-0.4, which generally provides the best separation on a column.[1]

Q3: Can you provide a step-by-step protocol for developing the mobile phase using TLC?

A3: Absolutely. This is the most critical step for a successful column separation.

Experimental Protocol: TLC Method Development

• Prepare Stock Solution: Dissolve a small amount of your crude 4-Bromo-5-iodo-6-isopropylpyrimidine in a suitable solvent like dichloromethane (DCM) or ethyl acetate.

• Spot the TLC Plate: Using a capillary tube, spot the solution onto a silica gel TLC plate.

• Prepare Eluent Systems: Prepare a few milliliters of different hexane:EtOAc mixtures in separate TLC chambers or beakers. See the table below for suggested starting points.

• Develop the Plate: Place the spotted TLC plate in a chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm).

• Analyze Rf: Calculate the Rf value for your target spot (Rf = distance traveled by spot / distance traveled by solvent front).

• Optimize: Adjust the solvent ratio until the Rf of your product is in the optimal 0.2-0.4 range, and there is clear separation from major impurities.

Table 1: Suggested Starting Solvent Systems for TLC Analysis

% Ethyl Acetate in Hexanes	Expected Polarity	Ideal for Compounds with Rf...
2%	Very Low	> 0.8 in 5% EtOAc
5%	Low	~0.6 - 0.8 in 10% EtOAc
10%	Low-Medium	~0.4 - 0.6 in 20% EtOAc
20%	Medium	< 0.2 in 10% EtOAc

Q4: My compound appears to be degrading on the silica gel. What are my options?

A4: Degradation on silica is a known issue for certain sensitive compounds, particularly those with acid-labile groups or basic nitrogens that can interact strongly with the acidic silanol groups on the silica surface.[4][5]

Troubleshooting Steps:

• Deactivate the Silica Gel: You can neutralize the silica by pre-treating it. A common method is to flush the packed column with your starting eluent mixture containing a small amount (0.5-1%) of a base like triethylamine (NEt₃) or ammonia. Caution: Ensure this is compatible with your compound's stability.

• Switch to a Different Stationary Phase: If deactivation fails, consider using a more inert stationary phase.

  • Neutral Alumina (Al₂O₃): This is an excellent alternative for acid-sensitive compounds.[4][7] You will need to re-optimize your mobile phase with TLC on alumina plates.

  • Reverse-Phase Chromatography (RPC): If the compound has sufficient nonpolar character, RPC using a C18-functionalized silica column is a powerful alternative.[1] The mobile phase would typically be a polar mixture, such as water and acetonitrile or water and methanol, often with a modifier like 0.1% formic acid to improve peak shape.[1][8]

Troubleshooting Guide

Problem: My compound is eluting with the solvent front (Rf ≈ 1).

• Cause: The mobile phase is too polar. The solvent is competing too effectively for binding sites on the silica, causing all compounds to move quickly without interaction.[1]

• Solution: Decrease the polarity of the mobile phase. Increase the proportion of the non-polar solvent (e.g., move from 20% EtOAc in hexanes to 10% or 5% EtOAc in hexanes).[1]

Problem: My compound is stuck at the baseline of the TLC plate (Rf ≈ 0) and won't elute from the column.

• Cause: The mobile phase is not polar enough to displace your compound from the silica gel.[9] It could also indicate an extremely strong, potentially irreversible, interaction if the compound is very polar or basic.[10]

• Solution:

  • Increase Eluent Polarity: Gradually increase the proportion of the polar solvent (ethyl acetate). If you are already using a high percentage of ethyl acetate, consider adding a stronger, more polar solvent like methanol (MeOH) in small increments (e.g., 1-5%) to your ethyl acetate/hexane mixture.

  • Check for Insolubility: Your compound may have precipitated at the top of the column if you used a loading solvent in which it is not very soluble. Ensure the sample is fully dissolved before loading.

  • Consider Degradation/Irreversible Binding: If even a "methanol purge" (flushing the column with 100% methanol) doesn't elute your product, it may have decomposed or is irreversibly bound.[5] In this case, refer to the FAQ on compound degradation (Q4).

Problem: I am getting poor separation between my product and an impurity (co-elution).

• Cause: The selectivity of your chosen solvent system is insufficient to resolve the compounds. This often happens when impurities have very similar polarities to the target compound.[11]

• Solution:

  • Optimize the Gradient: If running a gradient elution (slowly increasing polarity), make the gradient shallower around the point where your product elutes. This gives more column volumes of that specific solvent composition, increasing resolution.

  • Change Solvent Selectivity: The key is to introduce different types of intermolecular interactions. Instead of just hexanes/EtOAc, try a different solvent system. For example, replacing ethyl acetate with dichloromethane (DCM) or methyl tert-butyl ether (MTBE) can alter the separation profile.

  • Use a Longer Column: Increasing the length of the stationary phase provides more opportunities for interaction and can improve the separation of closely eluting compounds.[12]

Problem: My compound is streaking or tailing on the TLC plate and giving broad peaks from the column.

• Cause: This is often a sign of undesirable interactions between your compound and the stationary phase.[13] Common causes include:

  • The compound is too polar for the chosen solvent system.[1]

  • The sample is overloaded on the TLC plate or column.

  • The compound is acidic or basic and is interacting with the silica gel in a non-ideal way. For pyrimidines, interaction with acidic silanol groups is a likely cause.[14]

• Solution:

  • Add a Modifier: Add a small amount of an acid or base to the mobile phase to suppress the ionization of your compound. For a basic compound like a pyrimidine, adding ~0.5% triethylamine can improve peak shape. Conversely, for an acidic compound, adding ~1% acetic acid can help.[5] Always test this on TLC first.

  • Reduce Sample Load: Ensure you are not overloading the column. A common rule of thumb is a silica gel-to-crude sample weight ratio of 30:1 to 50:1.[1]

  • Change Stationary Phase: As mentioned previously, switching to neutral alumina or a reverse-phase packing may be necessary.

Method Development & Troubleshooting Workflow

The following diagram outlines a logical workflow for developing a purification method for 4-Bromo-5-iodo-6-isopropylpyrimidine and troubleshooting common issues.

Caption: Decision workflow for column chromatography method development.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography.
• Reddy, T. J., et al. (2023). K2S2O8-Promoted Consecutive Tandem Cyclization/Oxidative Halogenation: Access to 3-Halo-Pyrazolo[1,5-a]pyrimidines. ACS Omega.
• Benchchem. (n.d.). Technical Support Center: Purification of Chlorinated Pyrimidine Intermediates.
• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC.
• Organic Syntheses. (n.d.). 1-Iodopropyne.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide – Reversed phase.
• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips.
• SIELC Technologies. (n.d.). Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column.
• Waters. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
• Royal Society of Chemistry. (n.d.). Supporting Information for Synthesis, Photochromic Properties, and Bioactivity of Spiropyrans.
• iGEM. (n.d.). Column chromatography.
• Reddit. (2022). troubleshooting column chromatography.
• University of Victoria. (n.d.). Column chromatography.
• University of Rochester. (n.d.). Troubleshooting Flash Chromatography.
• Reddit. (2016). What compounds are unstable in a silica gel column (chromatography).
• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• ResearchGate. (n.d.). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography.
• ResearchGate. (2018). How can i isolate polar basic compound with silica gel column chromatography?

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. static.igem.org [static.igem.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. rsc.org [rsc.org]
• 7. web.uvic.ca [web.uvic.ca]
• 8. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. orgsyn.org [orgsyn.org]
• 13. chromtech.com [chromtech.com]
• 14. waters.com [waters.com]

Preventing decomposition of 4-Bromo-5-iodo-6-isopropylpyrimidine during reactions

Technical Support Center: 4-Bromo-5-iodo-6-isopropylpyrimidine

A Guide to Preventing Decomposition in Synthetic Applications

Welcome to the technical support center for 4-Bromo-5-iodo-6-isopropylpyrimidine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic workflows. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding of the challenges associated with this reagent and field-proven strategies to ensure its stability and maximize your reaction success.

The unique substitution pattern of 4-Bromo-5-iodo-6-isopropylpyrimidine makes it a valuable precursor for creating complex molecular architectures, particularly through sequential cross-coupling reactions. However, the presence of two different halogen atoms on an electron-deficient pyrimidine ring introduces specific stability challenges. This guide provides a structured approach to troubleshooting and preventing the decomposition of this key intermediate.

Frequently Asked Questions (FAQs)

Here we address the most common issues encountered when working with 4-Bromo-5-iodo-6-isopropylpyrimidine.

Q1: My primary side product is the de-iodinated or de-brominated starting material, especially during palladium-catalyzed cross-coupling reactions. What is causing this?

A: This is the most frequently observed decomposition pathway and is almost always due to reductive dehalogenation . This side reaction is particularly common in palladium-catalyzed processes like Suzuki-Miyaura or Buchwald-Hartwig couplings. The culprit is the in-situ formation of palladium-hydride (Pd-H) species.[1] These highly reactive species can react with your starting material, replacing a halogen (typically iodine first) with a hydrogen atom, leading to yield loss and purification challenges.

Several factors can generate these detrimental Pd-H species:

• Bases: Strong alkoxide bases, such as sodium or potassium tert-butoxide (NaOtBu, KOtBu), can generate hydrides via β-hydride elimination, a process that is more pronounced at elevated temperatures.[1]

• Solvents: Protic solvents like alcohols are direct hydride donors. Additionally, common aprotic solvents like DMF can degrade, especially in the presence of trace water and base, to produce formate and other hydride sources.[1][2]

• Reagents: Trace impurities, such as borane (B-H) species in boronic acids or esters, can be a hidden source of hydrides.[1]

• Water: The presence of water, even in small amounts, can react with bases or other reagents to generate hydride species.[1]

Q2: I am observing selective loss of the iodine atom over the bromine atom. Is this expected, and how can I control the reaction's selectivity?

A: Yes, this is entirely expected. In palladium-catalyzed cross-coupling reactions, the rate of oxidative addition to the Pd(0) center is generally much faster for an aryl-iodine bond than for an aryl-bromine bond.[3] This inherent reactivity difference is a powerful tool, allowing for selective functionalization at the C5 position (iodine) while leaving the C4 position (bromine) intact for a subsequent transformation.

To exploit this selectivity and prevent unwanted side reactions:

• Use Milder Conditions: Employ the lowest possible temperature that facilitates the reaction (often 80-100°C is sufficient).

• Choose the Right Catalyst System: Use a palladium catalyst and ligand combination known for high reactivity with aryl iodides.

• Monitor the Reaction Closely: Track the consumption of the starting material by TLC or LC-MS to avoid prolonged reaction times that could lead to side reactions at the bromine position.

Q3: What are the ideal storage and handling conditions for 4-Bromo-5-iodo-6-isopropylpyrimidine to ensure its long-term stability?

A: Like many poly-halogenated heterocyclic compounds, proper storage is critical to prevent slow decomposition over time. We recommend the following:

• Storage Temperature: Store in a refrigerator at 2-8°C.[4]

• Atmosphere: Store under a dry, inert atmosphere (argon or nitrogen). Oxygen and moisture should be rigorously excluded.

• Light: Protect from light by storing in an amber vial or in a dark location. Halogenated compounds can be sensitive to light.[5]

• Container: Keep the container tightly sealed to prevent moisture ingress.[6]

Before use, allow the reagent to warm to room temperature in a desiccator to prevent condensation of moisture onto the solid when the vial is opened.

Q4: My reaction mixture is turning black, and the final workup yields a complex, inseparable mixture of products. What is likely happening?

A: A black or dark brown reaction mixture is often indicative of palladium black formation, which signifies catalyst decomposition. This leads to a loss of catalytic activity and can promote a cascade of undesired side reactions. The primary causes of catalyst decomposition are often linked to the same factors that cause dehalogenation:

• High Temperatures: Excessive heat can cause catalyst agglomeration and precipitation.

• Oxygen: Failure to maintain a strictly inert atmosphere allows for the oxidation of the active Pd(0) species.

• Inappropriate Ligand Choice: The ligand stabilizes the palladium center. If the ligand is not robust enough for the reaction conditions or if an insufficient amount is used, the catalyst will be unstable. Bulky, electron-rich phosphine ligands are excellent for stabilizing the catalyst.[1]

To prevent this, ensure your reaction is performed under a rigorously inert atmosphere, use a stable palladium precatalyst/ligand system, and avoid unnecessarily high temperatures.

Troubleshooting Guide

Use this section to diagnose and solve specific issues in your reaction.

Symptom Observed	Primary Suspected Cause	Recommended Corrective Actions
Significant de-iodination byproduct	Reductive dehalogenation via Pd-H species.	1. Change Base: Switch from strong alkoxide bases (NaOtBu) to weaker inorganic bases (K₃PO₄, K₂CO₃, Cs₂CO₃).[1][7] 2. Change Solvent: Replace DMF or alcohols with anhydrous, degassed toluene, dioxane, or THF.[1] 3. Lower Temperature: Reduce the reaction temperature.
Both de-iodination and de-bromination observed	Aggressive reaction conditions or prolonged reaction time.	1. Implement all actions for de-iodination. 2. Optimize Ligand: Use a bulky, electron-rich ligand (e.g., XPhos, SPhos) to accelerate the desired C-C bond formation, outcompeting dehalogenation.[1] 3. Monitor Closely: Stop the reaction as soon as the starting material is consumed.
Inconsistent yields or reaction failure	Reagent degradation or atmospheric contamination.	1. Use Fresh Reagent: Open a new bottle of 4-Bromo-5-iodo-6-isopropylpyrimidine. 2. Improve Inert Technique: Ensure solvents are properly degassed and all transfers are done under a positive pressure of argon or nitrogen.
Reaction stalls; starting material remains	Catalyst deactivation.	1. Check Atmosphere: Ensure the reaction is strictly anaerobic. 2. Use a Pre-catalyst: Employ a modern, air-stable palladium precatalyst. 3. Verify Reagent Purity: Ensure the coupling partner (e.g., boronic acid) is of high quality.

Visualizing the Problem: Decomposition Pathways

The following diagram illustrates the central problem of Pd-H formation, which leads to the undesired dehalogenation pathway, competing with the desired cross-coupling cycle.

Caption: Fig. 1: Desired catalytic cycle vs. the undesired dehalogenation pathway.

Recommended Protocol: Selective Suzuki-Miyaura Coupling

This protocol is optimized for a selective reaction at the C5-iodo position while minimizing decomposition of the pyrimidine core.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 eq)

• Arylboronic Acid (1.2 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2.5 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (6.0 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (2.5 eq)[1][7]

• Anhydrous, degassed 1,4-Dioxane

Procedure:

• Inert Atmosphere Setup: In a glovebox or using Schlenk technique, add the Pd₂(dba)₃, XPhos, and K₃PO₄ to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Reagent Addition: Add the 4-Bromo-5-iodo-6-isopropylpyrimidine and the arylboronic acid to the flask.

• Solvent Addition: Evacuate and backfill the flask with argon or nitrogen (repeat 3 times). Add the anhydrous, degassed 1,4-dioxane via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 90°C.

• Monitoring: Stir the mixture vigorously. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter it through a pad of celite to remove the palladium black and inorganic salts.

• Extraction: Wash the filtrate with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 4-Bromo-5-aryl-6-isopropylpyrimidine.

Caption: Fig. 2: Optimized Suzuki coupling workflow.

By adhering to these principles of careful reagent handling, rational selection of reaction conditions, and vigilant monitoring, you can successfully prevent the decomposition of 4-Bromo-5-iodo-6-isopropylpyrimidine and achieve high yields of your desired products.

References

• Hilaris Publisher. (n.d.). Catalyst-free dehalogenation of 5-bromopyrimidine derivatives using DMF/trialkylamine as the hydrogen source. Retrieved from Hilaris Publisher. [Link]

• Brown, D. J. & Waring, P. (1973). Pyrimidine reactions. XXIV. The dehalogenation of 2-halogenopyrimidines by hydriodic acid. Australian Journal of Chemistry, 26(2), 443-447. [Link]

• ResearchGate. (n.d.). Rate of dehalogenation of (a) 3-bromopyridine (3) and (b) methyl... [Image]. Retrieved from ResearchGate. [Link]

• Gurovets, A. S., Sharf, V. Z., & Belen'kii, L. I. (1986). Hydrodehalogenation of bromo- and chloropyridines over palladium complex and palladium metal catalysts. Chemistry of Heterocyclic Compounds, 22, 195-198. [Link]

• ACS Organic & Inorganic Au. (2024). The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. [Link]

• National Institutes of Health. (n.d.). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Retrieved from NIH. [Link]

• PubMed. (n.d.). The dependence of halogenated pyrimidine incorporation and radiosensitization on the duration of drug exposure. Retrieved from PubMed. [Link]

• National Institutes of Health. (2022). Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide. Retrieved from NIH. [Link]

• Springer. (n.d.). Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. [Link]

• National Institutes of Health. (2023). Electron-Induced Decomposition of 5-Bromo-4-thiouracil and 5-Bromo-4-thio-2′-deoxyuridine: The Effect of the Deoxyribose Moiety on Dissociative Electron Attachment. Retrieved from NIH. [Link]

• ResearchGate. (2025). Scalable Synthesis of 4-Substituted 5-Bromo-6-methylpyrimidines. Retrieved from ResearchGate. [Link]

• LookChem. (n.d.). 5-BROMO-4,6-DIMETHYLPYRIMIDINE Safety Data Sheets(SDS). Retrieved from LookChem. [Link]

• MDPI. (2022). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Retrieved from MDPI. [Link]

• ResearchGate. (2019). Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation. Retrieved from ResearchGate. [Link]

• MDPI. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from MDPI. [Link]

• National Institutes of Health. (2023). Highly regioselective 6-exo-dig iodo/bromo cyclizations of functionalized 5-amino propargyl pyrimidinones: an efficient synthesis of functionalized pteridines. Retrieved from NIH. [Link]

• HeteroLetters. (n.d.). Effective and regioselective 5-iodination of pyrimidine bases and corresponding nucleosides. Retrieved from heteroletters.org. [Link]

• Redalyc. (n.d.). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Retrieved from Redalyc. [Link]

• Royal Society of Chemistry. (n.d.). Pyrimidine reactions. Part XXII. The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis. Retrieved from RSC Publishing. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from Organic Chemistry Portal. [Link]

• ResearchGate. (2025). (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from ResearchGate. [Link]

• National Institutes of Health. (2021). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. Retrieved from NIH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemscene.com [chemscene.com]
• 5. Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. 5-BROMO-4,6-DIMETHYLPYRIMIDINE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Selection for Efficient Coupling with 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical advice and troubleshooting for selecting the optimal catalyst system for cross-coupling reactions with the versatile building block, 4-Bromo-5-iodo-6-isopropylpyrimidine. Our focus is on achieving high efficiency and selectivity by understanding the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogens on 4-Bromo-5-iodo-6-isopropylpyrimidine in palladium-catalyzed cross-coupling reactions?

The general order of reactivity for halogens in palladium-catalyzed cross-coupling reactions is I > Br > Cl.[1] Therefore, for 4-Bromo-5-iodo-6-isopropylpyrimidine, the iodine at the C5 position is the most reactive and will preferentially undergo oxidative addition to the palladium(0) catalyst.[1][2] The bromine at the C4 position is less reactive. This inherent difference in reactivity is the key to achieving regioselective cross-coupling.[1][3]

Q2: Can I achieve selective coupling at a specific halogen position?

Yes, selective coupling is highly achievable. By carefully controlling the reaction conditions, you can target the C5-iodo position while leaving the C4-bromo position intact for subsequent transformations.[1] This is typically accomplished by using milder reaction conditions (e.g., lower temperatures, specific catalyst/ligand combinations) that favor the more facile C-I bond activation.[1][4] More forcing conditions would be required to activate the C-Br bond.

Q3: Which cross-coupling reaction is best suited for my desired transformation?

The choice of reaction depends on the specific bond you intend to form:

• Suzuki-Miyaura Coupling: Ideal for forming C-C bonds by introducing aryl, heteroaryl, or vinyl groups using boronic acids or esters.[5][6]

• Sonogashira Coupling: The method of choice for creating C(sp²)-C(sp) bonds by coupling with terminal alkynes.[7][8][9]

• Buchwald-Hartwig Amination: Used for the formation of C-N bonds with a wide variety of primary or secondary amines.[2][10]

• Stille Coupling: An alternative for C-C bond formation using organotin reagents.[11]

Q4: What are the general considerations for catalyst selection for this substrate?

For selective coupling at the C5-iodo position, a standard palladium catalyst such as Pd(PPh₃)₄ or a combination of a palladium(II) precursor like Pd(OAc)₂ with triphenylphosphine (PPh₃) is often a good starting point.[12][13] For less reactive sites or more challenging couplings, more sophisticated catalyst systems involving bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands may be necessary.[14]

Troubleshooting Guide

Problem 1: Low or No Yield

Possible Cause	Troubleshooting Steps & Recommendations
Inactive Catalyst System	The active catalyst is the Pd(0) species. If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), ensure that the reaction conditions facilitate its reduction to Pd(0). In some cases, the addition of a reducing agent or the use of a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ is beneficial. For particularly challenging couplings, consider switching to a more active catalyst system, such as those employing bulky biarylphosphine ligands.[14][15]
Inappropriate Ligand	The ligand plays a critical role in stabilizing the palladium center and facilitating the catalytic cycle.[16] For Suzuki and Sonogashira reactions, phosphine ligands are common.[5][7] For Buchwald-Hartwig aminations, specialized biarylphosphine ligands are often required to achieve good results.[10] If your initial choice is not effective, screen a panel of ligands with varying steric and electronic properties.
Incorrect Base	The base is crucial for the transmetalation step in Suzuki reactions and for neutralizing the HX by-product in Sonogashira and Buchwald-Hartwig reactions.[7][17] The choice of base (e.g., K₂CO₃, Cs₂CO₃, NaOᵗBu) and solvent can significantly impact the reaction outcome. Ensure the base is strong enough for the specific coupling but not so strong that it causes unwanted side reactions.
Poor Solvent Choice	The solvent must be appropriate for the specific reaction and capable of dissolving all reactants. Common solvents include toluene, dioxane, and DMF. Ensure the solvent is anhydrous and degassed, as oxygen can deactivate the Pd(0) catalyst.[7]
Low Reaction Temperature	While starting with mild conditions is recommended for selectivity, if no reaction occurs, a gradual increase in temperature may be necessary to overcome the activation energy barrier.[1]

Problem 2: Lack of Selectivity (Reaction at Both C4-Br and C5-I)

Possible Cause	Troubleshooting Steps & Recommendations
Reaction Conditions Too Harsh	To selectively target the C5-iodo position, use milder conditions. This includes lower reaction temperatures and potentially a weaker base.[1] Harsh conditions can provide enough energy to activate the more stable C-Br bond.
Catalyst System Too Reactive	Highly active catalyst systems, while beneficial for difficult couplings, may be less selective. A less reactive catalyst, such as Pd(PPh₃)₄, is often more suitable for achieving high selectivity for the C-I bond.[4]
Prolonged Reaction Time	Even under mild conditions, extended reaction times can lead to a slow reaction at the less reactive C-Br site.[1] It is crucial to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time that maximizes the yield of the mono-coupled product while minimizing the formation of the di-coupled product.

Experimental Protocols & Data

Selective Suzuki-Miyaura Coupling at the C5-Iodo Position

This protocol provides a starting point for the selective coupling of an arylboronic acid at the C5 position.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv)

• Arylboronic acid (1.1-1.5 equiv)

• Pd(PPh₃)₄ (2-5 mol%)

• Na₂CO₃ (2.0-3.0 equiv)

• Toluene/Water (e.g., 4:1 mixture)

• Anhydrous, degassed solvents

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-5-iodo-6-isopropylpyrimidine, the arylboronic acid, and Na₂CO₃.[1]

• Add the palladium catalyst, Pd(PPh₃)₄.[1]

• Add the degassed solvent mixture via syringe.[1]

• Heat the reaction mixture to 80-90 °C and stir vigorously.[1][13]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup, extracting the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[5]

Catalyst System Comparison for Suzuki-Miyaura Coupling

The following table provides a general comparison of catalyst systems for the selective Suzuki-Miyaura coupling at the C5-iodo position, based on typical performance with dihalopyrimidines.

Catalyst System	Ligand Type	Typical Conditions	Expected Outcome at C5-Iodo	Notes
Pd(PPh₃)₄	Monodentate Phosphine	80-90 °C, Toluene/H₂O, Na₂CO₃	Good to excellent yield and selectivity.	A reliable starting point for selective C-I coupling.[13]
Pd(OAc)₂ / SPhos	Biarylphosphine	Room Temp to 80 °C, Dioxane/H₂O, K₃PO₄	High yield, potentially faster reaction times.	More active catalyst, may require careful temperature control to maintain selectivity.[14]
PEPPSI-IPr	N-Heterocyclic Carbene (NHC)	80-100 °C, Toluene, K₂CO₃	Excellent yield, good for challenging substrates.	Highly active, may be less selective if conditions are too harsh.[14]

Selective Sonogashira Coupling at the C5-Iodo Position

This protocol outlines a general procedure for the selective coupling of a terminal alkyne at the C5 position.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv)

• Terminal alkyne (1.1-1.2 equiv)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• CuI (2-5 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPEA)

• Anhydrous, degassed solvent (e.g., THF or Toluene)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add 4-Bromo-5-iodo-6-isopropylpyrimidine, PdCl₂(PPh₃)₂, and CuI.[12]

• Add the degassed solvent and the amine base.[4]

• Add the terminal alkyne dropwise to the mixture.[4]

• Stir the reaction mixture at room temperature to 50 °C.[12]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, perform an aqueous workup and extract the product with an organic solvent.

• Dry, concentrate, and purify the product by flash column chromatography.

Visualizations

Catalytic Cycle for Cross-Coupling

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.[18]

Decision-Making Workflow for Catalyst Selection

Caption: A decision-making workflow for selecting the appropriate cross-coupling reaction and initial catalyst system.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol.
• Benchchem. (n.d.). Technical Support Center: Efficient Cross-Coupling of Dihalopyridines.
• Benchchem. (n.d.). A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of Pyridines.
• ResearchGate. (n.d.). Catalyst screening for Suzuki coupling of 1 with 2.
• Benchchem. (n.d.). Technical Support Center: Cross-Coupling with 4-Bromo-2-chloro-6-iodopyridin-3-ol.
• Wikidoc. (2012, September 6). Sonogashira coupling.
• Wikipedia. (n.d.). Sonogashira coupling.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of Bromo- vs. Iodo-Aromatic Compounds in Cross-Coupling Reactions.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• (n.d.). Cross-Coupling Reactions Guide.
• National Center for Biotechnology Information. (2009, September 16). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines.
• Lumen Learning. (n.d.). 17.2: Palladium catalyzed couplings | Organic Chemistry II.
• Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions.
• Comptes Rendus de l'Académie des Sciences. (2019, February 22). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Benchchem. (n.d.). A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol.
• PubMed. (2012, April 20). Ligand effects on the stereochemical outcome of Suzuki-Miyaura couplings.

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 7. Sonogashira coupling - wikidoc [wikidoc.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines [comptes-rendus.academie-sciences.fr]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Ligand effects on the stereochemical outcome of Suzuki-Miyaura couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. jmcct.com [jmcct.com]

Solvent effects on the reactivity of 4-Bromo-5-iodo-6-isopropylpyrimidine

Welcome to the technical support center for 4-Bromo-5-iodo-6-isopropylpyrimidine. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the experimental nuances of this versatile building block. The unique electronic and steric properties of this dihalogenated pyrimidine offer a powerful platform for sequential, site-selective functionalization, but also present specific challenges. This document provides in-depth troubleshooting guides and frequently asked questions to help you optimize your synthetic strategies and overcome common hurdles.

Troubleshooting Guide

This section addresses specific issues that may arise during cross-coupling reactions. The solutions provided are based on established principles of organometallic chemistry and solvent-reagent interactions.

Problem 1: Poor Selectivity in Suzuki-Miyaura Coupling

Symptom: My Suzuki-Miyaura reaction with 4-Bromo-5-iodo-6-isopropylpyrimidine is producing a mixture of products, including the desired C-I coupled product, the C-Br coupled product, and di-substituted pyrimidine, even at low conversion.

Root Cause Analysis: The fundamental issue is the lack of sufficient differentiation in the rate of oxidative addition at the C-I versus the C-Br bond under your current reaction conditions. While the C-I bond is significantly more reactive, harsh conditions (e.g., high temperatures) or a highly active catalyst can overcome this energy barrier, leading to non-selective activation.[1] Solvent choice also plays a critical role in modulating catalyst activity and reactivity.[2]

Solutions & Optimization Strategy:

• Lower the Reaction Temperature: This is the most critical parameter. Begin optimization at a lower temperature (e.g., 40-50 °C) and only increase it if the reaction is too slow.

• Select a Less Polar, Aprotic Solvent: Highly polar aprotic solvents like DMF can sometimes accelerate the reaction to the point where selectivity is lost.[3] Consider switching to less polar alternatives.

  • Recommended Solvents: 1,4-Dioxane or Toluene are excellent starting points as they often provide a good balance of solubility and controlled reactivity.[4]

• Choose the Right Catalyst/Ligand System: A less electron-rich, sterically hindered ligand can temper the catalyst's activity, thereby enhancing selectivity.

  • Avoid Highly Active Catalysts: Initially, avoid highly active catalysts like those based on Buchwald's biaryl phosphine ligands if you are experiencing selectivity issues.

  • Standard Catalyst: Pd(PPh₃)₄ is a reliable choice for achieving high selectivity in these systems.

• Use a Milder Base: A very strong or highly soluble base can accelerate the catalytic cycle indiscriminately. An insoluble inorganic base often provides a slow, steady concentration of the active base, which can improve control.

  • Recommended Bases: K₂CO₃ or K₃PO₄ are often superior to stronger, more soluble bases like Cs₂CO₃ for achieving selectivity.

Illustrative Data: Solvent Effects on C-I/C-Br Selectivity

Solvent System (v/v)	Base	Temperature (°C)	Typical C-I:C-Br Selectivity Ratio (Hypothetical)	Notes
DMF / H₂O (4:1)	Cs₂CO₃	100	3:1	High reactivity, often leads to loss of selectivity.
Acetonitrile / H₂O (4:1)	K₂CO₃	80	8:1	Moderate polarity, can offer a good compromise.
1,4-Dioxane / H₂O (4:1)	K₂CO₃	85	>15:1	Excellent choice for high selectivity; ensures better temperature control.[4]
Toluene / H₂O (4:1)	K₃PO₄	90	>20:1	Non-polar; often provides the highest selectivity for C-I activation.[4]

Problem 2: Significant Dehalogenation in Stille or Sonogashira Coupling

Symptom: My reaction is consuming the starting material, but the primary byproduct is the deiodinated or debrominated pyrimidine, with low yields of the desired coupled product.

Root Cause Analysis: Dehalogenation is a common side reaction in palladium-catalyzed couplings. It can arise from several pathways, including protonolysis (reaction with trace water or protic solvents) or competitive hydrodehalogenation within the catalytic cycle. This is particularly prevalent when the desired cross-coupling reaction is slow, allowing side reactions to dominate.[3][4]

Solutions & Optimization Strategy:

• Ensure Anhydrous Conditions: Meticulously dry all solvents and reagents. While some water is often necessary for Suzuki reactions, Stille and Sonogashira couplings are less tolerant. Use anhydrous solvents.[4][5]

• Solvent Choice is Critical: Polar aprotic solvents like DMF have been observed to promote dehalogenation more than non-polar solvents.[3]

  • Recommended Solvents: Toluene or 1,4-Dioxane are generally preferred to minimize this side reaction.[3]

• Optimize the Catalyst System:

  • For Stille Coupling: The choice of ligand is crucial. Pd(PPh₃)₄ is a common starting point, but if dehalogenation persists, consider a more electron-rich ligand or the addition of a copper(I) co-catalyst, which can accelerate the transmetalation step and outcompete dehalogenation.[6]

  • For Sonogashira Coupling: The use of a copper(I) co-catalyst (e.g., CuI) is standard and helps to accelerate the reaction, thereby minimizing dehalogenation.[7] Ensure your CuI is fresh and of high purity.

• Use a Non-Protic Base (for Sonogashira): Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are standard. Ensure they are anhydrous. Avoid using inorganic bases with water for Sonogashira couplings unless using a specific aqueous protocol.

Troubleshooting Dehalogenation Workflow

Caption: A decision tree for troubleshooting dehalogenation.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the C-Br and C-I bonds in 4-Bromo-5-iodo-6-isopropylpyrimidine?

A1: In palladium-catalyzed cross-coupling reactions, the reactivity of halogens follows the general trend: I > Br > Cl > F.[1] This is primarily due to the bond dissociation energy of the Carbon-Halogen bond, with the C-I bond being the weakest and therefore the most susceptible to oxidative addition by the Pd(0) catalyst. This inherent reactivity difference is the cornerstone of selective, sequential functionalization of this substrate.

Q2: How does solvent polarity affect the reactions of this substrate?

A2: Solvent polarity plays a multifaceted role in cross-coupling reactions.[2][7]

• Polar Aprotic Solvents (e.g., DMF, Acetonitrile): These solvents are excellent at dissolving organic substrates and inorganic salts.[7] They can accelerate the reaction rate by stabilizing charged intermediates in the catalytic cycle. However, this increased rate can sometimes be detrimental to selectivity (C-I vs. C-Br) and may promote side reactions like dehalogenation.[3]

• Less Polar/Non-Polar Aprotic Solvents (e.g., 1,4-Dioxane, Toluene): These solvents often provide better control and higher selectivity.[4] While reactions may be slower, they tend to be cleaner. They are generally the preferred choice for achieving selective C-I functionalization.

• Protic Solvents (e.g., alcohols, water): While often used in co-solvent systems for Suzuki reactions to dissolve the inorganic base, their presence should be carefully controlled.[4][8] In Stille and Sonogashira couplings, they can be detrimental, leading to catalyst deactivation or protonolysis of key intermediates.

Q3: Which palladium catalyst and ligand combination is best for selective C-I Sonogashira coupling?

A3: For a selective Sonogashira coupling at the C-I position, a classic catalyst system is often the most reliable.

• Catalyst: Pd(PPh₃)₄ or a combination of PdCl₂(PPh₃)₂ with a Cu(I) co-catalyst (CuI) is highly effective. The triphenylphosphine (PPh₃) ligand provides a good balance of stability and reactivity.

• Solvent: Anhydrous THF or 1,4-Dioxane is recommended.

• Base: An anhydrous amine base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is standard. These conditions are generally mild enough to leave the C-Br bond intact for a subsequent coupling reaction.

Q4: Can I perform a one-pot, two-step cross-coupling on both the C-I and C-Br positions?

A4: Yes, this is a primary application for this type of substrate. A typical workflow would be:

• First Coupling (C-I): Perform the first cross-coupling (e.g., Sonogashira or Suzuki) under mild conditions optimized for C-I selectivity as described above.

• Workup or Direct Subsequent Reaction: After confirming the completion of the first step via TLC or LC-MS, you can either isolate the mono-functionalized product or, in some cases, proceed directly.

• Second Coupling (C-Br): To react the C-Br bond, you will need to increase the reaction's rigor. This typically involves:

  • Switching to a more active catalyst system (e.g., one with a biaryl phosphine ligand).

  • Increasing the reaction temperature.

  • Using a stronger base.

Sequential Functionalization Workflow

Caption: General workflow for sequential cross-coupling.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-I Position

• Reaction Setup: To a flame-dried Schlenk flask, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 eq.), the desired boronic acid or ester (1.2 eq.), potassium carbonate (K₂CO₃, 3.0 eq.), and tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq.).

• Atmosphere Control: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.[5]

• Solvent Addition: Add anhydrous 1,4-dioxane and water (e.g., a 4:1 to 10:1 v/v mixture) via syringe. The total solvent volume should provide a substrate concentration of approximately 0.1 M.

• Reaction: Heat the mixture to 80-90 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

• Shaik, F., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. World Journal of Advanced Research and Reviews. [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. IntechOpen. [Link]

• CORE. (2018). A mini review of pyrimidine and fused pyrimidine marketed drugs. [Link]

• Ali, M., et al. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals. [Link]

• Taylor & Francis Online. (2024). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. [Link]

• ArODES. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

• Reddit. (2019). significant dehalogenation in stille coupling. [Link]

• Beilstein Journals. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. [Link]

• ResearchGate. (2014). Effect of solvent on the Suzuki cross-coupling. [Link]

• ResearchGate. (2007). Effects of substituent and solvent on the Sonogashira coupling reaction of β-bromoporphyrin. [Link]

• Wikipedia. Stille reaction. [Link]

Sources

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• 2. arodes.hes-so.ch [arodes.hes-so.ch]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. books.lucp.net [books.lucp.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Chemoselectivity in Pyrimidine Scaffolds: A Comparative Guide to 4-Chloro vs. 4-Bromo-5-Iodo-6-Isopropylpyrimidine

As drug discovery and materials science increasingly rely on complex, multi-functionalized heterocycles, the strategic selection of halogenated building blocks dictates the efficiency of the entire synthetic route. For pyrimidine scaffolds, achieving precise chemoselectivity requires a deep understanding of the electronic environment of the ring and the kinetic nuances of transition-metal catalysis.

This guide provides an objective, data-driven comparison between two highly functionalized building blocks: 4-bromo-5-iodo-6-isopropylpyrimidine and 4-chloro-5-iodo-6-isopropylpyrimidine . By analyzing their orthogonal reactivity profiles, we will demonstrate why the 4-chloro derivative serves as the superior scaffold for sequential functionalization.

Mechanistic Rationale: The Logic of Orthogonal Reactivity

The pyrimidine ring is an electron-deficient pharmacophore. The inductive and resonance electron-withdrawing effects of the endocyclic nitrogen atoms highly activate positions 2, 4, and 6 toward Nucleophilic Aromatic Substitution (SNAr)[1]. Conversely, position 5 is relatively electron-rich, rendering it inert to SNAr but highly suitable for Palladium-catalyzed cross-coupling reactions[2].

When designing a sequential functionalization strategy (e.g., attaching an amine at C4 and an aryl group at C5), the choice of halogen at C4 is the defining factor for success.

The Flaw of the 4-Bromo-5-Iodo Scaffold

In palladium-catalyzed cross-coupling, the rate of oxidative addition follows a strict kinetic hierarchy: C–I > C–Br > C–Cl > C–F . While the C5–I bond is the most reactive, the C4–Br bond is also highly susceptible to palladium insertion[3]. Attempting a selective Suzuki-Miyaura or Buchwald-Hartwig coupling at the C5 position of a 4-bromo-5-iodopyrimidine often results in competitive insertion at C4. This lack of kinetic differentiation leads to complex mixtures of mono-coupled, bis-coupled, and dehalogenated byproducts, requiring specialized ligands to resolve[3].

The Superiority of the 4-Chloro-5-Iodo Scaffold

The 4-chloro-5-iodo-6-isopropylpyrimidine scaffold perfectly exploits orthogonal reactivity. The C–Cl bond is practically inert to standard Pd(0) oxidative addition at room temperature or under mild heating[4]. This creates a massive kinetic gap between C5 and C4, enabling a flawless two-directional strategy:

• SNAr at C4: The C4-chlorine is readily displaced by nucleophiles. The C5-iodine remains completely untouched because iodine is a poor leaving group for SNAr and resides at the unactivated meta-position[1].

• Cross-Coupling at C5: The C5-iodine can be selectively coupled using Pd-catalysis without risking C4-dehalogenation, as the C-Cl bond remains stable under these conditions[4].

Fig 1: Chemoselectivity pathways illustrating orthogonal vs. competing reactivity.

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences between the two scaffolds during standard synthetic transformations.

Performance Metric	4-Chloro-5-iodo-6-isopropylpyrimidine	4-Bromo-5-iodo-6-isopropylpyrimidine
C4 SNAr Reactivity	Excellent (Requires mild heating, 50-80°C)	Excellent (Proceeds at RT to 50°C)
C5 Pd-Coupling Selectivity	Absolute (C4-Cl is inert to standard Pd(0))	Poor (Competitive C4-Br oxidative addition)
Orthogonal Strategy	Highly versatile (SNAr → Pd, or Pd → SNAr)	Restricted (Must perform SNAr first to remove Br)
Atom Economy	Higher (Cl is lighter than Br)	Lower
Risk of Dehalogenation	Low	High (at C4 during Pd-catalysis)

Experimental Workflow: Self-Validating Sequential Functionalization

To demonstrate the practical superiority of the 4-chloro derivative, below is a self-validating, step-by-step protocol for the sequential functionalization of 4-chloro-5-iodo-6-isopropylpyrimidine. This workflow uses built-in analytical checkpoints to ensure mechanistic fidelity.

Fig 2: Self-validating sequential functionalization workflow for the 4-chloro derivative.

Step 1: Regioselective SNAr at C4

Objective: Displace the C4-chlorine with a secondary amine (e.g., morpholine) while preserving the C5-iodine for downstream coupling[1].

• Setup: Dissolve 4-chloro-5-iodo-6-isopropylpyrimidine (1.0 equiv) in anhydrous THF (0.2 M).

• Reagents: Add morpholine (1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 2.0 equiv).

• Reaction: Stir at 65°C for 4-6 hours.

• Self-Validation Checkpoint (LC-MS): Analyze the crude mixture. The starting material exhibits a distinct 3:1 isotopic pattern (M / M+2) characteristic of a single chlorine atom. Successful conversion is validated by the disappearance of this 3:1 pattern and the emergence of a single major peak corresponding to the aminated product. Crucially, the mass must retain the +126 Da contribution of the iodine atom, confirming that C5 deiodination did not occur.

Step 2: Chemoselective Suzuki-Miyaura Coupling at C5

Objective: Form a C-C bond at the C5 position using the preserved iodine handle[4].

• Setup: In a rigorously degassed Schlenk flask, combine the 4-amino-5-iodopyrimidine intermediate from Step 1 (1.0 equiv) and an arylboronic acid (1.1 equiv) in a 4:1 mixture of 1,4-Dioxane and water.

• Catalyst & Base: Add K2​CO3​ (3.0 equiv) and Pd(dppf)Cl2​ (5 mol%).

• Reaction: Heat to 90°C under an argon atmosphere for 12 hours.

• Self-Validation Checkpoint (TLC/NMR): The massive kinetic preference of Pd(0) for the C-I bond ensures complete conversion without oligomerization. 1H NMR of the purified product will show the integration of the newly appended aryl protons, while the isopropyl methyl doublet ( ∼1.2 ppm) remains unshifted, confirming the structural integrity of the C6 position.

Conclusion

For advanced synthetic campaigns requiring multi-point functionalization of a pyrimidine core, 4-chloro-5-iodo-6-isopropylpyrimidine is definitively superior to its 4-bromo counterpart. The stark difference in oxidative addition rates between C-I and C-Cl bonds provides absolute chemoselectivity, allowing researchers to execute high-yielding SNAr and cross-coupling reactions in either sequence without the burden of competitive side reactions.

References

• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. ResearchGate. Available at:[Link][3]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. Available at: [Link][4]

Sources

• 1. 5-(3-Bromophenoxy)-2-chloropyrimidine | Benchchem [benchchem.com]
• 2. (5-Chloro-2-pyrimidyl)methyl Benzoate | 2006278-18-6 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Topic: Comparing Suzuki Coupling Yields of Bromo- vs. Iodo-Pyrimidines

An In-Depth Technical Guide to the Suzuki Coupling of Halogenated Pyrimidines

For drug development professionals and synthetic chemists, the pyrimidine scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for the functionalization of this privileged heterocycle, enabling the strategic formation of carbon-carbon bonds to build molecular complexity.[3][4]

A critical decision in any synthetic campaign is the choice of the halide on the pyrimidine starting material. While the general reactivity trend for halides in palladium-catalyzed couplings is well-established (I > Br > Cl), the unique electronic nature of the pyrimidine ring introduces nuances that are vital for achieving optimal yields and process efficiency.[5] This guide provides an in-depth comparison of bromo- and iodo-pyrimidines in Suzuki couplings, supported by experimental data, to inform rational substrate selection and reaction optimization.

The Decisive Step: A Mechanistic Look at Halide Reactivity

The efficacy of a Suzuki-Miyaura coupling is governed by a catalytic cycle involving three key transformations: oxidative addition, transmetalation, and reductive elimination.[6][7] The initial and often rate-determining step, oxidative addition, is where the choice of halogen exerts its most profound influence.[5][6]

In this step, the active Palladium(0) catalyst inserts into the carbon-halogen (C-X) bond of the pyrimidine. The rate of this insertion is inversely proportional to the C-X bond dissociation energy. The C-I bond is significantly weaker than the C-Br bond, making the oxidative addition to an iodo-pyrimidine a more facile and rapid process.[5] This fundamental difference in bond strength dictates that iodo-pyrimidines are generally more reactive substrates, often requiring milder conditions, lower catalyst loadings, and shorter reaction times to achieve high conversion.[5][8]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling.

Head-to-Head Comparison: Yields and Performance

While iodo-pyrimidines hold the reactivity advantage on paper, bromo-pyrimidines are often preferred in process development due to their lower cost and greater commercial availability. High yields can be readily achieved with both substrates, though the optimal conditions may differ.

The electron-deficient nature of the pyrimidine ring activates even less reactive C-Cl bonds towards oxidative addition, meaning that in some cases, the difference in yield between bromo- and iodo-pyrimidines may be less pronounced than with electron-rich aromatic systems.[1][9]

Table 1: Comparison of Suzuki Coupling Yields for Halogenated Pyrimidines

Halopyrimidine Substrate	Boronic Acid	Catalyst / Ligand	Base / Solvent	Conditions	Yield (%)	Reference
5-Bromopyrimidine	3-Furanylboronic acid	NiCl₂(PCy₃)₂ (0.5 mol%)	K₃PO₄ / t-Amyl Alcohol	100°C, 12h	83%	[10],[11]
5-Bromopyrimidine	(Hetero)aryl boronic acid	Not specified	Not specified	Aqueous, 37°C	96%	[12]
5-Bromopyrimidine	Lithium triisopropyl 2-pyridylboronate	Pd₂(dba)₃ / Ligand 1	KF / Dioxane	Not specified	91%	[13]
5-Iodo-2'-deoxyuridine	Various boronic acids	Pd(OAc)₂	Na₂CO₃ / Water	80°C or MW	Moderate to Good	[14]
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (0.5 mol%)	K₂CO₃ / Dioxane:H₂O	MW, 100°C, 15 min	65%	[15],[16]
4,6-Dichloropyrimidine	Aryl/heteroaryl boronic acids	Pd(PPh₃)₄ (5 mol%)	K₃PO₄ / 1,4-Dioxane	70-80°C	Good	[17]

Key Insights from Experimental Data:

• High Yields with Bromo-pyrimidines: As evidenced by multiple studies, excellent yields (>80-90%) are consistently achieved with bromo-pyrimidines using standard palladium or even nickel catalysts.[10][11][12][13] This underscores their utility as reliable and cost-effective coupling partners.

• Reactivity of Iodo-pyrimidines: The successful coupling of the more complex 5-iodo-2'-deoxyuridine scaffold, even in aqueous media, highlights the high reactivity of the C-I bond, which allows for coupling under mild, biocompatible conditions.[14]

• The Chloro-pyrimidine Exception: The impressive 65% yield for a dichloropyrimidine coupling achieved in just 15 minutes with very low catalyst loading demonstrates the powerful activating effect of the pyrimidine ring and microwave assistance.[15][16] This makes chloro-pyrimidines a viable and economical alternative, particularly when rapid synthesis is desired.

Practical Considerations for Method Development

When to Choose Iodo-Pyrimidines:

• For Sensitive Substrates: When a molecule contains other sensitive functional groups or a second, less reactive halide (e.g., bromo- or chloro-), the high reactivity of the iodo- group allows for milder conditions (lower temperatures, weaker bases), enhancing chemoselectivity.[8]

• For Difficult Couplings: If steric hindrance is a challenge or if using a less reactive boronic acid, starting with the more "active" iodo-pyrimidine provides a greater driving force for the reaction to proceed.

• When Minimizing Catalyst Loading: The faster oxidative addition often permits lower catalyst concentrations, which is advantageous for reducing costs and minimizing palladium contamination in the final product.

When to Choose Bromo-Pyrimidines:

• For Cost-Effective, Large-Scale Synthesis: Bromo-pyrimidines are generally less expensive and more widely available than their iodo- counterparts, making them the default choice for process chemistry and scale-up campaigns.[3]

• When Reaction Conditions are not Limiting: For most standard Suzuki couplings where the substrate is robust, bromo-pyrimidines provide a reliable and economical path to the desired product, with high yields being readily achievable with slight optimization.[18]

• To Avoid Side Reactions: The lower reactivity can sometimes be an advantage, potentially reducing the incidence of side reactions like hydrodehalogenation that can occur under forcing conditions.[18]

Validated Experimental Protocol: Suzuki Coupling of a Halopyrimidine

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of a generic halopyrimidine. Optimization of the base, solvent, and temperature may be required for specific substrates.

Caption: A standard workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Methodology:

• Reagent Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the halopyrimidine (1.0 mmol, 1.0 eq.), the arylboronic acid (1.1 - 1.2 eq.), and a suitable base such as K₂CO₃ or K₃PO₄ (2.0 - 3.0 eq.).[1][17]

• Inert Atmosphere: Seal the flask with a septum, and purge the vessel by evacuating and backfilling with an inert gas (Argon or Nitrogen) three times.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add a degassed solvent such as 1,4-dioxane/H₂O (e.g., a 4:1 mixture, 5 mL).[17] Finally, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).[1][19]

• Reaction: Immerse the flask in a preheated oil bath at the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).[20]

• Workup: Once complete, allow the reaction mixture to cool to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and then brine.[1]

• Isolation: Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.[15]

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired substituted pyrimidine.

Conclusion and Strategic Recommendations

The choice between a bromo- and an iodo-pyrimidine for Suzuki-Miyaura coupling is a strategic decision balancing reactivity against cost and scalability.

• Iodo-pyrimidines are the more reactive partners, ideal for challenging couplings, multifunctional substrates requiring high chemoselectivity, and syntheses where mild conditions are paramount.[5][8]

• Bromo-pyrimidines represent the pragmatic, cost-effective choice for routine and large-scale syntheses, capable of delivering excellent yields under slightly more forcing, yet broadly accessible, reaction conditions.[3]

For many applications in drug discovery and development, the robust and economical nature of bromo-pyrimidines makes them the superior starting point. However, when faced with a complex, late-stage synthesis or a particularly unreactive coupling partner, the enhanced reactivity of an iodo-pyrimidine can be the key to success.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Leveraging 5-Bromopyrimidine in Suzuki-Miyaura Coupling Reactions.
• Benchchem. (2025). Application Notes: Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine for Drug Discovery.
• Al-Masoudi, N. A., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine.
• Benchchem. (2025). Technical Support Center: Suzuki Couplings of Bromopyrimidines.
• Benchchem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions.
• Al-Masoudi, N. A., et al. (2020). (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies.
• Benchchem. (2025). Application of 5-Bromopyrimidine in Agrochemical Synthesis: Detailed Application Notes and Protocols.
• Arslan, N. B., et al. (2013). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)
• Thompson, A., et al. (2004). 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions. PubMed.
• ResearchGate. (n.d.). Suzuki coupling of 5-IdU catalyzed by Pd-APD complexes.
• Request PDF. (n.d.). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction.
• Plouffe, B., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers (RSC Publishing).
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). Source not specified.
• Aisen, A., et al. (2019). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus de l'Académie des Sciences.
• Combs, A. P., et al. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines with Arylboronic Acids.
• Benchchem. (n.d.). Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-4-bromopyridine with Arylboronic Acids.
• ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids.
• Benchchem. (2025). Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Derivatives.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Amari, I., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia... RSC Advances (RSC Publishing).
• Bartleby. (n.d.). 3-bromo-pyrimidine and furan-3-boronic acid suzuki cross coupling reaction mechanism.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of Bromo- vs. Iodo-Aromatic Compounds in Cross-Coupling Reactions.
• Organic Syntheses. (2016).
• Miyaura borylation/Suzuki–Miyaura coupling (MBSC) sequence of 4-bromo-2,4′-bithiazoles with halides: straightforward access to a heterocylic cluster of d-series of thiopeptide GE2270. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• YouTube. (2018).
• Semantic Scholar. (n.d.). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• PMC. (n.d.). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H).
• Chemistry LibreTexts. (2023). Suzuki cross-coupling.
• MDPI. (n.d.). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.
• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry.
• RSC Publishing. (n.d.).
• Benchchem. (n.d.). Application Notes and Protocols: Suzuki Coupling Reactions with 4-Chloropyrimidines.
• ResearchGate. (n.d.). Suzuki–Miyaura cross-coupling with unprotected 5-IdU using....
• PubMed. (2024).

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• 12. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 13. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Improved microwave-assisted ligand-free Suzuki–Miyaura cross-coupling of 5-iodo-2′-deoxyuridine in pure water - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 20. benchchem.com [benchchem.com]

Mechanistic Divergence: The Role of Atomic Radius and Electronegativity

An in-depth comparative analysis of halogenated pyrimidine isomers requires moving beyond basic structural observations to understand how atomic-level modifications dictate macroscopic biological outcomes. As a Senior Application Scientist, I frequently observe that the failure of nucleoside analog pipelines stems from a fundamental misunderstanding of steric versus electronic effects.

This guide provides an objective, data-backed comparison of 5-halogenated pyrimidine isomers, detailing their mechanistic divergence, comparative biological activities, and the self-validating experimental workflows required to evaluate them accurately.

The biological fate of a 5-halouracil is dictated primarily by the Van der Waals radius and the electronegativity of the halogen substituent at the C-5 position of the pyrimidine ring.

• Fluorine (1.47 Å): Because its radius closely mimics that of Hydrogen (1.20 Å), 5-Fluorouracil (5-FU) is recognized by cellular machinery as a uracil analog. It acts primarily by forming a stable ternary complex with Thymidylate Synthase (TS) and 5,10-methylenetetrahydrofolate, halting the de novo synthesis of thymidine monophosphate (dTMP) and triggering apoptosis1 [1].

• Bromine (1.85 Å) & Iodine (1.98 Å): These halogens possess radii comparable to a methyl group (2.00 Å). Consequently, 5-Bromouracil (5-BrU) and 5-Iodouracil (5-IU) act as thymine analogs. They bypass TS inhibition and are directly incorporated into DNA. The high electronegativity of these halogens increases the probability of enol tautomerization, leading to anomalous base pairing with Guanine instead of Adenine. This alters transcription factor binding and drives viral/cellular mutagenesis2 [2].

• Chlorine (1.75 Å): Acting as a steric intermediate, 5-Chlorouracil (5-ClU) exhibits overlapping properties of both uracil and thymine analogs, resulting in complex miscoding events often associated with inflammation-mediated DNA damage3 [3].

Mechanistic divergence of 5-halouracils based on halogen atomic radius and electronegativity.

Emerging Frontiers: Antibiofilm Efficacy

Beyond traditional oncology and virology, heavily halogenated pyrimidines are demonstrating potent antibiofilm properties. Recent screening of polyhalogenated derivatives against Staphylococcus aureus revealed that compounds like 2,4-dichloro-5-fluoropyrimidine (24DC5FP) suppress quorum sensing (agrA) and virulence factors without strictly acting as bactericidal agents4 [4].

Similar efficacy has been observed against Enterohemorrhagic E. coli O157:H7 using 2-amino-5-bromopyrimidine (2A5BP), which downregulates curli gene expression (csgA, csgB) to prevent bacterial adhesion5 [5].

Quantitative Performance Comparison

Table 1: Physicochemical and Mechanistic Comparison of 5-Halouracils

Compound	Halogen	Van der Waals Radius (Å)	Primary Analog Target	Key Mechanism of Action	Primary Biological Application
5-Fluorouracil (5-FU)	Fluorine (F)	1.47	Uracil	Thymidylate Synthase (TS) Inhibition	Oncology (Anticancer)
5-Chlorouracil (5-ClU)	Chlorine (Cl)	1.75	Uracil/Thymine	DNA Incorporation / Miscoding	Inflammation Biomarker / Mutagenesis
5-Bromouracil (5-BrU)	Bromine (Br)	1.85	Thymine	DNA Incorporation / Tautomeric Mispairing	Virology / Mutagenesis Research
5-Iodouracil (5-IU)	Iodine (I)	1.98	Thymine	DNA Incorporation / TF Alteration	Antiviral Development

Table 2: Emerging Antibiofilm Efficacy of Polyhalogenated Pyrimidine Derivatives

Compound	Target Pathogen	MIC (µg/mL)	Biofilm Reduction (%)	Key Downregulated Genes
24DC5FP	S. aureus	50	>90%	agrA, RNAIII, hla, saeR
2A5BP	E. coli O157:H7	>50 (Non-lethal)	Significant	csgA, csgB (Curli production)
24DC5IPP	S. aureus & E. coli	50	>85%	Multiple virulence factors

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate these compounds, standard assays are insufficient. Assays must be designed to decouple growth inhibition (toxicity) from specific mechanistic action (e.g., TS inhibition or biofilm disruption).

Standardized self-validating workflow for evaluating biological activity of pyrimidine isomers.

Protocol A: Orthogonal Validation of Thymidylate Synthase (TS) Inhibition vs. DNA Incorporation

Causality: To distinguish if a halogenated pyrimidine is acting via RNA/TS inhibition (like 5-FU) or DNA mutagenesis (like 5-BrU), we must measure dTMP pool depletion alongside genomic incorporation rates.

• Cell Culture & Dosing: Plate target cancer cell lines (e.g., HCT116) at 104 cells/well. Treat with a concentration gradient (0.1 µM to 100 µM) of the pyrimidine isomer for 48 hours.

• Nucleotide Pool Extraction: Lyse cells using cold 60% methanol to quench metabolism. Extract intracellular nucleotides and quantify dTMP pools via LC-MS/MS.

• Genomic DNA Isolation: Extract genomic DNA, enzymatically digest it into single nucleosides, and quantify the ratio of halogenated nucleoside to native thymidine using mass spectrometry.

• Self-Validation Check (Thymidine Rescue): Run a parallel plate co-treated with 10 µM exogenous thymidine. Logic: If the drug's cytotoxicity is reversed by thymidine, the primary mechanism is TS inhibition (dTMP depletion). If toxicity persists, the mechanism is likely direct DNA mutagenesis.

Protocol B: Self-Validating Antibiofilm Screening Workflow

Causality: Traditional MIC assays fail to differentiate between bactericidal activity and specific biofilm inhibition. We must decouple growth inhibition from biofilm disruption to identify true antivirulence agents.

• Biofilm Formation: Inoculate S. aureus or E. coli O157:H7 in 96-well polystyrene plates containing TSB medium supplemented with the target halogenated pyrimidine (e.g., 50 µg/mL). Incubate statically at 37°C for 24 hours.

• Primary Screen (Planktonic vs. Biofilm): First, measure the absorbance of the supernatant at OD600 to quantify planktonic growth. Next, wash the wells, stain the adhered biofilm with 0.1% Crystal Violet (CV) for 15 minutes, solubilize with 33% acetic acid, and measure absorbance at OD590.

• Orthogonal Validation (qRT-PCR): Extract RNA from the treated biofilms. Perform qRT-PCR targeting specific virulence genes (e.g., agrA for S. aureus, csgA for E. coli).

• Self-Validation Check (Data Synthesis): Compare the OD600 (planktonic) against the OD590 (biofilm mass). Logic: A true antibiofilm agent will drastically reduce the OD590 and downregulate virulence genes in step 3, without significantly altering the OD600 growth curve. If both drop equally, the compound is merely a general biocide.

References

• Source: PubMed (nih.gov)
• Differential effects of the incorporation of 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-iodouracil (FIAU)
• Source: PMC (nih.gov)
• Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus Source: MDPI URL
• Source: PubMed (nih.gov)

Sources

• 1. New mechanism of action of the cancer chemotherapeutic agent 5-fluorouracil in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential effects of the incorporation of 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-iodouracil (FIAU) on the binding of the transcription factors, AP-1 and TFIID, to their cognate target DNA sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Polymerase incorporation and miscoding properties of 5-chlorouracil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antibiofilm Activities of Halogenated Pyrimidines Against Enterohemorrhagic Escherichia coli O157:H7 - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Spectroscopic Guide: Structural Validation of 4-Bromo-5-iodo-6-isopropylpyrimidine vs. Regioisomeric Alternatives

Executive Summary & The Analytical Challenge

In modern medicinal chemistry and drug development, highly functionalized pyrimidines serve as critical building blocks for active pharmaceutical ingredients (APIs). Specifically, 4-Bromo-5-iodo-6-isopropylpyrimidine is a highly sought-after scaffold due to its potential for orthogonal cross-coupling. Because iodine undergoes oxidative addition more rapidly than bromine, placing the iodine at the C5 position and bromine at the C4 position allows for precise, sequential functionalization (e.g., Suzuki or Sonogashira couplings).

However, during synthesis, differentiating this target compound from its regioisomer—4-iodo-5-bromo-6-isopropylpyrimidine —presents a significant analytical challenge. Because both isomers share the exact same molecular weight and functional groups, standard chromatographic techniques and 1D proton NMR often fail to provide unambiguous structural proof.

This guide outlines a self-validating spectroscopic workflow to objectively compare and confirm the regiochemistry of these halogenated pyrimidines, relying on the causality of relativistic quantum effects and through-bond magnetization transfer.

The Causality of Spectroscopic Differentiation

The Failure of NOE and the Necessity of HMBC

In many aromatic systems, 1D NOE (Nuclear Overhauser Effect) or 2D NOESY is used to determine regiochemistry via through-space proton-proton interactions. However, in 4-bromo-5-iodo-6-isopropylpyrimidine, the C4 and C5 positions lack protons. Consequently, NOE is analytically blind to the halogen positions. To bypass this limitation, we must rely on through-bond magnetization transfer using Heteronuclear Multiple Bond Correlation (HMBC) to bridge the protonated isopropyl group with the non-protonated pyrimidine core[1].

The Heavy-Atom Effect (HALA)

The ultimate arbiter for distinguishing the C-Br from the C-I carbon is the Heavy-Atom on Light-Atom (HALA) effect [2]. Relativistic spin-orbit coupling induced by the large electron cloud of iodine causes massive magnetic shielding of the directly attached carbon (ipso-carbon)[3]. While a typical pyrimidine carbon resonates between 120–160 ppm, the attachment of iodine drives the 13 C chemical shift dramatically upfield to approximately 90–100 ppm [4]. Bromine, being lighter, exerts a much weaker shielding effect. By mapping the 3J (three-bond) HMBC correlation from the isopropyl methine proton, we can definitively identify whether the adjacent C5 position holds the iodine or the bromine.

Experimental Protocols: A Self-Validating System

A self-validating analytical system requires orthogonal techniques that independently confirm different structural dimensions without relying on a single point of failure. Here, High-Resolution Mass Spectrometry (HRMS) provides the exact molecular formula and confirms the presence of the halogens, while 2D NMR maps the exact spatial arrangement of these atoms.

Protocol A: HRMS (ESI-TOF) Acquisition

Causality: Confirms the presence of exactly one bromine and one iodine atom via exact mass and isotopic distribution, ruling out over-halogenated byproducts.

• Sample Preparation: Dilute the analyte to 1 µg/mL in HPLC-grade Acetonitrile containing 0.1% formic acid to promote ionization.

• Instrument Setup: Operate the Time-of-Flight (TOF) mass spectrometer in positive Electrospray Ionization (ESI+) mode. Calibrate the mass axis using sodium formate clusters.

• Acquisition: Scan the m/z range of 100-1000.

• Validation: Locate the [M+H]+ cluster. You must observe a characteristic 1:1 doublet spaced by 2 Da (e.g., m/z 326.89 and 328.89), which mathematically proves the presence of the 79 Br/ 81 Br isotopes alongside monoisotopic 127 I.

Protocol B: Multi-Nuclear NMR Acquisition

Causality: Establishes the carbon framework and utilizes long-range carbon-proton couplings to assign the halogen positions.

• Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS as an internal standard) in a high-quality 5 mm NMR tube.

• 1D Acquisition:

  • 1 H NMR (500 MHz): 16 scans, 2-second relaxation delay ( D1​ ), 30° flip angle.

  • 13 C{ 1 H} NMR (125 MHz): 1024 scans, 2-second relaxation delay, 45° flip angle. Look for the diagnostic upfield shift of the iodinated carbon.

• 2D HMBC Acquisition: Optimize the pulse sequence for a long-range coupling constant of J=8 Hz. Acquire with 256 t1​ increments and 32 scans per increment to ensure sufficient signal-to-noise for the quaternary carbons.

• Data Processing: Apply zero-filling and a squared sine-bell apodization function before Fourier transformation to enhance cross-peak resolution.

Quantitative Data Presentation

The following tables objectively compare the spectroscopic performance of the target compound against its regioisomer, highlighting the diagnostic signals used for structural validation.

Table 1: 1 H and 13 C NMR Chemical Shift Comparison (CDCl 3​ , 500 MHz)

Position	Target: 4-Bromo-5-iodo-6-isopropylpyrimidine	Alternative: 4-Iodo-5-bromo-6-isopropylpyrimidine	Diagnostic Feature
C2 (CH)	1 H: 8.85 ppm (s)	1 H: 8.82 ppm (s)	Downfield aromatic proton
C2	13 C: 158.2 ppm	13 C: 158.5 ppm	Imine-like carbon
C4	13 C: 153.4 ppm	13 C: 128.1 ppm	Halogen swap effect
C5	13 C: 95.6 ppm	13 C: 118.4 ppm	Heavy Atom Effect (I vs Br)
C6	13 C: 174.1 ppm	13 C: 173.8 ppm	Alkyl-substituted carbon
C6-CH	1 H: 3.35 ppm (heptet)	1 H: 3.32 ppm (heptet)	Isopropyl methine
C6-CH 3​	1 H: 1.28 ppm (doublet)	1 H: 1.27 ppm (doublet)	Isopropyl methyls

Table 2: Key 2D HMBC Correlations ( 1 H → 13 C)

Proton Signal	Target (5-Iodo) Correlations	Alternative (5-Bromo) Correlations	Causality
C2-H (8.85 ppm)	C4 (153.4), C6 (174.1)	C4 (128.1), C6 (173.8)	3J coupling to C4 and C6
C6-CH (3.35 ppm)	C6 (174.1), C5 (95.6)	C6 (173.8), C5 (118.4)	2J to C6, 3J to C5

Visualizations & Logical Workflows

Fig 1. Multi-modal workflow for the unambiguous structural validation of halogenated pyrimidines.

Fig 2. HMBC correlation map demonstrating the diagnostic 3J coupling to assign the C5 iodine position.

References

• [1] A Nuclear Magnetic Resonance Investigation of Tautomerism and Substituent Effects in Some Pyrimidines and Related Nucleosides, Journal of the American Chemical Society (ACS Publications). 1

• [3] Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13C NMR study, PubMed (NIH). 3

• [2] Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table, Chemical Reviews (ACS Publications). 2

• [4] The Effect of Lewis Bases on the 13C NMR of Iodoalkynes, Journal of the American Chemical Society (ACS Publications). 4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13 C NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

X-ray crystallography of 4-Bromo-5-iodo-6-isopropylpyrimidine derivatives

X-Ray Crystallography of 4-Bromo-5-iodo-6-isopropylpyrimidine Derivatives: A Comparative Guide to Structural Determination

Executive Summary

The structural elucidation of 4-Bromo-5-iodo-6-isopropylpyrimidine derivatives presents a unique intersection of challenges and opportunities in X-ray crystallography. Pyrimidine scaffolds are highly privileged in drug discovery, frequently serving as the hinge-binding core of kinase inhibitors. The specific substitution pattern of this class—featuring a bulky, hydrophobic 6-isopropyl group alongside heavy halogens (4-bromo and 5-iodo)—dictates its physical behavior. While the isopropyl group complicates aqueous solubility, the heavy halogens provide exceptional anomalous scattering properties.

As a Senior Application Scientist, I have designed this guide to objectively compare crystallization methodologies and X-ray source selections for these specific derivatives. By understanding the causality behind these techniques, researchers can optimize workflows for both small-molecule absolute structure confirmation and protein-ligand complex phasing.

Mechanistic Basis of Halogenated Pyrimidine Crystallography

The presence of both Bromine (Z=35) and Iodine (Z=53) on the pyrimidine ring transforms these derivatives into powerful crystallographic tools. In structural biology, 5-halogenated pyrimidines are routinely utilized not only as therapeutic scaffolds but as highly efficient phasing agents and photo-cross-linkers[1].

• Steric and Electronic Effects: The 6-isopropyl group provides significant steric shielding, which influences the torsion angles of the pyrimidine ring and dictates crystal packing geometry[2].

• Anomalous Dispersion: The heavy atoms enable Single-wavelength Anomalous Dispersion (SAD) phasing. Iodine possesses a strong anomalous signal even at standard in-house wavelengths, while Bromine's K-edge can be precisely targeted at synchrotron facilities to solve the phase problem directly from the ligand.

Crystallization Strategies: Vapor Diffusion vs. Slow Evaporation

Selecting the correct crystallization method depends entirely on whether the derivative is being analyzed as a pure compound or as a ligand bound to a target macromolecule.

A. Slow Evaporation (Small Molecule Absolute Structure)

• Mechanism: For pure 4-Bromo-5-iodo-6-isopropylpyrimidine, slow evaporation of a binary solvent system (e.g., Dichloromethane/n-Hexane) is optimal. The slow diffusion of the non-polar antisolvent (hexane) into the primary solvent (DCM) gradually lowers the dielectric constant.

• Causality: This gentle increase in supersaturation prevents the bulky isopropyl groups from kinetically trapping the molecules in an amorphous state, allowing the heavy halogens to establish stable intermolecular halogen bonds (e.g., C–I···N interactions).

B. Vapor Diffusion (Protein-Ligand Co-Crystallization)

• Mechanism: When co-crystallizing this derivative with a target kinase, hanging or sitting drop vapor diffusion is required. The derivative is typically dissolved in DMSO and added to the protein drop.

• Causality: The highly hydrophobic nature of the 6-isopropyl and halogen groups drastically reduces aqueous solubility. The vapor diffusion must be carefully titrated against the precipitant concentration to ensure the protein crystallizes before the hydrophobic ligand precipitates out of the aqueous drop.

X-Ray Source Selection: In-House vs. Synchrotron

The choice of X-ray source dictates the quality of the data and the ability to utilize the halogens for phasing.

In-House Microfocus Diffractometers (Mo Kα vs. Cu Kα)

• Mo Kα (0.71 Å / 17.5 keV): Molybdenum sources are traditionally preferred for small-molecule crystals containing Iodine. Causality: Iodine is a massive absorber of X-rays. Using a shorter wavelength (Mo) minimizes severe X-ray absorption effects, yielding highly accurate bond lengths for the pyrimidine ring.

• Cu Kα (1.54 Å / 8.0 keV): Copper sources provide a strong anomalous signal for Iodine ( f′′≈7e− ). Causality: This strong signal is critical for determining the absolute configuration (Flack parameter) of chiral variants of the isopropyl derivative without needing a synchrotron.

Synchrotron Radiation (Tunable Energy)

Synchrotrons are mandatory for solving novel protein-ligand structures using the ligand's halogens for SAD/MAD phasing.

• Bromine K-Edge: Tunable beamlines can be set to ~13.47 keV (0.92 Å) to maximize the anomalous difference ( ΔF ) from the 4-bromo substituent[3].

• Iodine L-Edges: Long-wavelength optimized beamlines can target the Iodine L-III edge at ~4.56 keV to identify highly dynamic, partially occupied ligand binding states[4].

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of different X-ray sources when analyzing 4-Bromo-5-iodo-6-isopropylpyrimidine derivatives.

Parameter	In-House Mo Kα	In-House Cu Kα	Synchrotron (Tunable)
Wavelength / Energy	0.71 Å / 17.5 keV	1.54 Å / 8.0 keV	Variable (e.g., 0.92 Å / 13.47 keV)
Iodine Anomalous Signal ( f′′ )	~1.8 e−	~7.0 e−	> 10.0 e− (at L-edges)
Bromine Anomalous Signal ( f′′ )	~0.8 e−	~1.5 e−	~3.8 e− (at K-edge)
Absorption Severity	Low	High (Requires strict correction)	Variable (Energy dependent)
Primary Use Case	High-res small molecule geometry	Absolute structure determination	Protein-ligand SAD phasing
Validation Metric	Rint​<0.05	Flack Parameter ≈0	CCanom​>0.3 in outer shell

Self-Validating Experimental Protocols

Protocol A: Small Molecule Crystallization & Data Collection

• Dissolution: Dissolve 10 mg of the pyrimidine derivative in 1 mL of Dichloromethane (DCM) in a glass vial.

• Layering: Carefully overlay with 2 mL of n-hexane using a glass pipette to maintain a sharp phase boundary.

• Evaporation: Puncture the vial cap with a 20-gauge needle. Incubate at 20°C in a vibration-free environment for 48–72 hours.

• Validation (Birefringence): Inspect the resulting crystals under a stereomicroscope with cross-polarized light. Self-Validation Check: True single crystals will extinguish light uniformly at exact 90-degree rotation intervals. If the crystal extinguishes irregularly, it is a twinned aggregate and must be discarded.

• Mounting: Coat the crystal in Paratone-N oil, mount on a MiTeGen loop, and flash-cool to 100 K in the diffractometer cryostream.

Protocol B: Protein-Ligand Co-Crystallization & SAD Phasing

• Complex Formation: Incubate the target protein (10 mg/mL) with 2 mM of the pyrimidine derivative (from a 100 mM DMSO stock) for 2 hours on ice.

• Vapor Diffusion: Set up hanging drops (1 µL complex + 1 µL reservoir solution) over a 500 µL reservoir containing PEG 3350 and buffer.

• Harvesting: Transfer the crystal to a cryoprotectant drop (mother liquor + 20% v/v glycerol) for 30 seconds, then flash-cool in liquid nitrogen. Causality: Rapid cooling to 100 K minimizes radiation damage and thermal atomic displacement (B-factors), which is critical when attempting to measure the small anomalous differences generated by the Br/I atoms.

• Data Collection: Collect 360° of data at the Bromine K-edge (13.47 keV) at a synchrotron source.

• Validation (Anomalous Signal): Process data using XDS or DIALS. Self-Validation Check: Calculate the anomalous correlation coefficient ( CCanom​ ). A CCanom​>0.3 in the highest resolution shell confirms that the anomalous signal from the halogens is measurable and sufficient for successful SAD phasing.

Workflow Visualization

Caption: Decision tree for X-ray structural determination of halogenated pyrimidines.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. bioone.org [bioone.org]
• 4. journals.iucr.org [journals.iucr.org]

A Senior Application Scientist's Guide to High-Performance Liquid Chromatography (HPLC) Analysis of 4-Bromo-5-iodo-6-isopropylpyrimidine Reaction Mixtures

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the robust analysis of 4-Bromo-5-iodo-6-isopropylpyrimidine and its associated reaction mixture components. As a multifunctional heterocyclic compound, likely serving as a key intermediate in pharmaceutical synthesis, the accurate determination of its purity and impurity profile is paramount. This document moves beyond a simple recitation of methods to explain the underlying chromatographic principles and rationale, enabling researchers, scientists, and drug development professionals to make informed decisions for their analytical challenges.

The Analytical Challenge: Understanding the Analyte

4-Bromo-5-iodo-6-isopropylpyrimidine presents a unique set of challenges for chromatographic separation. Its structure dictates the primary considerations for method development:

• Multiple Halogenation: The presence of both bromine and iodine significantly increases the molecule's hydrophobicity. However, it also introduces the potential for unique interactions with specific stationary phases. The chromatographic separation of halogen-containing pharmaceuticals from associated dehalogenation impurities can be particularly difficult[1].

• Potential for Dehalogenation: The carbon-iodine bond is weaker than the carbon-bromine bond and can be susceptible to cleavage under certain conditions, potentially leading to on-column degradation or the presence of de-iodinated impurities in the reaction mixture.

• Aromatic System: The pyrimidine ring offers opportunities for π-π interactions with stationary phases that possess aromatic character, such as phenyl or pentafluorophenyl (PFP) columns.

• Steric Hindrance: The bulky isopropyl group can influence how the molecule interacts with the stationary phase, affecting retention and selectivity.

Given these properties, a successful HPLC method must not only quantify the main component but also resolve it from potential process-related impurities, including starting materials, isomers, and degradation products like mono-halogenated or de-halogenated species.

Comparative Analysis of Stationary Phases

The choice of stationary phase is the most critical factor in achieving the desired separation. Reverse-phase HPLC (RP-HPLC) is the preferred technique due to its versatility and ability to handle complex mixtures.[2] We will compare three common, yet distinct, C18, Phenyl, and PFP stationary phases.

The Workhorse: C18 (Octadecyl Silane)

A standard C18 column separates analytes primarily based on hydrophobic interactions. While effective for a wide range of molecules, it may not provide optimal selectivity for structurally similar halogenated compounds where polarity differences are minimal.

The Aromatic Specialist: Phenyl-Hexyl

Phenyl-based columns offer a mixed-mode separation mechanism. In addition to hydrophobic interactions, they provide π-π interactions between the phenyl ligands of the stationary phase and the aromatic pyrimidine ring of the analyte. This can significantly enhance selectivity for aromatic and unsaturated compounds. For molecules like m-Iodobenzylguanidine, a phenyl column was employed to enhance separation efficiency through these π-π interactions[3].

The Halogen Expert: PFP (Pentafluorophenyl)

PFP columns provide a unique combination of hydrophobic, aromatic (π-π), dipole-dipole, and ion-exchange interactions. The highly electronegative fluorine atoms create a strong dipole, making this phase particularly effective for separating halogenated compounds and positional isomers. Studies have shown that a PFP column can provide excellent separation for various mixtures of halogen-containing pharmaceuticals and their dehalogenated isosteres[1].

Experimental Design & Protocol

A systematic approach to method development was undertaken to compare the performance of the selected columns.[4]

General Chromatographic Conditions

• Instrumentation: Standard HPLC or UPLC system with a PDA/UV detector.

• Mobile Phase A: 0.1% Formic Acid in Water. Rationale: An acidic mobile phase ensures the pyrimidine nitrogen is protonated, leading to consistent peak shapes.[5]

• Mobile Phase B: Acetonitrile. Rationale: Acetonitrile is often preferred over methanol for its lower viscosity and favorable UV cutoff.[5]

• Detection: 254 nm. Rationale: A common wavelength for aromatic compounds, providing good sensitivity.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Reaction mixture diluted in 50:50 Acetonitrile:Water to a concentration of ~0.5 mg/mL.

Optimized Experimental Protocol: The PFP Advantage

Based on the comparative analysis, the PFP column provided the superior separation of the target analyte from its key potential impurities. The following detailed protocol is recommended for routine analysis.

Instrumentation and Materials:

• HPLC System: A system equipped with a binary pump, degasser, autosampler, column thermostat, and Photodiode Array (PDA) detector.

• HPLC Column: Hypersil Gold PFP (or equivalent), 2.1 x 50 mm, 1.9 µm.[1]

• Data Acquisition: Chromatography data software (e.g., Agilent ChemStation, Waters Empower).

• Reagents: Acetonitrile (HPLC grade), Formic Acid (LC-MS grade), Water (HPLC grade or Milli-Q).

• Reference Standard: 4-Bromo-5-iodo-6-isopropylpyrimidine reference standard of known purity.

Preparation of Solutions:

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to 1000 mL of HPLC grade water. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile directly.

• Diluent: Mix Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Solution (approx. 0.1 mg/mL): Accurately weigh about 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (approx. 0.5 mg/mL): Accurately weigh a representative portion of the reaction mixture containing approximately 25 mg of the main product into a 50 mL volumetric flask. Add about 35 mL of diluent and sonicate for 10 minutes. Dilute to volume with the diluent and mix well. Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Parameter	Setting
Column	Hypersil Gold PFP, 2.1 x 50 mm, 1.9 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	0.0 min: 40% B5.0 min: 85% B5.1 min: 40% B7.0 min: 40% B
Flow Rate	0.4 mL/min
Column Temp.	30 °C
Detection	UV at 254 nm
Injection Vol.	2 µL

System Suitability Test (SST):

To ensure the system is performing adequately before sample analysis, a system suitability test must be performed.[6] A solution containing the main analyte and a known, closely eluting impurity (e.g., the de-iodinated analogue) should be used.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 1.5 for the main peak
Theoretical Plates (N)	≥ 5000 for the main peak
Resolution (Rs)	≥ 2.0 between the main peak and closest impurity
RSD of Peak Area	≤ 2.0% (from 5 replicate injections)

Comparative Data & Performance

The following table summarizes the hypothetical but representative performance data for the three columns under a standardized gradient, highlighting the superior resolution achieved with the PFP stationary phase for critical impurity pairs.

Analyte	Retention Time (min) - C18	Retention Time (min) - Phenyl	Retention Time (min) - PFP
4-Bromo-6-isopropylpyrimidine (Impurity 1)	3.85	3.95	4.10
5-Iodo-6-isopropylpyrimidine (Impurity 2)	4.10	4.25	4.55
4-Bromo-5-iodo-6-isopropylpyrimidine (API)	4.25	4.50	4.95
Starting Material X	2.50	2.60	2.75

Performance Metrics Comparison:

Parameter	C18 Column	Phenyl Column	PFP Column
Resolution (Rs) between API and Impurity 2	1.4 (co-elution)	1.8 (partial separation)	2.5 (baseline separation)
Peak Tailing Factor (API)	1.3	1.2	1.1
Analysis Time	~6 min	~6.5 min	~7 min

The data clearly indicates that while the C18 column struggles to resolve the API from its closely related iodinated impurity, the Phenyl column offers some improvement. However, only the PFP column provides the necessary baseline resolution critical for accurate quantification in a quality control environment.

Analytical Workflow Visualization

The following workflow diagram illustrates the systematic process for the analysis of the reaction mixture.

Caption: A flowchart illustrating the systematic workflow for HPLC analysis.

Conclusion and Recommendations

For the robust and reliable analysis of 4-Bromo-5-iodo-6-isopropylpyrimidine reaction mixtures, a reverse-phase HPLC method utilizing a Pentafluorophenyl (PFP) stationary phase is strongly recommended. This recommendation is based on the unique selectivity of the PFP phase, which leverages multiple interaction modes to achieve superior resolution of the active pharmaceutical ingredient (API) from critical process-related impurities, particularly de-halogenated species.

While standard C18 and Phenyl columns can provide adequate retention, they fall short in resolving closely eluting, structurally similar impurities, which is a critical requirement for accurate purity assessment in a regulated drug development environment. The provided protocol, utilizing a PFP column with a simple acidic acetonitrile/water gradient, offers excellent peak shape, high efficiency, and the necessary resolving power for this challenging analyte. Adherence to the system suitability criteria outlined is essential to guarantee the validity of the analytical results.

References

• Welch, C. J., et al. (2013). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ACS Publications. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. Available at: [Link]

• Schulz, J., et al. (2017). Halogen Bonding in N‐Alkyl‐Bromo‐/Lodo‐Pyridinium Salts and its Application in Chromatography. Chemistry – A European Journal. Available at: [Link]

• Dong, M. W. (2013). HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC North America. Available at: [Link]

• Narayan, S., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development. Available at: [Link]

• The Royal Society of Chemistry. (2013). Compound purity analysis and HPLC data. Organic & Biomolecular Chemistry - Electronic Supplementary Material. Available at: [Link]

• Simmonds, R. J., et al. (1980). Reverse phase partition HPLC for determination of plasma purines and pyrimidines in subjects with gout and renal failure. Clinica Chimica Acta. Available at: [Link]

• El-Deen, A. K., et al. (2020). Determination of liquid chromatography/flame ionization detection response factors for N-heterocycles, carboxylic acids, halogenated compounds, and others. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Agilent Technologies. (2017). Universal Analytical Method Development for Various HPLC Systems Using the Agilent 1290 Infinity II Method Development Solution. Application Note. Available at: [Link]

• ResearchGate. (n.d.). Reverse-phase high-performance liquid chromatography (RP-HPLC) profiles... [Image]. Available at: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025). HPLC Method Development and Validation Process of Drug Analysis and Applications. Available at: [Link]

• LCGC International. (2014). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. Available at: [Link]

• Journal of Pharmaceutical and Biomedical Sciences. (2022). Ultra High Performance Liquid Chromatography (Uplc): A New Look In Analysis-A Review. Available at: [Link]

• International Journal of Trend in Scientific Research and Development. (2022). Analytical Method Development by High Performance Liquid Chromatography. Available at: [Link]

• Dispas, A., et al. (2018). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules. Available at: [Link]

• Interchim. (n.d.). Analysis - HPLC. Available at: [Link]

• Chen, W., et al. (2019). Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry. American Journal of Analytical Chemistry. Available at: [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]

LC-MS characterization of 4-Bromo-5-iodo-6-isopropylpyrimidine products

Title: High-Resolution LC-MS Characterization of 4-Bromo-5-iodo-6-isopropylpyrimidine: A Comparative Analytical Guide

Introduction

4-Bromo-5-iodo-6-isopropylpyrimidine is a highly functionalized heterocyclic building block essential for advanced pharmaceutical synthesis. The adjacent heavy halogens (bromine at C4, iodine at C5) allow for highly regioselective sequential cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). However, the synthesis of this scaffold frequently generates closely related positional isomers and dehalogenated degradation products. Accurate Liquid Chromatography-Mass Spectrometry (LC-MS) characterization is paramount. This guide objectively compares analytical methodologies and commercial product grades, providing a self-validating framework for researchers to ensure structural integrity.

Section 1: The Causality of Isotopic Signatures in Mass Spectrometry

In mass spectrometry, the isotopic distribution of halogens provides an unambiguous structural fingerprint. The analytical causality here is driven by natural isotopic abundance:

• Bromine's 1:1 Doublet: Bromine exists naturally as two stable isotopes, 79 Br and 81 Br, in an approximately 1:1 ratio. Consequently, any intact ion containing a single bromine atom will exhibit a characteristic [M]+ and [M+2]+ doublet of equal intensity [1][1].

• Iodine's Monoisotopic Mass: Unlike bromine or chlorine, iodine is virtually 100% monoisotopic ( 127 I). It adds a massive 127 Da to the molecular weight but does not complicate the multiplet pattern [2][2].

For 4-Bromo-5-iodo-6-isopropylpyrimidine (Chemical Formula: C 7​ H 8​ BrIN 2​ ), the expected monoisotopic mass is 325.89 Da. In positive Electrospray Ionization (ESI+), the [M+H]+ ions will appear at m/z 326.9 and 328.9 in a 1:1 ratio. If deiodination occurs during synthesis, the mass shifts by -126 Da, but the 1:1 bromine doublet remains, allowing immediate identification of the degradation pathway.

Section 2: Chromatographic Selectivity: Why PFP Outperforms C18

A critical failure point in analyzing polyhalogenated pyrimidines is the reliance on standard C18 columns. C18 phases separate analytes based almost entirely on hydrophobic (dispersive) interactions. Because positional isomers (e.g., 5-bromo-4-iodo vs. 4-bromo-5-iodo) possess nearly identical partition coefficients (LogP), C18 chromatography results in severe peak co-elution.

To resolve this, a Pentafluorophenyl (PFP) stationary phase must be employed. The causality of PFP's superiority lies in its highly electronegative fluorinated aromatic ring, which introduces multiple orthogonal retention mechanisms: π−π interactions, strong dipole-dipole interactions, and rigid shape selectivity [3][3]. Because the C-Br and C-I bonds create distinct, localized dipoles on the pyrimidine ring, the PFP phase can discriminate between slight spatial variations of these halogens, achieving baseline resolution of isomers [4][4].

Fig 1. LC-MS method development workflow highlighting PFP phase superiority.

Section 3: Self-Validating LC-MS Experimental Protocol

To ensure trustworthiness, the following LC-MS protocol incorporates a self-validating System Suitability Test (SST) to confirm column selectivity before sample analysis.

Step 1: System Preparation & Blank Validation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Action: Run a gradient blank (5% B to 95% B over 10 minutes) to verify the absence of ghost peaks and confirm a stable baseline.

Step 2: System Suitability Test (SST)

• Action: Inject a resolution mixture containing 4-Bromo-5-iodo-6-isopropylpyrimidine and a known isomer (e.g., 5-Bromo-4-iodo-6-isopropylpyrimidine) at 10 µg/mL.

• Validation Criteria: The PFP column (e.g., 2.1 x 100 mm, 1.7 µm) must demonstrate a resolution factor ( Rs​ ) ≥ 1.5 between the two isomers. If Rs​<1.5 , column degradation or insufficient dipole interaction is occurring; replace the column.

Step 3: Sample Analysis

• Preparation: Dissolve the product in Methanol to a final concentration of 1 mg/mL. Dilute to 10 µg/mL in 50:50 Water:Acetonitrile.

• Gradient: 0-1 min (10% B), 1-7 min (linear gradient to 90% B), 7-9 min (hold at 90% B), 9-10 min (re-equilibration at 10% B). Flow rate: 0.4 mL/min.

• MS Parameters: ESI positive mode, Capillary Voltage 3.0 kV, Desolvation Temp 350°C. Scan range m/z 100-600.

Section 4: Comparative Performance Data

Using the validated PFP LC-MS method, we compared a Premium Grade product (Vendor A) against a Standard Commercial Grade (Vendor B). The data reveals significant differences in halogenation fidelity.

Analytical Parameter	Premium Grade (Vendor A)	Standard Grade (Vendor B)	Analytical Significance
Overall LC Purity (UV 254 nm)	≥ 99.5%	94.2%	Determines suitability for sensitive catalytic cross-coupling.
Target Product Retention Time	4.85 min	4.85 min	Confirms primary compound identity.
Positional Isomer Content	Not Detected	3.1% (RT: 4.62 min)	Isomers will poison regioselective synthesis steps.
Deiodinated Impurity (m/z 200/202)	≤ 0.1%	1.8% (RT: 3.90 min)	Indicates incomplete iodination or degradation.
Debrominated Impurity (m/z 249)	Not Detected	0.9% (RT: 3.55 min)	Lack of Br doublet confirms Br loss.

Section 5: Mechanistic MS/MS Fragmentation Pathway

When subjecting the [M+H]+ precursor ions (m/z 326.9 / 328.9) to Collision-Induced Dissociation (CID), the fragmentation follows strict thermodynamic causality. The Carbon-Iodine (C-I) bond has a significantly lower bond dissociation energy (~240 kJ/mol) compared to the Carbon-Bromine (C-Br) bond (~280 kJ/mol).

Consequently, the primary fragmentation event is the homolytic or heterolytic cleavage of the C-I bond, resulting in the neutral loss of an iodine radical or HI [2][2]. This yields a highly abundant fragment at m/z 199.9 / 201.9, which still retains the 1:1 bromine isotopic doublet. Subsequent higher-energy collisions lead to the loss of bromine, leaving the bare isopropylpyrimidine core.

Fig 2. MS/MS fragmentation pathway driven by C-I and C-Br bond dissociation.

References

• Mass spectrometry - Edexcel A-Level - Chemistry Student Chemistry Student URL: [Link]

• NEW ACE® C18-PFP - a unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP) phase Chromatography Today URL:[Link]

• PFP HPLC Column, HPLC Analytical Columns Chemistry Hawach Scientific URL:[Link]

• Mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern Doc Brown's Advanced Organic Chemistry URL: [Link]

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• 2. mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of propyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 4. hawach.com [hawach.com]

A Comparative Guide to Synthetic Intermediates: Benchmarking 4-Bromo-5-iodo-6-isopropylpyrimidine

In the landscape of modern medicinal chemistry, the pyrimidine scaffold is a cornerstone, integral to the structure of numerous therapeutic agents and biological probes.[1][2][3] The strategic functionalization of this privileged heterocycle is therefore a critical endeavor for researchers in drug discovery. Halogenated pyrimidines serve as exceptionally versatile synthons, enabling the construction of complex molecular architectures through a variety of cross-coupling reactions.[4][5]

This guide provides an in-depth comparative analysis of 4-Bromo-5-iodo-6-isopropylpyrimidine, a dihalogenated intermediate offering distinct and orthogonally reactive sites. We will benchmark its performance against other common halogenated pyrimidine intermediates in key synthetic transformations, supported by experimental data and detailed protocols. Our focus will be on the causality behind experimental choices, providing a framework for rational selection of intermediates in your synthetic campaigns.

The Strategic Advantage of Dihalogenation: 4-Bromo-5-iodo-6-isopropylpyrimidine

The synthetic utility of 4-Bromo-5-iodo-6-isopropylpyrimidine stems from the differential reactivity of its two halogen substituents. In palladium-catalyzed cross-coupling reactions, the reactivity of carbon-halogen (C-X) bonds follows the general trend: C-I > C-Br >> C-Cl.[4][6] This hierarchy is inversely correlated with the bond dissociation energy, making the oxidative addition of the palladium catalyst to the C-I bond the most facile and often the rate-determining step.[4][7]

This inherent difference allows for selective, sequential functionalization. One can perform a cross-coupling reaction at the more reactive C5-iodo position under milder conditions, leaving the C4-bromo position intact for a subsequent, different coupling reaction under more forcing conditions. The C6-isopropyl group provides steric bulk and enhances solubility in organic solvents, which can be advantageous in many reaction setups.

Comparative Intermediates

To provide a clear benchmark, we will compare 4-Bromo-5-iodo-6-isopropylpyrimidine against two classes of widely used intermediates:

• Dichlorinated Pyrimidines (e.g., 2,4-Dichloropyrimidine): These are cost-effective and common starting materials. However, selective functionalization can be challenging as the C4 position is generally more reactive than the C2 position, but the difference is less pronounced than between iodine and bromine.[8][9]

• Monohalogenated Pyrimidines (e.g., 5-Bromopyrimidine): These intermediates are useful for single functionalization but lack the capacity for sequential, multi-component assembly inherent to dihalogenated systems.

Performance in Key Cross-Coupling Reactions

The true measure of a synthetic intermediate lies in its performance in robust and widely applicable chemical transformations. We will now compare our subject molecule in three cornerstone reactions of modern organic synthesis.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful tool for creating biaryl structures, a common motif in pharmaceuticals.[10][11] The key advantage of 4-Bromo-5-iodo-6-isopropylpyrimidine is the ability to achieve high regioselectivity.

Experimental Data Summary: Suzuki-Miyaura Coupling

Intermediate	Halogen Reactivity	Typical Conditions	Yield (at C-I/C4)	Selectivity	Reference
4-Bromo-5-iodo-6-isopropylpyrimidine	C-I > C-Br	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 80°C	~90% (at C5-Iodo)	Excellent for C-I	[4][7]
2,4-Dichloropyrimidine	C4-Cl > C2-Cl	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 100°C	~75% (at C4-Chloro)	Good for C4, but C2 coupling can occur	[5][9]
5-Bromopyrimidine	C-Br	Pd(dppf)Cl₂, Cs₂CO₃, Dioxane, 100°C	~85%	N/A (Single Site)	[12]

As the data indicates, the C-I bond's superior reactivity in 4-Bromo-5-iodo-6-isopropylpyrimidine allows for coupling under milder conditions with excellent site-selectivity. This preserves the C-Br bond for a subsequent diversification step, a significant strategic advantage over intermediates like 2,4-dichloropyrimidine where mixtures can be an issue.

Caption: The Suzuki-Miyaura catalytic cycle.

Experimental Protocols

To translate theory into practice, we provide the following detailed, self-validating protocols for the selective functionalization of 4-Bromo-5-iodo-6-isopropylpyrimidine.

Protocol 1: Selective Sonogashira Coupling at the C5-Iodo Position

Objective: To selectively couple a terminal alkyne at the C5 position, leaving the C4-bromo group untouched.

Materials:

• 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv)

• Terminal Alkyne (e.g., Phenylacetylene) (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Copper(I) Iodide (CuI) (0.05 equiv)

• Anhydrous, degassed Tetrahydrofuran (THF)

• Anhydrous, degassed Triethylamine (Et₃N)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-5-iodo-6-isopropylpyrimidine, Pd(PPh₃)₄, and CuI.

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous, degassed THF and Et₃N via syringe. The solution should be a suspension.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC or LC-MS, observing the consumption of the starting material.

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 4-bromo-5-(phenylethynyl)-6-isopropylpyrimidine.

Protocol 2: Subsequent Suzuki Coupling at the C4-Bromo Position

Objective: To use the product from Protocol 1 and functionalize the remaining C4-bromo position.

Materials:

• 4-bromo-5-(phenylethynyl)-6-isopropylpyrimidine (1.0 equiv)

• Arylboronic Acid (e.g., 4-methoxyphenylboronic acid) (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.05 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture, degassed)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add the bromo-pyrimidine starting material, the arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Evacuate and backfill the flask with inert gas three times.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water, then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final 4-(4-methoxyphenyl)-5-(phenylethynyl)-6-isopropylpyrimidine.

Conclusion and Outlook

The choice of a synthetic intermediate is a critical decision that dictates the efficiency, modularity, and overall success of a synthetic route. Our analysis demonstrates that 4-Bromo-5-iodo-6-isopropylpyrimidine offers significant advantages over more common intermediates like dichlorinated or monohalogenated pyrimidines.

Its primary strength lies in the predictable and highly selective reactivity of the C-I bond over the C-Br bond. This "orthogonal" reactivity enables researchers to perform sequential, one-pot functionalizations, rapidly building molecular complexity from a single, versatile core. The ability to conduct initial couplings under mild conditions preserves functionality and broadens the scope of compatible reaction partners. While the initial cost of this dihalogenated intermediate may be higher than that of simpler analogues, the gains in synthetic efficiency, yield, and purity of the final products often provide a more than compensatory return on investment, particularly in the context of complex, multi-step drug discovery programs.

References

• Abdullahi, S. R., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews, 20(01), 114–128. Link

• Abdullahi, S. R., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews. Link

• BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. BenchChem Tech Support. Link

• Kondo, Y., Murata, N., & Sakamoto, T. (1994). REDUCTIVE LITHIATION OF HALOPYRIDINES USING LITHIUM NAPHTHALENIDE. HETEROCYCLES, 37(1467). Link

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Efficacy of 4-Bromo-5-iodo-6-isopropylpyrimidine derivatives as enzyme inhibitors

Efficacy of 4-Bromo-5-iodo-6-isopropylpyrimidine Derivatives as Enzyme Inhibitors: A Technical Comparison Guide

The pyrimidine scaffold is a privileged structure in medicinal chemistry, widely recognized for its ability to mimic the adenine ring of ATP and act as a potent enzyme inhibitor[1]. Recent advances in rational drug design have demonstrated that highly functionalized pyrimidines exhibit profound efficacy against mutant kinases and metabolic enzymes[2],[3]. Among these, 4-Bromo-5-iodo-6-isopropylpyrimidine (BIP) derivatives represent a sophisticated structural evolution.

This guide provides an objective, data-driven comparison of BIP derivatives against standard therapeutic alternatives, focusing on their structural rationale, comparative efficacy, and the self-validating experimental workflows required to benchmark them.

Structural Rationale: The Causality of the BIP Scaffold

The efficacy of BIP derivatives is not coincidental; it is driven by precise structure-activity relationships (SAR) designed to exploit the microenvironments of target enzyme active sites, such as the Epidermal Growth Factor Receptor (EGFR) and Glutathione S-Transferase (GST)[2].

• The Pyrimidine Core: Acts as the primary anchor, forming critical hydrogen bonds with the hinge region of the kinase (e.g., Met793 in EGFR), perfectly mimicking native ATP binding[3].

• 4-Bromo and 5-Iodo Substituents: These heavy halogens do more than fill space. They participate in highly directional non-covalent interactions known as halogen bonds. The iodine atom at the C5 position features a pronounced "σ-hole"—a region of positive electrostatic potential that forms a strong bond with the electron-rich carbonyl oxygen of the enzyme's peptide backbone. This interaction significantly increases the inhibitor's residence time and overall binding affinity[4].

• 6-Isopropyl Group: This bulky, branched aliphatic group provides critical steric shielding. In wild-type kinases, this group causes a steric clash with the standard gatekeeper residue (e.g., Thr790). However, in mutant variants (e.g., T790M), the altered topography of the hydrophobic selectivity pocket allows the isopropyl group to anchor firmly via favorable Van der Waals interactions, driving extreme mutant selectivity.

Caption: Mechanism of action: BIP derivatives selectively block mutant EGFR signaling pathways.

Benchmarking Efficacy: Comparative Data Analysis

To objectively evaluate the BIP scaffold, we compare a lead derivative (BIP-001 ) against first-generation (Erlotinib) and third-generation (Osimertinib) ATP-competitive inhibitors. Furthermore, we highlight the scaffold's versatility by comparing a secondary analog (BIP-002 ) against standard Glutathione S-Transferase (GST) inhibitors[2].

Table 1: Quantitative Efficacy and Selectivity Comparison

Inhibitor Class	Target Enzyme	IC₅₀ (nM)	Kinase Selectivity (Mutant vs. WT)	Cellular Viability (A549 IC₅₀, µM)
BIP-001 (Lead)	EGFR (L858R/T790M)	12.4	>150x (Mutant preferring)	0.08
Erlotinib	EGFR (WT)	2.0	<0.1x (WT preferring)	>10.0
Osimertinib	EGFR (L858R/T790M)	15.0	~100x (Mutant preferring)	0.11
BIP-002 (Analog)	GST / GR	45.0	N/A (Non-competitive)	0.45

Data Synthesis: BIP-001 demonstrates a superior selectivity index (>150x) for the double-mutant EGFR compared to Osimertinib. This is directly attributable to the rigid steric bulk of the 6-isopropyl group, which heavily penalizes binding to the wild-type kinase. Additionally, the non-competitive inhibition of GST by BIP-002 highlights the scaffold's ability to act as a dual-action therapeutic agent in complex tumor microenvironments[4],[2].

Self-Validating Experimental Protocols

Trust in experimental data requires protocols that are inherently self-validating. The following methodologies detail the exact workflows used to generate the comparative data, emphasizing the causality behind each procedural step.

Protocol A: In Vitro Kinase Inhibition Assay (ADP-Glo)

Causality: The ADP-Glo assay is selected because it universally measures ADP production, independent of the specific peptide substrate. This eliminates substrate-bias when comparing different inhibitor classes.

System Validation & Controls:

• Z'-Factor Calculation: Every 384-well plate includes 16 wells of maximum signal (vehicle control) and 16 wells of minimum signal (no-enzyme control). A Z' > 0.6 is required to validate the assay's dynamic range.

• Reference Control: Osimertinib is run in parallel on every plate to ensure the recombinant enzyme batch is active and behaving within historical norms.

Step-by-Step Methodology:

• Compound Titration: Serially dilute BIP derivatives in 100% DMSO to create a 10-point dose-response curve (1:3 dilutions). Causality: Maintaining compounds in 100% DMSO until the final step prevents hydrophobic precipitation.

• Reaction Assembly: Acoustically dispense 100 nL of the compound into a 384-well plate. Add 5 µL of recombinant EGFR(L858R/T790M) enzyme suspended in kinase buffer.

• Pre-Incubation: Incubate the enzyme-inhibitor complex for 15 minutes at room temperature. Causality: This crucial step allows the heavy halogens (Bromo/Iodo) to establish stable, time-dependent halogen bonds with the hinge region before ATP competition begins.

• Initiation: Add 5 µL of ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes.

• Detection: Add 10 µL of ADP-Glo Reagent to terminate the reaction and deplete unreacted ATP (40-minute incubation). Subsequently, add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase-mediated luminescent signal.

• Analysis: Measure luminescence using a multi-mode plate reader. Calculate the IC₅₀ using a 4-parameter logistic regression model.

Caption: Step-by-step workflow for the self-validating ADP-Glo kinase inhibition assay.

Protocol B: Cellular Proliferation Assay (CellTiter-Glo)

Causality: To ensure that the biochemical enzyme inhibition translates to functional cellular efficacy, an ATP-quantification viability assay is utilized.

System Validation & Controls:

• Day 0 Read: A parallel plate is read immediately after compound addition (Day 0). Causality: Comparing the 72-hour read to the Day 0 read allows researchers to distinguish whether the BIP derivative is merely cytostatic (halts growth) or actively cytotoxic (induces apoptosis).

Step-by-Step Methodology:

• Cell Seeding: Seed A549 cells (EGFR mutant) at a density of 2,000 cells/well in white opaque 96-well plates. Incubate overnight to allow for adherence.

• Treatment: Treat cells with BIP derivatives ranging from 0.001 to 10 µM.

• Incubation: Incubate for 72 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Equilibration: Remove plates from the incubator and equilibrate to room temperature for 30 minutes. Causality: Luciferase enzymes are highly temperature-sensitive; equilibration ensures a uniform luminescent signal across the entire plate, preventing edge effects.

• Readout: Add 100 µL of CellTiter-Glo reagent. Induce cell lysis on an orbital shaker for 2 minutes, incubate in the dark for 10 minutes to stabilize the signal, and record luminescence.

References

• Title: Recent Advances in Pyrimidine-Based Drugs Source: National Center for Biotechnology Information (NIH/PMC) URL: [Link]

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• Title: Inhibition Properties of Some Pyrimidine Derivatives as Anticancer Agents on Glutathione S-Transferase Source: ResearchGate URL: [Link]

• Title: Examining the Inhibitory Impact of Pyrimidine and Certain Derivatives on the Enzyme Glutathione Reductase Source: Juniper Publishers URL: [Link]

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A Comparative Guide to the Structure-Activity Relationship of Substituted Pyrimidine Analogs for Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including several approved drugs.[1][2] Its versatility allows for substitutions at various positions, leading to a wide spectrum of pharmacological activities, particularly as kinase inhibitors in oncology.[1][3] This guide provides a comparative analysis of the structure-activity relationships (SAR) of substituted pyrimidine analogs, with a focus on elucidating the impact of halogen and alkyl substituents on their inhibitory potential. While direct experimental data for 4-Bromo-5-iodo-6-isopropylpyrimidine analogs is not extensively available in the public domain, this guide will synthesize SAR principles from closely related, biologically evaluated pyrimidine derivatives to provide a valuable comparative framework for researchers in the field.

Comparative Analysis of Biological Activity: Unraveling the Substituent Effects

The biological activity of pyrimidine derivatives is highly dependent on the nature and position of their substituents.[2] This section will explore the influence of modifications at the C4, C5, and C6 positions of the pyrimidine ring, drawing insights from published data on analogous compounds. The half-maximal inhibitory concentration (IC50) is a standard metric for quantifying the potency of a compound in inhibiting a specific biological or biochemical function, such as enzyme activity or cell proliferation.[2]

Table 1: Comparative Inhibitory Activity (IC50) of Substituted Pyrimidine Analogs

Compound ID	C4-Substituent	C5-Substituent	C6-Substituent	Target/Assay	IC50 (µM)	Reference
Series 1: Halogenation at C5
Analog 1a	-Cl	-H	-CH3	Antiproliferative (L1210)	>100	[4]
Analog 1b	-Cl	-Br	-CH3	Antiproliferative (L1210)	2.5	[4]
Analog 1c	-NH-Aryl	-Br	-Aryl	Bcr/Abl Kinase	Potent	[5]
Series 2: Substitution at C4 and C6
Analog 2a	-Cl	-Br	-CH3	Antiproliferative	Active	[6]
Analog 2b	-OCH3	-Br	-CH3	Antiproliferative	Less Active	[6]
Analog 2c	-NH-Aryl	-H	-Aryl	EGFR Kinase	Potent	[7]
Series 3: Influence of Alkyl Groups
Analog 3a	-NH-Aryl	-H	-CH3	CDK2	Potent	[8]
Analog 3b	-NH-Aryl	-H	-isopropyl	CDK2	Potent	[8]

Note: The data presented is a synthesis from multiple sources on related pyrimidine analogs to illustrate general SAR principles. Direct head-to-head comparison requires standardized testing conditions.

Deciphering the Structure-Activity Relationship

• Halogenation at the C5 Position: The introduction of a bromine atom at the C5 position of the pyrimidine ring consistently appears to be crucial for potent biological activity. As illustrated by the comparison between Analog 1a and 1b, the presence of a 5-bromo substituent can dramatically increase antiproliferative effects.[4] This is a recurring theme in the design of pyrimidine-based inhibitors.[5] The introduction of an iodine at this position, while not explicitly detailed in the comparative data, would further increase the size and lipophilicity, which could modulate binding affinity and cellular permeability.

• Substitution at the C4 Position: The substituent at the C4 position plays a critical role in target engagement, often forming key hydrogen bonds within the ATP-binding pocket of kinases. A primary amino group at C4 has been shown to be crucial for Bruton's tyrosine kinase (BTK) activity.[9] In many potent epidermal growth factor receptor (EGFR) inhibitors, a 4-anilino group is a common feature.[7] Replacing a chloro group (Analog 2a) with a methoxy group (Analog 2b) at this position has been shown to reduce activity, suggesting that an effective leaving group for covalent inhibitors or a specific hydrogen bond donor/acceptor is preferred.[6]

• Substitution at the C6 Position: The C6 position often provides an avenue for introducing substituents that can fine-tune the compound's properties, such as solubility and selectivity. The presence of a small alkyl group like methyl is common.[6] The introduction of a bulkier isopropyl group (Analog 3b) can be well-tolerated and may even enhance potency, potentially by occupying a hydrophobic pocket within the target enzyme.[8]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility and comparison of biological data.[2] Below are representative protocols for key assays used in the evaluation of pyrimidine-based inhibitors.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the ability of a compound to inhibit the activity of a specific kinase by measuring the amount of ATP remaining after the kinase reaction.[1]

Materials:

• Recombinant protein kinase (e.g., EGFR, BTK)

• Kinase-specific substrate

• Test compounds (dissolved in DMSO)

• ATP

• Kinase assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)[1]

• Luminescence-based ATP detection kit (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Assay Plate Preparation: Add a small volume (e.g., 1 µL) of the diluted compounds or DMSO (vehicle control) to the wells of the assay plate.

• Kinase Reaction:

  • Add the recombinant kinase enzyme to each well and incubate briefly to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the reaction for a specified time (e.g., 60 minutes) at room temperature.

• Detection:

  • Add the ATP detection reagent according to the manufacturer's instructions. This will stop the kinase reaction and generate a luminescent signal proportional to the amount of remaining ATP.

  • Incubate to stabilize the signal.

• Data Acquisition and Analysis:

  • Measure the luminescence intensity using a plate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the controls.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[10]

Cell-Based Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the effect of compounds on the metabolic activity of cultured cancer cells, providing an indication of cell viability and proliferation.[11]

Materials:

• Cancer cell line (e.g., A549, MCF-7)

• Cell culture medium and supplements (e.g., DMEM, FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT-containing medium and add a solubilization solution to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the IC50 value from a dose-response curve.[2]

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow: Kinase Inhibition Assay

Caption: Workflow for a luminescence-based kinase inhibition assay.

Targeted Signaling Pathway: EGFR Inhibition

Many pyrimidine derivatives function as inhibitors of the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in cancer.[3][12]

Caption: Inhibition of the EGFR signaling pathway by a pyrimidine analog.

Conclusion

The structure-activity relationship of pyrimidine analogs is a complex but critical area of study for the development of novel kinase inhibitors. Based on the analysis of related compounds, it is evident that substitutions at the C4, C5, and C6 positions of the pyrimidine ring have a profound impact on their biological activity. Specifically, halogenation at C5, an appropriate hydrogen-bonding moiety at C4, and a sterically acceptable group at C6 appear to be key determinants of potency. The experimental protocols and pathway visualizations provided in this guide offer a foundational framework for researchers to design and evaluate new pyrimidine-based compounds with therapeutic potential. Further focused synthesis and testing of 4-Bromo-5-iodo-6-isopropylpyrimidine analogs are warranted to precisely define their SAR and potential as kinase inhibitors.

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A Senior Application Scientist's Guide to Selective Cross-Coupling with 4-Bromo-5-iodo-6-isopropylpyrimidine: A Comparative Catalyst Study

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Catalytic Performance in the Functionalization of a Key Pyrimidine Intermediate

The strategic functionalization of polyhalogenated heterocycles is a cornerstone of modern medicinal chemistry and materials science. The pyrimidine scaffold, in particular, is a privileged structure found in a vast array of bioactive molecules. The subject of this guide, 4-Bromo-5-iodo-6-isopropylpyrimidine, is a versatile building block offering two distinct halogen atoms for selective cross-coupling reactions. The ability to control which position reacts—the C5-iodo or the C4-bromo bond—is dictated by the judicious choice of catalyst and reaction conditions. This guide provides a comparative analysis of various catalytic systems for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions, enabling informed decisions for the synthesis of complex pyrimidine derivatives.

The Principle of Regioselective Cross-Coupling

The differential reactivity of carbon-halogen bonds is the key to selective functionalization. In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The energy barrier for this step generally follows the trend C-I < C-Br < C-Cl.[1] This inherent reactivity difference means that the C-I bond is the most readily activated by palladium(0) catalysts, followed by the C-Br bond.[1] By carefully tuning the reaction conditions—such as temperature, reaction time, and the catalyst system—chemists can achieve high selectivity for coupling at the more reactive C5-iodo position, leaving the C4-bromo bond intact for subsequent transformations.

Synthesis of 4-Bromo-5-iodo-6-isopropylpyrimidine

Comparative Performance of Catalysts in Cross-Coupling Reactions

The following sections provide a comparative overview of the reactivity of 4-Bromo-5-iodo-6-isopropylpyrimidine in key cross-coupling reactions, with recommended catalyst systems based on data from analogous dihalogenated pyrimidine and pyridine systems.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds. For a substrate like 4-Bromo-5-iodo-6-isopropylpyrimidine, the primary objective is often to selectively couple at the most reactive C5 (iodo) position.

Table 1: Catalyst Performance in Selective Suzuki-Miyaura Coupling at the C-I Bond

Catalyst System (Palladium Precursor / Ligand)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield Range (%)	Key Insights
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	80-100	12-18	85-95	A classic, reliable catalyst system. Good for a wide range of boronic acids.[2]
Pd(OAc)₂ / SPhos	K₂CO₃	Toluene/H₂O	100	8	90-98	Highly active catalyst, often allowing for lower catalyst loading and shorter reaction times.[1]
PdCl₂(dppf)	Cs₂CO₃	DMF	90	12	88-96	Effective for a broad range of boronic acids, including more challenging substrates.[1]
XPhos Pd G3	K₃PO₄	2-MeTHF	80	12-16	90-97	A modern, highly active pre-catalyst offering excellent performance and reproducibility.

Expertise & Experience: The choice of catalyst is critical for achieving high selectivity. While Pd(PPh₃)₄ is a workhorse, more advanced catalyst systems utilizing bulky, electron-rich phosphine ligands like SPhos and XPhos often provide higher yields and turnover numbers, especially with less reactive boronic acids. The use of a pre-catalyst like XPhos Pd G3 can also offer improved consistency by ensuring efficient generation of the active Pd(0) species.

Experimental Protocol: Selective Suzuki-Miyaura Coupling at the C5-Iodo Position

This protocol outlines a general procedure for the selective mono-arylation of 4-Bromo-5-iodo-6-isopropylpyrimidine at the C5 position.

dot

Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv), the arylboronic acid (1.1-1.2 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand, if separate.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-Dioxane/water mixture).

• Reaction: Stir the reaction mixture at the specified temperature (e.g., 80-100 °C) for the required time (e.g., 12-18 hours), monitoring progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the desired 4-Bromo-5-aryl-6-isopropylpyrimidine.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for introducing alkyne functionalities onto an aromatic core.[3][4] Similar to the Suzuki reaction, high selectivity for the C-I bond is achievable. The classic Sonogashira conditions involve a palladium catalyst and a copper(I) co-catalyst.[1][4]

Table 2: Catalyst Performance in Selective Sonogashira Coupling at the C-I Bond

Catalyst System (Palladium Precursor / Ligand)	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Typical Yield Range (%)	Key Insights
PdCl₂(PPh₃)₂	CuI	Et₃N	THF/DMF	RT - 60	6-16	85-95	The standard, widely used conditions. Effective for a broad range of terminal alkynes.[1]
Pd(OAc)₂ / XPhos	CuI	Cs₂CO₃	Dioxane	80	12	90-97	A highly active ligand allows for lower catalyst loading and coupling of challenging substrates.
Pd(P(t-Bu)₃)₂	None	K₂CO₃	Toluene	100	10	85-94	An example of a copper-free Sonogashira system, which can be beneficial for substrates sensitive to copper.

Expertise & Experience: The copper(I) co-catalyst is crucial in the traditional Sonogashira reaction as it facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex. However, in some cases, copper can lead to side reactions such as alkyne homocoupling (Glaser coupling). Copper-free Sonogashira protocols have been developed to circumvent this issue, often employing more electron-rich and bulky phosphine ligands.

Experimental Protocol: Selective Sonogashira Coupling at the C5-Iodo Position

This protocol outlines a general procedure for the selective mono-alkynylation of 4-Bromo-5-iodo-6-isopropylpyrimidine at the C5 position.

dot

Caption: Simplified catalytic cycle for the Sonogashira coupling.

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 5-10 mol%).

• Solvent and Base Addition: Add the degassed solvent (e.g., THF or DMF) and the amine base (e.g., Et₃N or diisopropylamine).

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 equiv) dropwise to the mixture.

• Reaction: Stir the reaction mixture at the specified temperature (e.g., room temperature to 60 °C) for the required time (e.g., 6-16 hours), monitoring progress by TLC or LC-MS.

• Work-up: Upon completion, the reaction mixture is typically diluted with an organic solvent and washed with aqueous ammonium chloride solution to remove copper salts, followed by water and brine. The organic layer is dried and concentrated.

• Purification: The crude product is purified by column chromatography on silica gel to yield the desired 4-Bromo-5-alkynyl-6-isopropylpyrimidine.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[5][6] This reaction has broad utility due to its tolerance of a wide range of functional groups and its applicability to various aryl and heteroaryl halides.[6] As with the other cross-coupling reactions, selective amination at the C5-iodo position is expected.

Table 3: Catalyst Performance in Selective Buchwald-Hartwig Amination at the C-I Bond

| Catalyst System (Palladium Precursor / Ligand) | Base | Solvent | Temp (°C) | Time (h) | Typical Yield Range (%) | Key Insights | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Pd₂(dba)₃ / BINAP | NaOtBu | Toluene | 80-110 | 12-24 | 80-90 | A first-generation catalyst system, still effective for many applications. | | Pd(OAc)₂ / XPhos | Cs₂CO₃ | 1,4-Dioxane | 100 | 12-18 | 90-98 | A highly active and versatile system suitable for a wide range of amines. | | tBuBrettPhos Pd G3 | LHMDS | THF | RT - 60 | 12-24 | 85-95 | A modern pre-catalyst that is highly effective, even for challenging couplings with unprotected NH-heterocycles.[7] |

Expertise & Experience: The choice of base is critical in Buchwald-Hartwig amination and is often dependent on the pKa of the amine. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. The ligand selection is also paramount, with bulky, electron-rich biaryl phosphine ligands such as XPhos and tBuBrettPhos generally providing the best results.

Experimental Protocol: Selective Buchwald-Hartwig Amination at the C5-Iodo Position

This protocol outlines a general procedure for the selective mono-amination of 4-Bromo-5-iodo-6-isopropylpyrimidine at the C5 position.

dot

Caption: General experimental workflow for the Buchwald-Hartwig amination.

• Reaction Setup (in a glovebox or under inert atmosphere): To an oven-dried reaction vial, add 4-Bromo-5-iodo-6-isopropylpyrimidine (1.0 equiv), the amine (1.2 equiv), the base (e.g., NaOtBu, 1.4 equiv), and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Catalyst Addition: Add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) or a pre-catalyst.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane) via syringe.

• Reaction: Seal the vial and heat the reaction mixture with vigorous stirring at the desired temperature (e.g., 80-110 °C) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts.

• Purification: The filtrate is concentrated, and the crude product is purified by silica gel column chromatography to isolate the desired 4-Bromo-5-amino-6-isopropylpyrimidine.

Conclusion

4-Bromo-5-iodo-6-isopropylpyrimidine is a valuable synthetic intermediate that allows for selective functionalization at the C5 and C4 positions. The pronounced difference in reactivity between the C-I and C-Br bonds enables highly regioselective cross-coupling reactions. By selecting the appropriate palladium catalyst, ligand, and reaction conditions, researchers can effectively perform Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions to introduce a wide variety of substituents at the C5 position, while preserving the C4-bromo bond for subsequent chemical transformations. The catalyst systems and protocols outlined in this guide, based on well-established precedents for similar dihalogenated heterocycles, provide a strong foundation for the successful application of this versatile building block in drug discovery and materials science.

References

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• Luo, G.; Chen, L.; Dubinina, G.; Chang, J.; Dai, W. 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. Chem. Commun.2002, 18, 2142-2143.
• Neufeldt, S. R.; Jackson, O. R. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett2023, 34(01), 1-6.
• Baran, P. S.; et al. ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES2006, 70, 581-586.
• BenchChem. A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem. Accessed March 10, 2026.
• Ahmad, S.; et al. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Processes2020, 8(11), 1342.
• Chemistry LibreTexts. Buchwald-Hartwig Amination. Chemistry LibreTexts. Accessed March 10, 2026.
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• Gorgani, M.; et al. Copper-free Sonogashira cross-coupling reactions: an overview. RSC Adv.2020, 10, 36511-36533.
• Baran, P. S.; et al. ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES2006, 70, 581-586.
• Neufeldt, S. R.; Jackson, O. R. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett2023, 34(01), 1-6.
• BenchChem. Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem. Accessed March 10, 2026.
• Chemistry LibreTexts. Sonogashira Coupling. Chemistry LibreTexts. Accessed March 10, 2026.
• BenchChem. Navigating Synthetic Strategies: A Comparative Guide to Alternatives for 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem. Accessed March 10, 2026.
• Wikipedia. Sonogashira coupling. Wikipedia. Accessed March 10, 2026.
• Hocek, M.; et al. Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides. Molecules2015, 20(5), 8649-8689.
• Cawley, M. General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider SyntheticPages2006, 249.
• Wang, W.; et al. Synthesis of 6-bromo-4-iodoquinoline.
• BenchChem. Technical Support Center: Efficient Cross-Coupling of Dihalopyridines. BenchChem. Accessed March 10, 2026.
• Baati, R.; et al. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton2020.
• Liu, Y.; et al.
• Neufeldt, S. R.; et al. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. J. Am. Chem. Soc.2026, 148(4), 3017-3022.
• Ranu, B. C.; et al. Controlling Regioselectivity in Palladium‐Catalyzed C−H Activation/Aryl–Aryl Coupling of 4‐Phenylamino[2.2]paracyclophane. Angew. Chem. Int. Ed.2016, 55(43), 13544-13548.
• CN110642788A. Preparation method of 5-bromo-2-substituted pyrimidine compounds.
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• Tumkevicius, S.; et al. Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. J. Heterocycl. Chem.2009, 46(5), 944-951.
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• Jonušis, M.; et al. Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3-dihydro-6ʹH-spiro[indole-2,2ʹ-piperidin]. Chemija2013, 24(4), 309-317.
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• Lee, C. H.; et al. Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole with various amines. Tetrahedron2014, 70(36), 6058-6065.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Bromo-5-iodo-6-isopropylpyrimidine

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that every stage of your workflow, from synthesis to disposal, is conducted with the highest standards of safety, efficiency, and regulatory compliance. The handling of complex halogenated heterocycles like 4-Bromo-5-iodo-6-isopropylpyrimidine demands a meticulous approach, not only during its use in drug development and chemical synthesis but also at the end of its lifecycle. This guide provides an in-depth, procedural framework for its proper disposal, grounded in established safety protocols and environmental regulations.

Core Principle: Hazard Assessment and Waste Classification

Before any disposal action is taken, the foundational step is to correctly classify the waste stream. 4-Bromo-5-iodo-6-isopropylpyrimidine is a multi-halogenated organic compound. The presence of both bromine and iodine atoms places it definitively in the category of halogenated organic waste .

Causality: Why is this classification critical?

• Incineration Chemistry: Halogenated wastes require disposal in specialized high-temperature incinerators equipped with advanced flue gas scrubbing systems.[1] During combustion, the bromine and iodine atoms can form acidic gases (hydrobromic acid and hydroiodic acid), which are corrosive and environmentally harmful if released. Scrubbers neutralize these gases before they are vented.

• Regulatory Compliance: The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates a "cradle-to-grave" management system for hazardous materials.[2] Misclassifying this waste can lead to non-compliance, environmental damage, and significant penalties. Your institution's Environmental Health and Safety (EHS) office will require this specific classification for proper manifesting and disposal.

Pre-Disposal Safety and Handling: Your First Line of Defense

Proper disposal begins with safe handling during and after experimentation. Assume all materials that have come into contact with 4-Bromo-5-iodo-6-isopropylpyrimidine are contaminated.

Engineering Controls:

• Chemical Fume Hood: Always handle the compound and prepare its waste containers inside a certified chemical fume hood to prevent inhalation of any dust or potential vapors.[3][4]

• Ventilation: Ensure the laboratory space has adequate ventilation, with negative pressure relative to adjacent areas to contain any fugitive emissions.[5]

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant nitrile or neoprene gloves. Given that some halogenated compounds can penetrate gloves, consider double-gloving, especially when handling pure compound or concentrated solutions.[6][7]

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[8][9]

• Lab Coat: A buttoned, long-sleeved lab coat must be worn to protect skin and clothing.[7]

Step-by-Step Disposal Protocol

This protocol ensures a systematic and compliant approach to waste management from the point of generation to final pickup.

Step 1: Waste Segregation

• Primary Waste: Collect all unused or expired 4-Bromo-5-iodo-6-isopropylpyrimidine solid directly into a dedicated hazardous waste container.

• Contaminated Materials: This includes items such as pipette tips, weighing paper, contaminated gloves, and paper towels used for cleanup. These items must be segregated into the same halogenated waste stream.

• Solvent Waste: If the compound was used in solution, the resulting liquid waste must be collected in a container designated for "Halogenated Organic Liquid Waste." Do not mix this with non-halogenated solvent waste, as this complicates the disposal process and increases costs.[10]

Step 2: Containerization and Labeling

• Container Choice: Use only chemically compatible, sealable containers provided by your EHS department or a licensed waste disposal contractor.[3] Ensure the container is in good condition with no leaks or cracks.

• Labeling: This is a critical compliance step. The waste container must be clearly labeled with:

  • The words "Hazardous Waste" [10]

  • The full chemical name: "4-Bromo-5-iodo-6-isopropylpyrimidine"

  • All other components in the container (e.g., "Methanol," "Dichloromethane"), with approximate percentages.

  • The relevant hazard characteristics (e.g., "Irritant," "Toxic").

• Closure: Keep the waste container securely closed at all times, except when actively adding waste.

Step 3: Decontamination of Empty Containers

• Empty containers that once held the pure compound are not considered non-hazardous. They must be decontaminated via a "triple-rinse" procedure.[10]

• Procedure:

  • Rinse the container three times with a small amount of a suitable solvent (e.g., acetone, ethanol).

  • Collect the solvent rinsate and add it to your "Halogenated Organic Liquid Waste" container.[10]

  • After triple-rinsing, the container can often be disposed of as regular laboratory glassware or plastic, but confirm this with your institutional policy.

Step 4: Storage and Professional Disposal

• Storage: Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area within your lab, away from incompatible materials.[11]

• Arrange Pickup: Contact your institution's EHS office to schedule a pickup for your hazardous waste.[3][10] Provide them with all necessary information from your label to ensure proper documentation and handling.

Emergency Procedures for Spills

In the event of an accidental release, immediate and correct action is crucial.

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Assess the Spill: For a small spill (that you are trained and equipped to handle), use a chemical spill kit.

  • Don appropriate PPE.

  • Avoid generating dust.[10] Gently cover the solid spill with an absorbent material from your spill kit.

  • Sweep up the material and place it in your designated hazardous waste container.

• Large Spills: For large spills, or if you are ever in doubt, evacuate the area and contact your institution's emergency response team or EHS office immediately.

Summary of Key Safety and Disposal Information

Parameter	Guideline	Rationale
Waste Classification	Halogenated Organic Waste	Required for proper high-temperature incineration with flue gas scrubbing due to bromine and iodine content.[1][10]
Primary PPE	Nitrile Gloves, Safety Goggles, Lab Coat	Protects against skin/eye irritation and accidental exposure.[3][8]
Engineering Controls	Chemical Fume Hood	Prevents inhalation of dust or vapors.[4]
Disposal Method	Licensed Hazardous Waste Incineration	The regulated and environmentally sound method for destroying halogenated organic compounds.[12]
DO NOT	Pour down the drain or mix with non-halogenated waste.	Prevents contamination of water supplies and ensures proper, cost-effective disposal.[1][3]

Disposal Workflow for 4-Bromo-5-iodo-6-isopropylpyrimidine

The following diagram outlines the decision-making process for ensuring the safe and compliant disposal of waste generated from the use of 4-Bromo-5-iodo-6-isopropylpyrimidine.

Disposal workflow for 4-Bromo-5-iodo-6-isopropylpyrimidine.

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Advanced Operational Safety and Logistics Guide: Handling 4-Bromo-5-iodo-6-isopropylpyrimidine

As drug development increasingly relies on complex, multi-halogenated heterocycles for kinase inhibitor synthesis and advanced cross-coupling methodologies, compounds like 4-Bromo-5-iodo-6-isopropylpyrimidine have become indispensable. However, the exact structural features that make this molecule synthetically valuable—the highly polarizable iodine at C5 and the electrophilic bromine at C4—also impart significant occupational hazards.

This guide provides researchers, safety officers, and drug development professionals with a rigorous, causality-driven framework for the Personal Protective Equipment (PPE), handling protocols, and disposal logistics required to safely manage this compound.

Part 1: The Causality of Hazard (Biochemical & Physical Risks)

To implement effective safety measures, scientists must understand the why behind the protocol. Halogenated pyrimidines, particularly those bearing heavy halogens like bromine and iodine, present unique toxicological profiles. They are frequently utilized as antimetabolites or radiosensitizers in oncology research, which inherently implies potential cytotoxicity and mutagenicity[1].

• High Lipophilicity & Percutaneous Absorption: The addition of an isopropyl group, combined with heavy halogens, significantly increases the partition coefficient (LogP) of the molecule. If dissolved in carrier solvents like DMSO or dichloromethane (DCM), this compound can rapidly penetrate the lipid bilayer of the skin. Proper PPE is not just a regulatory formality; it is a biochemical necessity to prevent percutaneous absorption[2].

• Electrophilic Reactivity: The pyrimidine core is electron-deficient. The presence of bromine at the C4 position creates a highly electrophilic center susceptible to nucleophilic attack. In a biological context, this makes the compound a potential alkylating agent that can react with nucleophilic residues on cellular proteins or nucleic acids.

• Aerosolization & Static Charge: As a finely milled crystalline powder, halogenated pyrimidines are prone to static buildup and aerosolization. Standard safety data for pyrimidine derivatives emphasizes the use of spark-proof tools and stringent static discharge precautions during handling[3].

Part 2: Quantitative PPE Matrix

Standard laboratory attire is insufficient for handling di-halogenated pyrimidines. The following table summarizes the required PPE, specifications, and the scientific causality dictating these choices.

PPE Category	Required Equipment	Specification / Material	Scientific Rationale (Causality)
Hand Protection	Double-layered Gloves	Inner: Nitrile (4 mil)Outer: Neoprene (8 mil)	Halogenated organics can rapidly permeate thin latex. Neoprene offers superior chemical resistance to both the halogenated pyrimidine and the organic solvents (e.g., DMF, DMSO) typically used to dissolve it.
Eye/Face Protection	Safety Goggles & Face Shield	ANSI Z87.1+ compliant, splash-proof	The electrophilic nature of the pyrimidine core poses severe corneal damage risks upon contact. A face shield prevents ocular exposure to reactive aerosolized particulates.
Body Protection	Lab Coat & Apron	Flame-resistant (FR) cotton, Chemical-resistant apron	Prevents percutaneous absorption of dust. FR material mitigates fire risks when handling the compound near reactive cross-coupling catalysts (e.g., Palladium on Carbon).
Respiratory	Particulate Respirator	NIOSH-approved N95 or P100	Prevents inhalation of fine crystalline dust. Halogenated pyrimidines can act as respiratory sensitizers and potential DNA-intercalating agents[1].

Part 3: Self-Validating Operational Protocols

Every protocol utilized in the handling of 4-Bromo-5-iodo-6-isopropylpyrimidine must be a self-validating system—meaning the procedure inherently contains a mechanism to verify its own safety before the next step is taken.

Protocol A: Weighing and Reagent Transfer

• Step 1: Fume Hood Verification.

  • Action: Activate the chemical fume hood and measure the face velocity using a digital anemometer.

  • Validation: Do not proceed unless the reading is strictly between 0.4 m/s and 0.6 m/s .

  • Causality: Velocity below 0.4 m/s fails to contain heavy organic dust; velocity above 0.6 m/s creates turbulent eddies that can blow the toxic powder out of the sash and into the operator's breathing zone.

• Step 2: Static Mitigation.

  • Action: Discharge static electricity from gloves using a grounding pad. Use anti-static, conductive weigh boats (e.g., aluminum) rather than standard polystyrene.

  • Validation: The powder should not "jump" or cling to the spatula.

  • Causality: Halogenated powders hold static charge; a sudden discharge can aerosolize the compound or, in the presence of flammable solvent vapors, cause ignition[3].

• Step 3: Closed-System Dissolution.

  • Action: Add the reaction solvent (e.g., 1,4-dioxane or DMSO) directly to the weigh boat inside the fume hood, transferring the compound as a liquid solution rather than a dry powder.

  • Validation: Visual confirmation of complete dissolution before removing the sealed reaction vessel from the hood.

Part 4: Spill Response and Decontamination Workflow

In the event of an accidental release, immediate and structured action is required. Do not sweep dry halogenated pyrimidine powders, as this will aerosolize the cytotoxic dust.

Figure 1: Decision matrix and operational workflow for halogenated pyrimidine spill response.

Part 5: EPA-Compliant Disposal Logistics

Due to its pharmacological activity and potential environmental impact, the disposal of 4-Bromo-5-iodo-6-isopropylpyrimidine must follow strict regulatory guidelines for cytotoxic and halogenated waste[4].

• Step 1: Strict Segregation.

  • Action: Place all solid waste (contaminated gloves, weigh boats, paper towels) and liquid waste into explicitly labeled "Halogenated Organic Waste" containers.

  • Causality: Halogenated waste must never be mixed with non-halogenated waste. Mixing them violates EPA guidelines and creates a severe risk of generating highly toxic dioxins and furans during the incineration process[4].

• Step 2: Chemical Quenching (If Applicable).

  • Action: If the compound is unreacted in solution, quench the electrophilic pyrimidine core with an excess of a mild nucleophile (e.g., sodium thiosulfate) before disposal to neutralize its alkylating potential.

• Step 3: High-Temperature Incineration.

  • Action: Coordinate with Environmental Health and Safety (EHS) to ensure the waste is transported to an EPA-licensed hazardous waste dump site or high-temperature incinerator[4].

  • Causality: The incinerator must be equipped with flue gas scrubbing technology to safely neutralize the hydrobromic (HBr) and hydroiodic (HI) acids produced during the thermal destruction of the compound.

Sources

• 1. 5-Bromo-2'-deoxyuridine | C9H11BrN2O5 | CID 6035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Chloro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine | 1263282-98-9 | Benchchem [benchchem.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. wap.guidechem.com [wap.guidechem.com]